N,N-Diethyl-2-hydroxy-2-phenylacetamide

• CAS: 2019-69-4

Core Science & Biosynthesis

An In-depth Technical Guide to the Synthesis of N,N-Diethyl-2-hydroxy-2-phenylacetamide

This guide provides a comprehensive exploration of the synthetic pathways leading to N,N-Diethyl-2-hydroxy-2-phenylacetamide, a representative α-hydroxy amide. These structures are of significant interest in medicinal chemistry and materials science due to their unique chemical properties and potential as versatile synthetic intermediates. We will dissect multiple synthetic strategies, moving beyond mere procedural lists to analyze the underlying mechanistic principles and the rationale behind experimental design choices. This document is intended for researchers, chemists, and drug development professionals seeking a deep, actionable understanding of this synthesis.

Strategic Overview: Retrosynthetic Analysis

The synthesis of α-hydroxy amides like N,N-Diethyl-2-hydroxy-2-phenylacetamide can be approached from several distinct angles. The choice of pathway often depends on factors such as starting material availability, desired stereochemical control, scalability, and atom economy. Our analysis identifies three primary and one biocatalytic strategic disconnection.

Diagram 1: Key Retrosynthetic Strategies. This diagram illustrates the primary logical disconnections for synthesizing the target molecule.

Pathway I: The Passerini Multicomponent Reaction

The Passerini reaction is a powerful tool in organic synthesis, enabling the one-pot formation of α-acyloxy amides from an aldehyde, an isocyanide, and a carboxylic acid.[1] A notable variation, often referred to as a Passerini-type reaction, can yield α-hydroxy amides directly when employing specific acids or protic/Lewis acid catalysis with water.[2][3] This approach is highly atom-economical and convergent.

Mechanistic Rationale

The reaction is believed to proceed through a cyclic transition state, particularly in aprotic solvents where hydrogen bonding plays a crucial role.[4] The core transformation involves the nucleophilic attack of the isocyanide on the activated carbonyl carbon of the aldehyde, followed by interception by the acid component.

Diagram 2: Generalized Passerini-type Reaction Mechanism. This illustrates the key steps leading to the formation of an α-hydroxy amide.

Experimental Protocol: Passerini-type Synthesis

This protocol is a representative procedure adapted from principles of Lewis acid-catalyzed Passerini reactions.[3] The direct formation of the target N,N-diethyl amide via a standard Passerini reaction is not straightforward. A more practical approach involves synthesizing an intermediate α-hydroxy acid or ester and then amidating it. However, a conceptual protocol for a direct, albeit challenging, synthesis is presented for academic completeness. A more direct route to the target would involve the Ugi reaction, which is designed for incorporating amines.

Component	Role	Rationale
Benzaldehyde	Carbonyl Source	Provides the phenyl and hydroxyl-bearing carbon.
Diethyl Isocyanide	Isocyanide Source	Incorporates the N,N-diethylamide moiety. Highly toxic and requires expert handling.
Trifluoroacetic Acid (TFA)	Carboxylic Acid	Acts as the acidic component to facilitate the reaction.[2]
Pyridine	Base	Used in moderate amounts to control the acidity.[2]
Dichloromethane (DCM)	Aprotic Solvent	A common solvent for Passerini reactions, facilitating the presumed cyclic transition state.[4]

Step-by-Step Procedure:

• Preparation: To a flame-dried, round-bottom flask under an inert atmosphere (N₂ or Ar), add anhydrous dichloromethane (DCM).

• Reagent Addition: Cool the flask to 0°C in an ice bath. Sequentially add benzaldehyde, followed by trifluoroacetic acid.

• Isocyanide Addition: Add diethyl isocyanide dropwise to the cooled solution. Caution: Isocyanides are highly toxic and malodorous. All manipulations must be performed in a certified fume hood with appropriate personal protective equipment (PPE).

• Reaction: Allow the mixture to stir at 0°C for 30 minutes, then warm to room temperature and stir for 24-48 hours, monitoring progress by Thin Layer Chromatography (TLC).

• Workup: Upon completion, quench the reaction with a saturated aqueous solution of sodium bicarbonate. Extract the aqueous layer with DCM (3x).

• Purification: Combine the organic layers, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. The resulting crude product, an α-trifluoroacetoxy amide, is then hydrolyzed.

• Hydrolysis: Dissolve the crude product in methanol and add a solution of potassium carbonate in water. Stir at room temperature until the hydrolysis is complete (monitored by TLC).

• Final Purification: Remove the methanol under reduced pressure, extract the aqueous residue with ethyl acetate, dry the combined organic layers over Na₂SO₄, and purify by column chromatography to yield the final product.

Pathway II: Amidation of Mandelic Acid

This classical, stepwise approach offers reliability and avoids the use of toxic isocyanides. It involves the formation of an amide bond between mandelic acid (2-hydroxy-2-phenylacetic acid) and diethylamine.

Mechanistic Rationale: Amide Bond Formation

Direct condensation of a carboxylic acid and an amine is typically inefficient and requires high temperatures. Therefore, the carboxylic acid must first be "activated." The most common method is conversion to a highly reactive acyl chloride using reagents like thionyl chloride (SOCl₂) or oxalyl chloride. The acyl chloride then readily reacts with the amine nucleophile.

Diagram 3: Acyl Chloride-Mediated Amidation. This workflow shows the activation of the carboxylic acid followed by nucleophilic attack by the amine.

Experimental Protocol: Amidation via Acyl Chloride

Important Note: The hydroxyl group of mandelic acid can react with thionyl chloride. Therefore, it is often necessary to protect the hydroxyl group (e.g., as a silyl ether) before forming the acyl chloride and then deprotect it in a final step. The following protocol assumes this protection/deprotection sequence for optimal results.

Component	Role	Rationale
Mandelic Acid	Starting Material	Provides the core α-hydroxy acid structure.
Thionyl Chloride (SOCl₂)	Activating Agent	Converts the carboxylic acid to a highly reactive acyl chloride.
Diethylamine	Nucleophile	Forms the desired diethylamide.
Pyridine or Triethylamine	Base	Scavenges the HCl byproduct, which would otherwise form an unreactive ammonium salt with diethylamine.
Anhydrous Diethyl Ether	Solvent	A suitable aprotic solvent for the reaction.

Step-by-Step Procedure:

• Protection (Optional but Recommended): Protect the hydroxyl group of mandelic acid using a standard protecting group strategy (e.g., reaction with TBDMSCl and imidazole).

• Acyl Chloride Formation: In a fume hood, add thionyl chloride dropwise to the protected mandelic acid at 0°C. Allow the reaction to stir at room temperature for 2-4 hours or until gas evolution ceases. Remove excess thionyl chloride under vacuum.

• Amidation: Dissolve the crude acyl chloride in anhydrous diethyl ether and cool to 0°C. In a separate flask, dissolve diethylamine and a slight excess of pyridine in anhydrous diethyl ether.

• Reaction: Add the diethylamine solution dropwise to the acyl chloride solution at 0°C. A precipitate of pyridinium hydrochloride will form. Allow the reaction to warm to room temperature and stir for 2-3 hours.

• Workup: Filter off the precipitate. Wash the filtrate with dilute HCl, then with saturated sodium bicarbonate solution, and finally with brine.

• Deprotection: Dry the organic layer over Na₂SO₄, filter, and concentrate. Deprotect the hydroxyl group (e.g., using TBAF for a TBDMS ether).

• Purification: Purify the final product by column chromatography or recrystallization.

Pathway III: Biocatalytic Synthesis

A modern and enantioselective approach involves using enzymes. Recombinant E. coli strains can be engineered to express both an (R)-specific oxynitrilase and an arylacetonitrilase.[5][6] This creates a powerful whole-cell catalyst for converting benzaldehyde and cyanide directly into (R)-mandelic acid amide with high enantiomeric excess.[5][7]

Mechanistic Rationale: Enzymatic Cascade

• Oxynitrilase Action: The (R)-specific oxynitrilase (a hydroxynitrile lyase) catalyzes the enantioselective addition of cyanide to benzaldehyde, forming (R)-mandelonitrile.

• Nitrilase Action: An amide-forming variant of a nitrilase then hydrolyzes the nitrile group of (R)-mandelonitrile directly to the corresponding primary amide, (R)-mandelic acid amide. While this produces the unsubstituted amide, subsequent N-alkylation steps could potentially yield the target molecule. This pathway is highlighted for its elegance and green chemistry principles.

This biocatalytic route primarily yields the primary amide. To obtain the N,N-diethyl derivative, a subsequent chemical modification would be required, which is outside the scope of the direct enzymatic synthesis.

Summary and Comparison of Pathways

Pathway	Advantages	Disadvantages	Best Suited For
Passerini Reaction	High atom economy, convergent, one-pot reaction.[2]	Requires toxic and foul-smelling isocyanides; direct synthesis of the target is complex.	Rapid library synthesis and discovery chemistry.
Amidation of Mandelic Acid	Reliable, well-established chemistry; avoids isocyanides.	Stepwise process (lower overall yield); may require protection/deprotection steps.	Scalable, predictable synthesis where starting materials are readily available.
Biocatalytic Synthesis	Highly enantioselective (>90% ee)[6], environmentally friendly ("green"), mild reaction conditions.	Produces the primary amide, requiring further steps; requires specialized biological catalysts.	Chiral synthesis and applications where sustainability is a primary concern.

Conclusion

The synthesis of N,N-Diethyl-2-hydroxy-2-phenylacetamide can be achieved through several distinct and viable chemical strategies. For rapid, diversity-oriented synthesis, multicomponent reactions like the Passerini and Ugi reactions offer powerful, albeit complex, options.[4][8][9] For robust, scalable production, the classical stepwise amidation of mandelic acid remains the most practical and reliable approach, despite its lower step economy.[10][11] Finally, the advent of biocatalysis presents an elegant and sustainable route for producing chiral α-hydroxy amides, demonstrating the future direction of specialized chemical manufacturing.[5] The optimal choice of synthetic route is ultimately dictated by the specific goals of the research scientist or development professional, balancing considerations of speed, cost, scale, safety, and stereochemical purity.

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An In-depth Technical Guide to the Physicochemical Properties of N,N-Diethyl-2-hydroxy-2-phenylacetamide

Introduction: Bridging Molecular Structure and Pharmaceutical Potential

In the landscape of drug discovery and development, a thorough understanding of a molecule's physicochemical properties is not merely a preliminary step but the very foundation upon which successful therapeutics are built. These properties govern a compound's absorption, distribution, metabolism, excretion, and toxicity (ADMET) profile, ultimately dictating its journey from administration to its site of action.[1][2][3] This guide provides a comprehensive technical overview of N,N-Diethyl-2-hydroxy-2-phenylacetamide, a molecule of interest for its potential applications.

While experimental data on this specific hydroxy-derivative is not extensively available in public literature, this paper will synthesize known information, draw rational comparisons with its well-characterized non-hydroxylated analog (N,N-Diethyl-2-phenylacetamide), and present robust, field-proven experimental protocols for its complete characterization. The objective is to equip researchers, medicinal chemists, and formulation scientists with the foundational knowledge and practical methodologies required to evaluate and advance this compound within a drug development pipeline. The interplay between lipophilicity, solubility, and ionization is a delicate balance that medicinal chemists must optimize to ensure both efficacy and safety.[4]

Section 1: Molecular Identity and Structural Framework

The first principle in characterization is the unambiguous confirmation of molecular identity. N,N-Diethyl-2-hydroxy-2-phenylacetamide is a tertiary amide derivative of mandelic acid, featuring a chiral center at the carbon bearing the hydroxyl group.

Key Molecular Identifiers

A summary of the core structural and identifying information for N,N-Diethyl-2-hydroxy-2-phenylacetamide is presented below.

Property	Value	Source
IUPAC Name	N,N-diethyl-2-hydroxy-2-phenylacetamide	[5]
Molecular Formula	C₁₂H₁₇NO₂	[5][6]
Molecular Weight	207.27 g/mol	[6]
CAS Number	21850-52-2; 2019-69-4	[7]
Canonical SMILES	CCN(CC)C(=O)C(C1=CC=CC=C1)O	[5]
InChIKey	UXLCWYBQDGCVQE-UHFFFAOYSA-N	[5]

Chemical Structure Diagram

The two-dimensional structure highlights the key functional groups: a phenyl ring, a hydroxyl group, and a diethylamide moiety.

Caption: 2D structure of N,N-Diethyl-2-hydroxy-2-phenylacetamide.

Section 2: Core Physicochemical Properties: A Comparative Analysis

A molecule's behavior in a biological system is largely dictated by its physicochemical properties.[8] Given the scarcity of experimental data for the title compound, we present computationally predicted values alongside experimental data for its close structural analog, N,N-Diethyl-2-phenylacetamide (DEPA), to provide a scientifically grounded perspective. The primary structural difference—the presence of an alpha-hydroxyl group—is expected to significantly influence these parameters.

Property	N,N-Diethyl-2-hydroxy-2-phenylacetamide (Predicted/Hypothesized)	N,N-Diethyl-2-phenylacetamide (Experimental Analog Data)	Source
LogP	1.5 (XlogP)	2.40	[5][9]
Aqueous Solubility	Hypothesized to be higher than analog	>28.7 µg/mL (at pH 7.4)	[9]
Melting Point (°C)	Hypothesized to be higher than analog	84 - 86	[10][11]
Boiling Point (°C)	Hypothesized to be higher than analog	169 - 171 (at 18 mmHg)	[11][12]
pKa (Acidic)	~14-16 (for -OH group)	N/A	Chemical Theory
pKa (Basic)	~ -1 to 0 (for amide)	N/A	Chemical Theory

Lipophilicity (LogP)

Lipophilicity, the measure of a compound's affinity for a lipid-like environment, is a critical determinant of membrane permeability and, consequently, absorption and distribution. The predicted XlogP of 1.5 for N,N-Diethyl-2-hydroxy-2-phenylacetamide is significantly lower than the experimental LogP of 2.40 for its non-hydroxylated counterpart.[5][9]

Causality: This difference is directly attributable to the introduction of the polar hydroxyl (-OH) group. This group can act as a hydrogen bond donor and acceptor, increasing the molecule's affinity for aqueous phases and thereby reducing its partition coefficient. This shift towards lower lipophilicity can have profound implications, potentially improving aqueous solubility while possibly reducing passive diffusion across lipid bilayers.

Aqueous Solubility

Solubility is paramount, as a drug must be in solution to be absorbed. The analog DEPA exhibits a solubility of over 28.7 µg/mL.[9]

Expert Insight: The hydroxyl group in the title compound is expected to substantially increase its aqueous solubility. Through hydrogen bonding with water molecules, the energetic penalty of creating a cavity in the solvent for the solute is reduced, favoring dissolution. This enhanced solubility could be highly advantageous for developing aqueous-based formulations for oral or parenteral administration.

Ionization Constant (pKa)

The pKa value indicates the extent of ionization at a given pH, which profoundly affects solubility, permeability, and receptor binding.

• Amide Group: The tertiary amide is generally considered neutral in physiological pH ranges, with a very low basic pKa (estimated around -1 to 0). It will not be protonated.

• Hydroxyl Group: The alcoholic hydroxyl group is a very weak acid, with an estimated pKa well above the physiological range (typically 14-16). It will remain in its neutral, protonated form.

Thermal Properties (Melting & Boiling Point)

The melting point of the analog DEPA is in the range of 84-86 °C.[10][11] The introduction of the hydroxyl group enables intermolecular hydrogen bonding, a strong non-covalent interaction. These additional forces require more energy to overcome in the transition from solid to liquid (melting) and liquid to gas (boiling). Therefore, N,N-Diethyl-2-hydroxy-2-phenylacetamide is predicted to have a significantly higher melting and boiling point than DEPA. This has practical implications for manufacturing, processing (e.g., drying), and solid-state stability.

Section 3: A Practical Guide to Experimental Characterization

To move beyond prediction and establish a definitive physicochemical profile, a systematic experimental workflow is essential. The following protocols are designed to be robust and self-validating, providing the foundational data for any drug development program.

Overall Characterization Workflow

This workflow ensures that the material's identity is confirmed before subsequent properties are measured.

Caption: Experimental workflow for physicochemical characterization.

Protocol: Structural Verification via Spectroscopy

Objective: To confirm the chemical structure and molecular weight of the synthesized or procured compound.

Methodology:

• Mass Spectrometry (MS):

  • Prepare a ~1 mg/mL solution of the compound in a suitable volatile solvent (e.g., methanol or acetonitrile).

  • Infuse the solution into a high-resolution mass spectrometer (e.g., Q-TOF or Orbitrap) using electrospray ionization (ESI) in positive ion mode.

  • Validation: Observe the [M+H]⁺ ion at m/z 208.1332 and the [M+Na]⁺ ion at m/z 230.1151. The measured mass should be within 5 ppm of the theoretical exact mass (207.12593 Da).[5]

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • Dissolve ~5-10 mg of the compound in ~0.7 mL of a deuterated solvent (e.g., CDCl₃ or DMSO-d₆).

  • Acquire ¹H NMR and ¹³C NMR spectra on a spectrometer (e.g., 400 MHz or higher).

  • Validation: The ¹H spectrum should show distinct signals corresponding to the aromatic protons, the methine proton (CH-OH), the non-equivalent methylene protons of the ethyl groups, and the methyl protons. The integration of these signals must match the number of protons in the structure. The ¹³C spectrum should show the correct number of carbon signals, including a characteristic signal for the carbonyl carbon (~170 ppm).

• Infrared (IR) Spectroscopy:

  • Acquire the IR spectrum using an ATR-FTIR spectrometer.

  • Validation: The spectrum must exhibit characteristic absorption bands: a broad O-H stretch (~3400 cm⁻¹), aromatic C-H stretches (~3000-3100 cm⁻¹), aliphatic C-H stretches (~2850-2980 cm⁻¹), and a strong amide C=O stretch (~1630 cm⁻¹).

Protocol: Lipophilicity (LogP) by Shake-Flask Method

Objective: To determine the octanol-water partition coefficient, a standard measure of lipophilicity.

Methodology:

• Preparation: Prepare a series of standard solutions of the compound in 1-octanol with known concentrations (e.g., 0.1, 0.5, 1.0 mg/mL). Pre-saturate the 1-octanol with water and the water (or pH 7.4 buffer) with 1-octanol for 24 hours.

• Partitioning: In a glass vial, combine 5 mL of the pre-saturated 1-octanol containing the compound with 5 mL of the pre-saturated aqueous phase.

• Equilibration: Agitate the mixture gently on a shaker at a constant temperature (e.g., 25 °C) for 24 hours to allow equilibrium to be reached.

• Separation: Centrifuge the mixture to ensure complete separation of the two phases.

• Quantification: Carefully remove an aliquot from the aqueous phase. Determine the concentration of the compound in the aqueous phase using a validated analytical method (e.g., HPLC-UV). The concentration in the octanol phase is determined by mass balance.

• Calculation: Calculate LogP using the formula: LogP = log₁₀([Compound]ₒ꜀ₜₐₙₒₗ / [Compound]ₐᵩᵤₑₒᵤₛ).

• Validation: The experiment should be repeated at least in triplicate. The LogP value should be independent of the initial concentration used.

Protocol: Thermodynamic Aqueous Solubility

Objective: To determine the equilibrium solubility of the compound in an aqueous medium.

Methodology:

• Sample Preparation: Add an excess amount of the solid compound to a vial containing a defined volume of the aqueous medium (e.g., pH 7.4 phosphate buffer). Ensure enough solid is present so that some remains undissolved at equilibrium.

• Equilibration: Agitate the suspension at a constant temperature (e.g., 25 °C or 37 °C) for a sufficient period (typically 24-72 hours) to reach equilibrium. The use of a shake-flask or slurry method is standard.

• Phase Separation: After equilibration, allow the suspension to settle. Filter the sample through a low-binding 0.22 µm syringe filter to remove all undissolved solid.

• Quantification: Dilute the clear filtrate with a suitable solvent and determine the concentration of the dissolved compound using a validated analytical method like HPLC-UV or LC-MS.

• Validation: The measured solubility should be confirmed by approaching equilibrium from both supersaturated and unsaturated states to ensure true thermodynamic equilibrium has been reached. The presence of undissolved solid at the end of the experiment must be visually confirmed.

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An In-depth Technical Guide to N,N-Diethyl-2-hydroxy-2-phenylacetamide (CAS Number: 2019-69-4)

For Researchers, Scientists, and Drug Development Professionals

Abstract

N,N-Diethyl-2-hydroxy-2-phenylacetamide, also known as N,N-Diethylmandelamide, is a member of the α-hydroxy amide class of organic compounds. Its chemical structure, featuring a chiral center and functional groups capable of hydrogen bonding, suggests its potential for biological activity and as a valuable intermediate in organic synthesis. This technical guide provides a comprehensive overview of its chemical identity, physicochemical properties, plausible synthetic routes, analytical characterization methods, and potential applications, with a focus on its relevance to drug discovery and development. While specific experimental data for this compound is limited in publicly accessible literature, this guide synthesizes information from analogous structures and general chemical principles to offer a robust scientific resource.

Chemical Identity and Physicochemical Properties

N,N-Diethyl-2-hydroxy-2-phenylacetamide is a distinct chemical entity with the Chemical Abstracts Service (CAS) Registry Number 2019-69-4 .[1][2][3] Its structure consists of a phenyl group and a hydroxyl group attached to the α-carbon of an N,N-diethylacetamide moiety.

Table 1: Chemical and Physical Properties

Property	Value	Source
CAS Number	2019-69-4	[1][2][3]
Molecular Formula	C₁₂H₁₇NO₂	[4]
Molecular Weight	207.27 g/mol	[4]
IUPAC Name	N,N-diethyl-2-hydroxy-2-phenylacetamide
Synonyms	N,N-Diethylmandelamide, Mandelamide, N,N-diethyl-	[3]
SMILES	CCN(CC)C(=O)C(O)C1=CC=CC=C1	[4]
InChI	InChI=1S/C12H17NO2/c1-3-13(4-2)12(15)11(14)10-8-6-5-7-9-10/h5-9,11,14H,3-4H2,1-2H3	[4]
Predicted XlogP	1.5	[4]
Hydrogen Bond Donor Count	1
Hydrogen Bond Acceptor Count	2
Rotatable Bond Count	5

Synthesis and Manufacturing

Proposed Synthetic Pathway: Amidation of Mandelic Acid

A common and effective method for forming amides is the coupling of a carboxylic acid with an amine using a suitable activating agent.

Caption: Proposed synthesis of N,N-Diethyl-2-hydroxy-2-phenylacetamide.

Detailed Experimental Protocol (Hypothetical)

This protocol is based on established methods for α-hydroxy amide synthesis and should be optimized for specific laboratory conditions.[5]

Materials:

• Mandelic acid

• N,N-Dicyclohexylcarbodiimide (DCC) or 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC)

• Hydroxybenzotriazole (HOBt)

• Diethylamine

• Dichloromethane (DCM) or Tetrahydrofuran (THF), anhydrous

• Sodium bicarbonate (NaHCO₃), saturated aqueous solution

• Brine

• Magnesium sulfate (MgSO₄), anhydrous

Procedure:

• Activation of Mandelic Acid: In a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve mandelic acid (1 equivalent) and HOBt (1.1 equivalents) in anhydrous DCM. Cool the solution to 0 °C in an ice bath. Add DCC or EDC (1.1 equivalents) portion-wise while stirring. Allow the reaction to stir at 0 °C for 30 minutes and then at room temperature for 1-2 hours.

• Amidation: Cool the reaction mixture back to 0 °C and add diethylamine (1.2 equivalents) dropwise. Allow the reaction to warm to room temperature and stir overnight.

• Work-up: Filter the reaction mixture to remove the dicyclohexylurea (DCU) byproduct if DCC was used. Dilute the filtrate with DCM and wash sequentially with saturated NaHCO₃ solution, water, and brine.

• Purification: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure. The crude product can be purified by column chromatography on silica gel using a suitable eluent system (e.g., ethyl acetate/hexanes gradient) to yield pure N,N-Diethyl-2-hydroxy-2-phenylacetamide.

Causality behind Experimental Choices:

• Activating Agent: DCC and EDC are commonly used carbodiimides that activate the carboxylic acid for nucleophilic attack by the amine.

• HOBt: The addition of HOBt is known to suppress side reactions and improve the efficiency of the coupling reaction.

• Anhydrous Conditions: The use of anhydrous solvents is crucial to prevent the hydrolysis of the activated carboxylic acid intermediate.

• Temperature Control: The initial cooling to 0 °C helps to control the exothermic reaction and minimize side product formation.

Analytical Characterization

A comprehensive analysis of N,N-Diethyl-2-hydroxy-2-phenylacetamide would involve a combination of spectroscopic and chromatographic techniques to confirm its identity and purity.

Spectroscopic Analysis

Nuclear Magnetic Resonance (NMR) Spectroscopy:

• ¹H NMR: The proton NMR spectrum is expected to show characteristic signals for the aromatic protons of the phenyl group, a singlet for the hydroxyl proton, a methine proton signal for the α-carbon, and complex multiplets for the ethyl groups of the diethylamine moiety.

• ¹³C NMR: The carbon NMR spectrum would display signals for the carbonyl carbon, the aromatic carbons, the α-carbon bearing the hydroxyl group, and the carbons of the ethyl groups.

Mass Spectrometry (MS):

Predicted mass spectral peaks for the protonated molecule [M+H]⁺ would be at m/z 208.1332. Other adducts such as [M+Na]⁺ at m/z 230.1151 and the dehydrated ion [M+H-H₂O]⁺ at m/z 190.1232 could also be observed.[4]

Infrared (IR) Spectroscopy:

The IR spectrum should exhibit characteristic absorption bands for the O-H stretch of the hydroxyl group (broad, ~3400 cm⁻¹), the C=O stretch of the amide group (~1630 cm⁻¹), and C-H stretches of the aromatic and aliphatic groups.

Chromatographic Analysis

High-Performance Liquid Chromatography (HPLC):

A reversed-phase HPLC method could be developed for the analysis of N,N-Diethyl-2-hydroxy-2-phenylacetamide. A C18 column with a mobile phase consisting of a mixture of acetonitrile and water (with a small amount of formic or phosphoric acid for peak shape improvement) would be a suitable starting point.[6]

Workflow for Analytical Characterization:

Caption: A typical workflow for the analytical characterization of the compound.

Potential Applications in Research and Drug Development

The α-hydroxy amide moiety is a recognized pharmacophore present in a variety of biologically active compounds.[6] While the specific biological profile of N,N-Diethyl-2-hydroxy-2-phenylacetamide is not well-documented, its structural features suggest potential for further investigation in several therapeutic areas.

CNS-related Activities

The phenylacetamide core is found in several centrally acting drugs. The hydroxyl group and the tertiary amide could influence properties such as blood-brain barrier permeability and interactions with CNS targets.

Antimicrobial Properties

A patent has listed N,N-Diethyl-2-hydroxy-2-phenylacetamide among a series of compounds with potential bactericidal activity. This suggests that it could be a lead compound for the development of new antimicrobial agents. Further investigation into its spectrum of activity and mechanism of action is warranted.

Enzyme Inhibition

α-Hydroxy amides are known to act as inhibitors of certain enzymes, such as fatty acid amide hydrolase (FAAH).[6] The potential of N,N-Diethyl-2-hydroxy-2-phenylacetamide as an enzyme inhibitor could be explored through in vitro screening assays.

Logical Relationship of Potential Applications:

Caption: Relationship between the compound's structure and its potential applications.

Safety and Handling

According to available safety data sheets, N,N-Diethyl-2-hydroxy-2-phenylacetamide should be handled with care in a well-ventilated area.[3] Standard personal protective equipment, including safety goggles, gloves, and a lab coat, should be worn. In case of contact with eyes or skin, rinse immediately with plenty of water. For detailed safety information, refer to the manufacturer's Safety Data Sheet (SDS).

Conclusion

N,N-Diethyl-2-hydroxy-2-phenylacetamide (CAS 2019-69-4) is a chiral α-hydroxy amide with potential applications in medicinal chemistry and organic synthesis. While specific experimental data for this compound is sparse, this technical guide provides a comprehensive overview based on its chemical structure and the known properties of related compounds. Further research is needed to fully elucidate its synthetic pathways, spectroscopic characteristics, and biological activities. The information presented here serves as a valuable resource for scientists and researchers interested in exploring the potential of this and other α-hydroxy amides in drug discovery and development.

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An In-depth Technical Guide to the Biological Activity of N,N-Diethyl-2-hydroxy-2-phenylacetamide

Abstract

This technical guide provides a comprehensive exploration of the biological activity of N,N-Diethyl-2-hydroxy-2-phenylacetamide. Recognizing the limited direct experimental data on this specific molecule, this document synthesizes information from its close structural analog, N,N-Diethyl-2-phenylacetamide (DEPA), and the broader class of phenylacetamide derivatives. The established insect repellent properties of DEPA are examined in detail, including its mechanism of action. Furthermore, this guide delves into the potential for N,N-Diethyl-2-hydroxy-2-phenylacetamide to exhibit a wider range of pharmacological activities, such as anticancer, anticonvulsant, and anti-inflammatory effects, based on the documented bioactivities of related phenylacetamide compounds. Detailed, field-proven experimental protocols for the synthesis, purification, and biological evaluation of this class of compounds are provided to empower researchers in their drug discovery and development endeavors.

Introduction: The Phenylacetamide Scaffold

The phenylacetamide core structure is a versatile scaffold in medicinal chemistry, forming the backbone of numerous biologically active compounds.[1] Its derivatives have demonstrated a wide spectrum of pharmacological effects, including but not limited to, anticancer, antimicrobial, anti-inflammatory, and anticonvulsant properties.[1] The specific molecule of interest, N,N-Diethyl-2-hydroxy-2-phenylacetamide, is characterized by a central phenylacetamide moiety with a hydroxyl group at the alpha-carbon and two ethyl groups on the amide nitrogen. While direct research on this hydroxylated derivative is sparse, a wealth of information on its non-hydroxylated counterpart, N,N-Diethyl-2-phenylacetamide (DEPA), provides a strong foundation for understanding its potential biological profile.

Established Biological Activity of the Close Analog: N,N-Diethyl-2-phenylacetamide (DEPA) as an Insect Repellent

N,N-Diethyl-2-phenylacetamide, commonly known as DEPA, is a well-established, broad-spectrum insect repellent.[2][3] It has shown efficacy against a variety of hematophagous arthropods, including mosquitoes, black flies, horse flies, fleas, and ticks.[2]

Mechanism of Action

The repellent activity of DEPA is primarily attributed to its interaction with the sensory receptors of insects.[2] It is believed to function by confusing these receptors, making it difficult for insects to locate a host.[4] DEPA interferes with the neurons and receptors in an insect's antennae and mouthparts that are responsible for detecting chemical cues such as lactic acid and carbon dioxide, which are key attractants emitted by humans and other animals.[4][5] This disruption of their sensory mechanisms leads to disorientation, preventing them from successfully landing and biting.[4] The detailed mechanism of action, however, is still considered to be not fully conclusive.[2]

Efficacy and Comparative Studies

Field studies have demonstrated that DEPA exhibits broad-spectrum repellency comparable to another well-known repellent, N,N-Diethyl-m-toluamide (DEET).[3] In comparative evaluations against mosquitoes and black flies, no significant difference in repellency was observed between DEPA and DEET at similar concentrations.[3] Furthermore, DEPA has been shown to be more effective than dimethylphthalate (DMP).[3] The protection time of DEPA can be enhanced through various formulations, such as vanishing creams and polymer-based liquids.[3]

Inferred Potential Biological Activities of N,N-Diethyl-2-hydroxy-2-phenylacetamide

The introduction of a hydroxyl group to the DEPA structure to form N,N-Diethyl-2-hydroxy-2-phenylacetamide can significantly alter its physicochemical properties and, consequently, its biological activity. Based on the known activities of the broader class of phenylacetamide derivatives, several potential therapeutic areas can be postulated for this hydroxylated compound.

Potential Anticancer Activity

Numerous phenylacetamide derivatives have been investigated for their potential as anticancer agents.[6][7] These compounds have demonstrated cytotoxic effects against various cancer cell lines, including prostate (PC3), breast (MCF-7, MDA-MB-468), and promyelocytic leukemia (HL-60).[6][7][8]

Mechanism of Action Postulate: Phenylacetamide derivatives may induce apoptosis (programmed cell death) in cancer cells through both intrinsic and extrinsic pathways.[8] This can involve the upregulation of pro-apoptotic proteins like Bax and FasL, and the activation of key executioner enzymes such as caspase 3.[8]

Logical Relationship: Postulated Anticancer Mechanism

Caption: Postulated mechanism of anticancer activity.

Potential Anticonvulsant Activity

The N,N-disubstituted acetamide moiety is a structural feature present in several compounds with anticonvulsant properties.[9][10] Studies on various N-phenyl-2-(4-phenylpiperazin-1-yl)acetamide derivatives and N-benzyl-2-acetamidopropionamide derivatives have shown their efficacy in animal models of epilepsy, such as the maximal electroshock (MES) and subcutaneous pentylenetetrazole (scPTZ) tests.[9][10][11] The anticonvulsant activity is often associated with the modulation of neuronal voltage-sensitive sodium channels.[9][12]

Potential Anti-inflammatory Activity

Aromatic amides and their derivatives have been explored for their anti-inflammatory properties.[13][14][15] The mechanism of action for many anti-inflammatory drugs involves the inhibition of cyclooxygenase (COX) enzymes, which are key in the biosynthesis of prostaglandins, mediators of inflammation.[14] Some amide derivatives of nonsteroidal anti-inflammatory drugs (NSAIDs) like ibuprofen and dexketoprofen have shown comparable or even enhanced anti-inflammatory activity compared to the parent drugs.[14][15]

Experimental Protocols

The following section provides detailed methodologies for the synthesis and biological evaluation of N,N-Diethyl-2-hydroxy-2-phenylacetamide and related compounds. These protocols are designed to be self-validating and are based on established procedures in the field.

Synthesis of N,N-Diethyl-2-phenylacetamide (DEPA)

This protocol describes a common method for the synthesis of DEPA, which can be adapted for the synthesis of the hydroxylated analog.

Method 1: From Phenylacetyl Chloride and Diethylamine [16]

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a dropping funnel, dissolve phenylacetyl chloride in a suitable anhydrous solvent such as diethyl ether.

• Amine Addition: Cool the solution in an ice bath and add diethylamine dropwise with continuous stirring. An exothermic reaction will occur, leading to the formation of a precipitate (diethylamine hydrochloride).

• Reaction Completion: Allow the reaction mixture to warm to room temperature and stir for an additional 2-3 hours to ensure complete reaction.

• Work-up: Wash the reaction mixture with water to remove the diethylamine hydrochloride. The organic layer is then washed with a mild acid (e.g., 1N HCl) and a mild base (e.g., 1N NaOH), followed by a brine wash.[17]

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and evaporate the solvent under reduced pressure. The crude product can be further purified by vacuum distillation.[18]

Experimental Workflow: Synthesis of DEPA

Caption: Workflow for the synthesis and purification of DEPA.

Biological Assays

A standard "arm-in-cage" assay can be used to evaluate the repellent activity against mosquitoes.[19]

• Mosquito Preparation: Use 5-7 day old, blood-starved female mosquitoes (e.g., Aedes aegypti) in a test chamber.[19]

• Compound Application: Apply a known concentration of the test compound dissolved in a suitable solvent (e.g., ethanol) to a defined area on a volunteer's forearm.

• Exposure: Insert the treated arm into the mosquito-filled chamber for a set period.

• Data Collection: Record the number of mosquito landings and/or bites during the exposure time.

• Control: A solvent-treated arm should be used as a negative control.

The MTT assay is a colorimetric method to assess the metabolic activity of cells, which is an indicator of cell viability.[1]

• Cell Seeding: Plate cancer cells in a 96-well plate at a predetermined density and allow them to adhere overnight.

• Compound Treatment: Treat the cells with various concentrations of the test compound for a specified duration (e.g., 48 or 72 hours).

• MTT Addition: Add MTT reagent to each well and incubate to allow viable cells to reduce the yellow MTT to purple formazan crystals.[1]

• Solubilization: Dissolve the formazan crystals in a solubilizing agent (e.g., DMSO).

• Absorbance Measurement: Measure the absorbance at a specific wavelength (e.g., 570 nm) using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to untreated control cells and determine the IC50 value (the concentration of the compound that inhibits 50% of cell growth).

Data Summary

The following table summarizes the physicochemical properties of the closely related compound, N,N-Diethyl-2-phenylacetamide (DEPA).

Property	Value	Source
Molecular Formula	C12H17NO	[16]
Molecular Weight	191.27 g/mol	[20]
Boiling Point	169-171 °C at 18 mm Hg	[2]
Density	1.004 g/mL at 25 °C	[2]
Refractive Index	n20/D 1.522	[2]

Conclusion

While direct biological data for N,N-Diethyl-2-hydroxy-2-phenylacetamide is currently lacking, a comprehensive analysis of its structural analog, DEPA, and the broader class of phenylacetamide derivatives provides a strong rationale for its investigation as a potentially bioactive molecule. The established insect repellent properties of DEPA suggest a primary avenue of research. Furthermore, the documented anticancer, anticonvulsant, and anti-inflammatory activities of related compounds highlight the potential for N,N-Diethyl-2-hydroxy-2-phenylacetamide to possess a diverse pharmacological profile. The experimental protocols provided in this guide offer a robust framework for the synthesis and evaluation of this promising compound, encouraging further research to elucidate its therapeutic potential.

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Elucidating the Mechanism of Action of N,N-Diethyl-2-hydroxy-2-phenylacetamide: A Technical Guide for Preclinical Research and Development

Abstract

N,N-Diethyl-2-hydroxy-2-phenylacetamide is a molecule of interest within the broader class of phenylacetamides, a scaffold known for a diverse range of biological activities. While specific data on this hydroxylated derivative remains scarce, the established pharmacological profiles of related compounds—ranging from insect repellents to agents with anticancer and anti-inflammatory properties—necessitate a structured and in-depth investigation into its mechanism of action. This guide provides a comprehensive roadmap for researchers, scientists, and drug development professionals to systematically characterize the pharmacological and toxicological profile of N,N-Diethyl-2-hydroxy-2-phenylacetamide. We will detail a multi-tiered approach, from initial physicochemical characterization and in silico target prediction to rigorous in vitro and in vivo validation. The experimental protocols and workflows outlined herein are designed to not only identify the molecular targets and signaling pathways modulated by this compound but also to establish a foundation for its potential therapeutic development.

Introduction and Rationale

N,N-Diethyl-2-hydroxy-2-phenylacetamide, with the chemical formula C12H17NO2, is a derivative of the well-known phenylacetamide core structure. While its specific biological function is not yet elucidated, the parent compound, 2-phenylacetamide, serves as a crucial intermediate in the synthesis of pharmaceuticals like penicillin G and certain sedatives.[1] The broader family of phenylacetamide derivatives has been explored for a multitude of therapeutic applications, including analgesic, anti-depressant, anti-cancer, and anti-inflammatory activities.[2][3][4][5]

A structurally similar, non-hydroxylated analog, N,N-Diethyl-2-phenylacetamide (DEPA), is recognized for its use as an insect repellent.[6][7] The introduction of a hydroxyl group at the benzylic position in N,N-Diethyl-2-hydroxy-2-phenylacetamide is a significant chemical modification that can dramatically alter its physicochemical properties, such as solubility and hydrogen bonding capacity. These changes, in turn, can lead to a distinct pharmacological profile compared to its non-hydroxylated counterpart.

This guide, therefore, presents a logical and scientifically rigorous framework for the comprehensive investigation of N,N-Diethyl-2-hydroxy-2-phenylacetamide's mechanism of action. By following the proposed experimental cascade, researchers can systematically uncover its biological targets and cellular effects, thereby paving the way for potential therapeutic applications.

Physicochemical and Structural Characterization

A foundational step in the evaluation of any novel chemical entity is the thorough characterization of its physical and chemical properties. This data is critical for ensuring sample purity, stability, and for the design of subsequent biological assays.

Table 1: Physicochemical Properties of N,N-Diethyl-2-hydroxy-2-phenylacetamide and Related Compounds

Property	N,N-Diethyl-2-hydroxy-2-phenylacetamide	N,N-Diethyl-2-phenylacetamide (DEPA)
CAS Number	21850-52-2[8], 65309-12-8 ((R)-enantiomer)[9], 2019-69-4[10]	2431-96-1[11]
Molecular Formula	C12H17NO2[9][12]	C12H17NO[11]
Molecular Weight	207.27 g/mol [9][10]	191.27 g/mol [11]
Predicted XLogP3	1.5[12]	2.1[7]
Appearance	Not specified	Solid[13]

Experimental Protocol: Purity and Stability Assessment

• High-Performance Liquid Chromatography (HPLC):

  • Objective: To determine the purity of the compound and to establish a method for future quantification.

  • Mobile Phase: A gradient of acetonitrile and water with 0.1% formic acid.

  • Column: C18 reverse-phase column.

  • Detection: UV spectrophotometry at wavelengths determined by a preliminary UV-Vis scan.

  • Procedure: A standard curve is generated using a reference standard of the compound. The purity of the test sample is determined by the area under the curve of the principal peak relative to the total peak area.

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • Objective: To confirm the chemical structure of the compound.

  • Procedure: 1H and 13C NMR spectra are acquired in a suitable deuterated solvent (e.g., CDCl3 or DMSO-d6). The chemical shifts, coupling constants, and integration values are analyzed to verify the expected molecular structure.

• Mass Spectrometry (MS):

  • Objective: To confirm the molecular weight and elemental composition.

  • Procedure: High-resolution mass spectrometry (HRMS) is performed to obtain the exact mass of the molecular ion, which is then compared to the calculated mass of the chemical formula.

In Silico Target Prediction and Pathway Analysis

Before embarking on extensive wet-lab experiments, computational approaches can provide valuable insights into the potential biological targets of N,N-Diethyl-2-hydroxy-2-phenylacetamide.

Workflow for In Silico Target Prediction

Caption: Workflow for in silico target prediction and hypothesis generation.

Experimental Protocol: Molecular Docking

• Objective: To predict the binding affinity and mode of interaction of N,N-Diethyl-2-hydroxy-2-phenylacetamide with potential protein targets.

• Software: AutoDock, Glide, or similar molecular docking software.

• Procedure:

  • The 3D structure of the compound is generated and energy-minimized.

  • The crystal structures of potential target proteins are obtained from the Protein Data Bank (PDB).

  • The binding site on the target protein is defined.

  • The compound is docked into the binding site, and the resulting poses are scored based on their predicted binding energy.

  • The interactions (e.g., hydrogen bonds, hydrophobic interactions) between the compound and the protein are analyzed.

In Vitro Screening and Target Validation

The hypotheses generated from in silico studies must be validated through a tiered approach of in vitro assays.

Tier 1: Broad-Spectrum Phenotypic Screening

Given the diverse activities of phenylacetamides, an initial broad screening is recommended to identify potential areas of biological activity.

• Receptor Binding Assays: A panel of common CNS and inflammatory receptors.

• Enzyme Inhibition Assays: A panel of kinases, proteases, and other enzymes relevant to cancer and inflammation.

• Cell Viability Assays: A panel of cancer cell lines (e.g., prostate, breast) and normal cell lines to assess for cytotoxicity and anti-proliferative effects.[4]

Tier 2: Target-Specific and Functional Assays

Based on the results of the Tier 1 screening and in silico predictions, more focused assays are conducted to confirm and characterize the interaction with specific targets.

Experimental Protocol: Cell-Based Assay for Anti-inflammatory Activity

• Objective: To determine if N,N-Diethyl-2-hydroxy-2-phenylacetamide can modulate the inflammatory response in a cellular model.

• Cell Line: RAW 264.7 murine macrophages or human THP-1 monocytes.

• Procedure:

  • Cells are plated and allowed to adhere.

  • Cells are pre-treated with various concentrations of N,N-Diethyl-2-hydroxy-2-phenylacetamide for 1-2 hours.

  • Inflammation is induced by adding lipopolysaccharide (LPS).

  • After 24 hours, the cell culture supernatant is collected.

  • The levels of pro-inflammatory cytokines (e.g., TNF-α, IL-6, IL-1β) in the supernatant are quantified using an Enzyme-Linked Immunosorbent Assay (ELISA).

  • Cell viability is assessed in parallel using an MTT or similar assay to rule out cytotoxicity.

Workflow for In Vitro Target Validation

Caption: Workflow for the in vitro validation of potential biological targets.

In Vivo Pharmacological Evaluation

Promising in vitro results should be followed by in vivo studies in appropriate animal models to assess the compound's efficacy, pharmacokinetics (PK), and pharmacodynamics (PD).

Table 2: Potential In Vivo Models Based on Phenylacetamide Analogs

Potential Activity	Animal Model	Key Endpoints
Anti-inflammatory	Adjuvant-induced arthritis in rats[5]	Paw edema volume, serum cytokine levels (TNF-α, IL-1β), oxidative stress markers.
Antidepressant	Forced swim test or tail suspension test in mice[3]	Immobility time.
Analgesic	Hot plate or tail-flick test in mice	Latency to response.
Anticancer	Xenograft models with relevant cancer cell lines in immunodeficient mice	Tumor volume, body weight, survival.

Experimental Protocol: Adjuvant-Induced Arthritis Model in Rats

• Objective: To evaluate the anti-inflammatory and anti-arthritic potential of N,N-Diethyl-2-hydroxy-2-phenylacetamide in vivo.[5]

• Animals: Female Sprague Dawley rats.

• Procedure:

  • Arthritis is induced by a single intradermal injection of Freund's Complete Adjuvant into the paw.

  • Animals are randomized into vehicle control, positive control (e.g., methotrexate), and treatment groups receiving different doses of N,N-Diethyl-2-hydroxy-2-phenylacetamide.

  • Treatment is administered daily for a specified period (e.g., 14-21 days).

  • Paw volume and body weight are monitored regularly.

  • At the end of the study, blood is collected for analysis of inflammatory biomarkers.

  • Histopathological analysis of the joints can be performed to assess inflammation and tissue damage.

Conclusion and Future Directions

The systematic approach outlined in this guide provides a robust framework for the comprehensive characterization of N,N-Diethyl-2-hydroxy-2-phenylacetamide's mechanism of action. By integrating in silico, in vitro, and in vivo methodologies, researchers can efficiently identify and validate its biological targets, elucidate its effects on cellular signaling pathways, and establish a strong foundation for its potential development as a therapeutic agent. Future studies should focus on structure-activity relationship (SAR) analysis to optimize the potency and selectivity of this chemical scaffold, as well as comprehensive toxicological profiling to ensure its safety.

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An In-depth Technical Guide to N,N-Diethyl-2-hydroxy-2-phenylacetamide Derivatives: Synthesis, Properties, and Therapeutic Potential

Foreword: Unveiling the Potential of Mandelic Acid Amides

The N,N-diethyl-2-hydroxy-2-phenylacetamide scaffold, a core structure derived from mandelic acid, represents a promising yet relatively underexplored class of compounds in medicinal chemistry. Mandelic acid and its derivatives have a rich history in therapeutic applications, ranging from dermatology to the synthesis of blockbuster pharmaceuticals.[1] This guide aims to provide a comprehensive technical overview for researchers, scientists, and drug development professionals on the synthesis, characterization, and potential biological activities of N,N-diethyl-2-hydroxy-2-phenylacetamide and its derivatives. By synthesizing established chemical principles with insights from closely related analogues, this document serves as a foundational resource to stimulate further investigation into this versatile chemical scaffold.

The Core Moiety: Physicochemical Properties and Significance

N,N-Diethyl-2-hydroxy-2-phenylacetamide, also known as N,N-diethylmandelamide, possesses a unique combination of a chiral α-hydroxy acid amide and a phenyl ring. This structure imparts a balance of hydrophilicity and lipophilicity, crucial for pharmacokinetic properties. The presence of the hydroxyl group and the amide linkage offers key sites for hydrogen bonding, which can be critical for target engagement in biological systems.

Property	Value	Source
Molecular Formula	C12H17NO2
Molecular Weight	207.27 g/mol
CAS Number	65309-12-8 ((R)-enantiomer)
Appearance	Varies (often a solid)	General knowledge
Solubility	Expected to be soluble in organic solvents	General knowledge

The significance of this scaffold lies in its relationship to mandelic acid, a well-established pharmacophore. The enantiomers of mandelic acid are pivotal in the synthesis of various pharmaceuticals, including cephalosporins, penicillins, and anti-inflammatory drugs.[1] By converting the carboxylic acid to a diethylamide, we can modulate properties such as metabolic stability, cell permeability, and target specificity.

Synthesis of N,N-Diethyl-2-hydroxy-2-phenylacetamide Derivatives: A Modern Approach

The traditional synthesis of amides often involves the conversion of a carboxylic acid to a more reactive species like an acyl chloride, a process that can be harsh and generate stoichiometric waste. Modern synthetic methods favor direct amidation, which is more atom-economical and environmentally benign. Boronic acid-catalyzed direct amidation has emerged as a powerful tool for this transformation.

Below is a detailed protocol for the synthesis of N,N-diethyl-2-hydroxy-2-phenylacetamide, adapted from established methods for the direct amidation of carboxylic acids.

Experimental Protocol: Boronic Acid-Catalyzed Direct Amidation of Mandelic Acid

Objective: To synthesize N,N-diethyl-2-hydroxy-2-phenylacetamide from mandelic acid and diethylamine using a boronic acid catalyst.

Materials:

• Mandelic acid

• Diethylamine

• 2-Hydroxyphenylboronic acid (or another suitable boronic acid catalyst)

• Toluene (or another suitable azeotroping solvent)

• Anhydrous magnesium sulfate or sodium sulfate

• Saturated sodium bicarbonate solution

• Brine

• Ethyl acetate

• Hexane

• Dean-Stark apparatus

• Round-bottom flask

• Magnetic stirrer and stir bar

• Heating mantle

• Condenser

• Separatory funnel

• Rotary evaporator

• Thin-layer chromatography (TLC) plates (silica gel)

• Column chromatography apparatus (if necessary)

Procedure:

• Reaction Setup: To a round-bottom flask equipped with a magnetic stir bar and a Dean-Stark apparatus fitted with a condenser, add mandelic acid (1 equivalent), 2-hydroxyphenylboronic acid (5-10 mol%), and toluene.

• Addition of Amine: Add diethylamine (1.1-1.5 equivalents) to the reaction mixture.

• Azeotropic Dehydration: Heat the reaction mixture to reflux. The water formed during the reaction will be removed azeotropically and collected in the Dean-Stark trap.

• Reaction Monitoring: Monitor the progress of the reaction by TLC (e.g., using a 7:3 mixture of hexanes and ethyl acetate as the mobile phase). The reaction is typically complete within 8-24 hours.

• Work-up:

  • Once the reaction is complete, allow the mixture to cool to room temperature.

  • Pour the reaction mixture into a separatory funnel and wash with saturated sodium bicarbonate solution to remove any unreacted mandelic acid and the boronic acid catalyst.

  • Wash the organic layer with brine.

  • Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

  • Filter the drying agent and concentrate the filtrate under reduced pressure using a rotary evaporator.

• Purification: The crude product can be purified by column chromatography on silica gel using a gradient of ethyl acetate in hexane to afford the pure N,N-diethyl-2-hydroxy-2-phenylacetamide.

• Characterization: Confirm the structure and purity of the final product using spectroscopic methods such as ¹H NMR, ¹³C NMR, IR, and mass spectrometry.

Causality Behind Experimental Choices:

• Boronic Acid Catalyst: Boronic acids act as Lewis acids, activating the carboxylic acid towards nucleophilic attack by the amine. They form a reactive intermediate that facilitates amide bond formation and is regenerated in the catalytic cycle. The use of a catalyst avoids the need for stoichiometric activating agents.

• Azeotropic Removal of Water: The direct amidation is an equilibrium reaction. By removing water as it is formed, the equilibrium is shifted towards the product side, driving the reaction to completion. Toluene is a common solvent for this purpose as it forms an azeotrope with water.

• Aqueous Work-up: The washes with sodium bicarbonate and brine are essential to remove acidic and water-soluble impurities, simplifying the final purification step.

Visualization of the Synthetic Workflow

Caption: Synthetic workflow for N,N-diethyl-2-hydroxy-2-phenylacetamide.

Potential Pharmacological Applications

While specific biological data for N,N-diethyl-2-hydroxy-2-phenylacetamide is limited in publicly available literature, the broader class of mandelic acid amides has shown a wide range of pharmacological activities. This suggests that N,N-diethyl-2-hydroxy-2-phenylacetamide derivatives are promising candidates for screening in various therapeutic areas.

Antimicrobial Activity

Mandelic acid itself is known for its antibacterial properties.[2] The amidation of mandelic acid can lead to derivatives with enhanced or broadened antimicrobial spectra. The lipophilicity introduced by the N,N-diethyl groups may improve the penetration of the compound through bacterial cell membranes.

Anticonvulsant Activity

Several studies have reported the anticonvulsant activity of various amide derivatives. For instance, new amides derived from 3-phenyl-2,5-dioxo-pyrrolidine-1-yl-acetic acid have demonstrated a broad spectrum of anticonvulsant activity in animal models.[3] Given the structural similarities, N,N-diethyl-2-hydroxy-2-phenylacetamide derivatives warrant investigation for their potential as antiepileptic agents. The mechanism of action for related anticonvulsant amides often involves modulation of ion channels, such as voltage-sensitive sodium and calcium channels.[3][4]

Anticancer and Cytotoxic Activity

Phenylacetamide derivatives have been explored as potential anticancer agents.[2] The cytotoxic effects of these compounds are often evaluated against various cancer cell lines. For example, N,N-diethyl-meta-toluamide (DEET), a structurally related amide, has been shown to induce dose-dependent cytotoxicity in sinonasal epithelia.[5][6] This suggests that N,N-diethyl-2-hydroxy-2-phenylacetamide derivatives could be investigated for their potential as cytotoxic agents in cancer therapy.

Structure-Activity Relationships (SAR)

The biological activity of N,N-diethyl-2-hydroxy-2-phenylacetamide derivatives can be fine-tuned by modifying different parts of the molecule. Understanding the structure-activity relationship (SAR) is crucial for designing more potent and selective compounds.

Key Structural Regions for Modification:

• The Phenyl Ring: Substitution on the phenyl ring can significantly impact activity. Electron-withdrawing or electron-donating groups at different positions (ortho, meta, para) can influence the electronic properties and steric profile of the molecule, affecting its binding to biological targets.

• The α-Hydroxyl Group: This group is a key hydrogen bond donor and can be crucial for target interaction. Esterification or etherification of this group would modulate its hydrogen bonding capacity and lipophilicity.

• The N,N-Diethylamide Moiety: The nature of the alkyl groups on the nitrogen atom influences the compound's lipophilicity and steric bulk. Varying the alkyl chain length or introducing cyclic amines (e.g., pyrrolidine, piperidine) can have a profound effect on biological activity.

Visualization of SAR Logic

Caption: Key structural modification points for SAR studies.

Future Directions and Conclusion

The N,N-diethyl-2-hydroxy-2-phenylacetamide scaffold holds considerable promise for the development of new therapeutic agents. This guide has provided a framework for the synthesis and potential applications of these derivatives, grounded in the established chemistry and biology of mandelic acid and related compounds.

Key areas for future research include:

• Systematic Synthesis and Characterization: The synthesis and full spectroscopic characterization of a library of N,N-diethyl-2-hydroxy-2-phenylacetamide derivatives with diverse substitutions are needed to build a robust chemical foundation.

• Broad Biological Screening: These derivatives should be screened against a wide range of biological targets, including microbial strains, cancer cell lines, and CNS receptors, to uncover novel therapeutic activities.

• In-depth SAR Studies: A systematic investigation of the structure-activity relationships will be crucial for optimizing the potency, selectivity, and pharmacokinetic properties of lead compounds.

• Chiral Separation and Enantiomer-specific Evaluation: As the core scaffold is chiral, the separation of enantiomers and the evaluation of their individual biological activities are essential, as they may exhibit different pharmacological profiles.

References

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• Rapacz, A., et al. (2016). Anticonvulsant and antinociceptive activity of new amides derived from 3-phenyl-2,5-dioxo-pyrrolidine-1-yl-acetic acid in mice. European Journal of Pharmacology. Available at: [Link]

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An In-depth Technical Guide to the Solubility of N,N-Diethyl-2-hydroxy-2-phenylacetamide in Organic Solvents

Foreword: Navigating the Solubility Landscape for Enhanced Drug Development

In the realm of pharmaceutical sciences and organic synthesis, the solubility of a compound is a critical physicochemical property that governs its behavior from reaction kinetics to bioavailability. N,N-Diethyl-2-hydroxy-2-phenylacetamide, a molecule possessing a chiral center and functional groups capable of engaging in a variety of intermolecular interactions, presents a compelling case study for understanding and predicting solubility. This guide is crafted for researchers, scientists, and drug development professionals, offering a blend of theoretical principles and practical methodologies to thoroughly characterize the solubility of this and similar molecules. By moving beyond mere data points to an understanding of the underlying intermolecular forces, we can make more informed decisions in solvent selection for synthesis, purification, and formulation.

Molecular Structure and its Implications for Solubility

N,N-Diethyl-2-hydroxy-2-phenylacetamide is a fascinating molecule from a solubility perspective, integrating several key functional groups that dictate its interaction with various solvents.

• The Phenyl Group: This bulky, nonpolar moiety contributes to van der Waals interactions and suggests a degree of solubility in nonpolar, aromatic, and some weakly polar solvents.

• The Tertiary Amide Group (N,N-Diethylacetamide): The amide group is polar and can act as a hydrogen bond acceptor. The presence of the two ethyl groups on the nitrogen atom, however, sterically hinders this interaction to some extent and increases the lipophilic character of the molecule compared to a primary or secondary amide.

• The Hydroxyl Group (-OH): The alpha-hydroxy group is a potent hydrogen bond donor and acceptor. This feature is expected to significantly enhance the compound's affinity for polar protic solvents.

The interplay of these groups—a nonpolar phenyl ring, a polar aprotic amide, and a polar protic hydroxyl group—results in a molecule with a nuanced solubility profile. Predicting its behavior requires a careful consideration of the "like dissolves like" principle, where solubility is maximized in solvents with similar polarity and hydrogen bonding capabilities.[1][2]

Predicted Solubility Profile

In the absence of extensive empirical data for N,N-Diethyl-2-hydroxy-2-phenylacetamide, we can construct a predictive solubility profile based on its structural components and the known solubility of analogous compounds.

For comparison, the related compound N,N-Diethyl-2-phenylacetamide (lacking the hydroxyl group) is described as being slightly soluble in chloroform, DMSO, and methanol.[3] Another analog, 2-phenylacetamide , is soluble in ethanol, acetone, and dichloromethane.[4] The introduction of the hydroxyl group in our target molecule is anticipated to increase its polarity and capacity for hydrogen bonding, thus altering this profile.

Table 1: Predicted Qualitative Solubility of N,N-Diethyl-2-hydroxy-2-phenylacetamide

Solvent Class	Representative Solvents	Predicted Solubility	Rationale
Polar Protic	Methanol, Ethanol	High	The hydroxyl group and the amide oxygen can readily form hydrogen bonds with the solvent molecules. The polarity of these solvents can also solvate the polar amide group.
Polar Aprotic	Acetone, Acetonitrile	Moderate to High	These solvents can act as hydrogen bond acceptors for the compound's hydroxyl group and can engage in dipole-dipole interactions with the amide moiety.
DMSO, DMF	Moderate to High	Similar to other polar aprotic solvents, with strong dipole moments that can effectively solvate the polar regions of the molecule.
Weakly Polar	Ethyl Acetate	Moderate	Offers a balance of polar (ester group) and nonpolar (ethyl group) characteristics that can interact with both the polar and nonpolar parts of the solute.
Dichloromethane, Chloroform	Low to Moderate	The polarity is sufficient to interact with the amide group, but the lack of hydrogen bonding capability will limit the dissolution of the hydroxylated compound.
Nonpolar	Toluene, Hexane	Low to Very Low	The dominant interactions would be with the nonpolar phenyl and diethyl groups, but these are unlikely to overcome the strong intermolecular forces of the polar functional groups.

Experimental Determination of Solubility: The Shake-Flask Method

To move from prediction to empirical data, a robust and reliable experimental method is essential. The saturation shake-flask method is a widely accepted and recommended technique for determining the equilibrium solubility of a compound.[5]

Principle

An excess amount of the solid compound is agitated in a chosen solvent at a constant temperature for a sufficient period to reach equilibrium. The resulting saturated solution is then separated from the undissolved solid, and the concentration of the solute in the clear supernatant is determined analytically.

Step-by-Step Protocol

• Preparation:

  • Accurately weigh an amount of N,N-Diethyl-2-hydroxy-2-phenylacetamide that is in excess of its expected solubility into a series of clear glass vials with screw caps. The excess solid should be clearly visible.

  • Add a precise volume of the selected organic solvent to each vial.

• Equilibration:

  • Seal the vials tightly to prevent solvent evaporation.

  • Place the vials in a constant temperature shaker bath (e.g., 25 °C or 37 °C).

  • Agitate the vials for a predetermined period (e.g., 24 to 48 hours) to ensure equilibrium is reached. It is advisable to take samples at different time points (e.g., 24, 48, and 72 hours) to confirm that the concentration has reached a plateau.[5]

• Sample Separation:

  • Once equilibrium is achieved, allow the vials to stand undisturbed at the same temperature to allow the excess solid to settle.

  • Carefully withdraw a sample of the supernatant using a syringe fitted with a solvent-compatible filter (e.g., 0.22 µm PTFE) to remove any undissolved microparticles.

• Analysis:

  • Dilute the filtered supernatant with a suitable solvent to a concentration within the linear range of the analytical method.

  • Quantify the concentration of N,N-Diethyl-2-hydroxy-2-phenylacetamide in the diluted sample using a validated analytical technique, such as High-Performance Liquid Chromatography (HPLC) with UV detection or Mass Spectrometry (MS).

  • Prepare a calibration curve using standard solutions of the compound to ensure accurate quantification.

• Calculation:

  • Calculate the solubility of the compound in the chosen solvent, typically expressed in mg/mL or mol/L, taking into account the dilution factor.

Experimental Workflow Diagram

Caption: Workflow for the Shake-Flask Solubility Determination Method.

Key Factors Influencing Solubility

The solubility of N,N-Diethyl-2-hydroxy-2-phenylacetamide in a given organic solvent is governed by a delicate balance of intermolecular forces between the solute and solvent molecules.[1][6]

• Hydrogen Bonding: The hydroxyl group is a strong hydrogen bond donor, and both the hydroxyl oxygen and the amide oxygen are hydrogen bond acceptors. Solvents that can participate in hydrogen bonding (e.g., alcohols) will have strong, favorable interactions with the solute, leading to higher solubility.

• Dipole-Dipole Interactions: The polar amide group creates a significant dipole moment in the molecule. Polar aprotic solvents with large dipole moments (e.g., DMSO, acetone) can effectively solvate this part of the molecule.

• Van der Waals Forces (London Dispersion Forces): The nonpolar phenyl and diethyl groups interact with solvent molecules through these weaker forces. Nonpolar solvents rely solely on these interactions, which are often not strong enough to overcome the solute-solute interactions of the polar functional groups, resulting in low solubility.

• Temperature: The effect of temperature on solubility is dependent on the enthalpy of dissolution. For most solids dissolving in a liquid, the process is endothermic, and therefore solubility increases with temperature.[6] However, this should be determined empirically.

• Solvent Polarity: As a guiding principle, the overall polarity of the solvent plays a crucial role. A solvent that has a polarity that is a good match for the mixed polarity of N,N-Diethyl-2-hydroxy-2-phenylacetamide will be a better solvent.

Molecular Interactions Diagram

Caption: Key Solute-Solvent Interactions.

Data Presentation

For systematic documentation and comparison, the experimentally determined solubility data should be recorded in a structured format.

Table 2: Template for Recording Experimental Solubility Data

Solvent	Temperature (°C)	Solubility (mg/mL)	Molar Solubility (mol/L)	Notes
Methanol	25
Ethanol	25
Acetone	25
Acetonitrile	25
Ethyl Acetate	25
Dichloromethane	25
Toluene	25
Other

Conclusion

While a definitive quantitative solubility profile of N,N-Diethyl-2-hydroxy-2-phenylacetamide in a wide range of organic solvents awaits thorough experimental investigation, this guide provides a robust framework for its prediction and determination. The presence of both polar, hydrogen-bonding functional groups and a nonpolar aromatic ring suggests a complex solubility behavior that is highly dependent on the nature of the solvent. By applying the principles of intermolecular forces and employing standardized experimental protocols like the shake-flask method, researchers can systematically characterize the solubility of this and other complex organic molecules. This foundational knowledge is indispensable for optimizing reaction conditions, developing effective purification strategies, and designing successful formulations in the advancement of chemical and pharmaceutical research.

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A Technical Guide to the Potential Research Applications of N,N-Diethyl-2-hydroxy-2-phenylacetamide

Abstract

N,N-Diethyl-2-hydroxy-2-phenylacetamide is a chiral α-hydroxy amide derivative of mandelic acid. Despite its structural similarity to pharmacologically active scaffolds, this specific compound remains largely unexplored in the scientific literature. This technical guide provides a comprehensive overview of its potential research applications, derived from a robust analysis of its structural motifs and the known activities of analogous compounds. By employing structure-activity relationship (SAR) principles, we delineate promising avenues for investigation in neuropharmacology, inflammation, and materials science. This document is intended for researchers, scientists, and drug development professionals, offering hypothesized mechanisms, detailed experimental workflows, and step-by-step protocols to catalyze and guide future research into this compelling molecule.

Introduction to N,N-Diethyl-2-hydroxy-2-phenylacetamide

N,N-Diethyl-2-hydroxy-2-phenylacetamide, an amide derivative of mandelic acid, possesses a unique combination of a phenyl group, a hydroxyl moiety at the α-position, and a diethylamide. This arrangement suggests a rich potential for biological interaction and chemical utility. While direct research is sparse, a comparative analysis with structurally related molecules provides a strong foundation for predicting its properties and applications.

Chemical Structure and Physicochemical Properties

The core structure features a stereocenter at the α-carbon, meaning it exists as (R) and (S) enantiomers. This chirality is critical, as stereoisomers of a drug can have vastly different pharmacological and toxicological profiles.[1]

Table 1: Physicochemical Properties of N,N-Diethyl-2-hydroxy-2-phenylacetamide

Property	Value	Source
Molecular Formula	C₁₂H₁₇NO₂	[2][3]
Molecular Weight	207.27 g/mol	[2]
IUPAC Name	N,N-diethyl-2-hydroxy-2-phenylacetamide	[3]
CAS Number	65309-12-8 ((R)-enantiomer)	[2]
Predicted XlogP	1.5	[3]

| Structure (SMILES) | CCN(CC)C(=O)C(C1=CC=CC=C1)O |[3] |

Comparative Analysis with Structural Analogs

The predictive framework of this guide rests on comparing the target molecule with well-studied analogs:

• N,N-Diethyl-2-phenylacetamide (DEPA): This non-hydroxylated analog lacks the α-hydroxy group. It is primarily known as an insect repellent, a less common application for phenylacetamides.[4][5][6] Its primary utility in this context provides a baseline for potential niche applications but is less indicative of pharmacological potential.

• Mandelic Acid: As the parent α-hydroxy acid, mandelic acid and its derivatives exhibit a vast range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties.[1][7][8][9][10] The presence of this core scaffold in our target compound is a strong indicator of potential bioactivity.

• Phenylacetamide Scaffolds: This core is a privileged structure in medicinal chemistry, found in numerous drugs with anticonvulsant, anti-inflammatory, analgesic, and anticancer activities.[11][12][13][14][15][16]

Hypothesized Synthesis

A plausible synthetic route involves the amidation of mandelic acid. Standard peptide coupling methods or conversion to an acyl chloride followed by reaction with diethylamine are viable.[17][18][19][20]

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An In-depth Technical Guide to N,N-Diethyl-2-hydroxy-2-phenylacetamide

Introduction and Molecular Overview

N,N-Diethyl-2-hydroxy-2-phenylacetamide, also known by its synonym N,N-diethylmandelamide, is a fascinating yet relatively underexplored molecule within the broader class of phenylacetamide derivatives. With the chemical formula C12H17NO2 and a molecular weight of approximately 207.27 g/mol , this compound is structurally characterized by a central acetamide core, N,N-disubstituted with ethyl groups, and a phenyl group attached to the α-carbon, which also bears a hydroxyl moiety.[1] This α-hydroxy acid amide structure positions it as a derivative of mandelic acid, a well-known and biologically significant α-hydroxy acid utilized in various pharmaceutical and cosmetic applications.[2][3]

The presence of a chiral center at the α-carbon and the combination of a hydrophilic hydroxyl group with a lipophilic phenyl ring and diethylamide moiety bestow upon this molecule a unique physicochemical profile that suggests potential for diverse biological activities. While its non-hydroxylated analog, N,N-Diethyl-2-phenylacetamide (DEPA), has been extensively studied as an insect repellent[4], the introduction of the hydroxyl group in N,N-Diethyl-2-hydroxy-2-phenylacetamide is anticipated to significantly modulate its biological properties, including its interactions with physiological targets. This technical guide aims to provide a comprehensive literature review, detailing its synthesis, chemical properties, and potential pharmacological activities, thereby serving as a foundational resource for researchers and drug development professionals.

Physicochemical Properties

A summary of the key physicochemical properties of N,N-Diethyl-2-hydroxy-2-phenylacetamide is presented in the table below. It is important to note that while some data is available, comprehensive experimental characterization is still somewhat limited in the public domain.

Property	Value	Source
Molecular Formula	C12H17NO2	[1]
Molecular Weight	207.27 g/mol	[1]
CAS Number	2019-69-4 (racemate)	[5]
65309-12-8 ((R)-enantiomer)	[1]
IUPAC Name	N,N-diethyl-2-hydroxy-2-phenylacetamide
Synonyms	N,N-Diethylmandelamide
Appearance	Predicted to be a solid or semi-solid at room temperature.
Solubility	Expected to be soluble in a range of organic solvents.

Synthesis of N,N-Diethyl-2-hydroxy-2-phenylacetamide

The synthesis of N,N-Diethyl-2-hydroxy-2-phenylacetamide can be logically approached through the amidation of mandelic acid or its derivatives. The general synthesis of α-hydroxy amides is a well-established area of organic chemistry.[6][7]

Proposed Synthetic Pathway: Amidation of Mandelic Acid

A plausible and direct route to N,N-Diethyl-2-hydroxy-2-phenylacetamide involves the reaction of mandelic acid with diethylamine in the presence of a suitable coupling agent. This method is a standard procedure for amide bond formation.

Caption: Proposed synthesis of N,N-Diethyl-2-hydroxy-2-phenylacetamide from mandelic acid.

Experimental Protocol: Synthesis via Amidation

The following is a detailed, step-by-step methodology for the synthesis of N,N-Diethyl-2-hydroxy-2-phenylacetamide from mandelic acid.

Materials:

• Mandelic acid

• Diethylamine

• N,N'-Dicyclohexylcarbodiimide (DCC) or another suitable coupling agent

• Dichloromethane (DCM) or another suitable aprotic solvent

• Hydrochloric acid (1 M)

• Sodium bicarbonate (saturated solution)

• Brine (saturated sodium chloride solution)

• Anhydrous magnesium sulfate or sodium sulfate

• Silica gel for column chromatography

• Ethyl acetate and hexanes for elution

Procedure:

• Reaction Setup: In a round-bottom flask, dissolve mandelic acid (1 equivalent) in anhydrous DCM. To this solution, add diethylamine (1.1 equivalents).

• Coupling Agent Addition: Cool the reaction mixture to 0 °C in an ice bath. Slowly add a solution of DCC (1.1 equivalents) in DCM to the stirred reaction mixture.

• Reaction Progression: Allow the reaction to warm to room temperature and stir for 12-24 hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

• Work-up: Once the reaction is complete, filter the mixture to remove the dicyclohexylurea byproduct.

• Extraction: Wash the filtrate successively with 1 M HCl, saturated sodium bicarbonate solution, and brine.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Purification: Purify the crude product by silica gel column chromatography using a gradient of ethyl acetate in hexanes as the eluent to yield pure N,N-Diethyl-2-hydroxy-2-phenylacetamide.

Analytical Characterization

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H NMR: The proton NMR spectrum is expected to show distinct signals for the aromatic protons, the methine proton at the α-carbon, the methylene and methyl protons of the diethylamino group, and the hydroxyl proton. The chemical shifts would be influenced by the neighboring functional groups.

¹³C NMR: The carbon NMR spectrum would display signals for the carbonyl carbon, the carbons of the phenyl ring, the α-carbon bearing the hydroxyl group, and the carbons of the diethylamino group.

Infrared (IR) Spectroscopy

The IR spectrum would be characterized by a broad absorption band for the hydroxyl group (O-H stretch) typically in the region of 3200-3600 cm⁻¹, a strong absorption for the amide carbonyl group (C=O stretch) around 1630-1680 cm⁻¹, and characteristic absorptions for the aromatic C-H and C=C bonds.

Mass Spectrometry (MS)

Mass spectrometry would be used to determine the molecular weight of the compound. The electron ionization (EI) mass spectrum would likely show a molecular ion peak corresponding to the molecular weight of 207.27, along with characteristic fragmentation patterns.

Potential Pharmacological Activities and Mechanism of Action

While specific pharmacological data for N,N-Diethyl-2-hydroxy-2-phenylacetamide is limited, the structural class of mandelamide and phenylacetamide derivatives has been investigated for a range of biological activities.[2][3][15][16]

Central Nervous System (CNS) Activity

Phenylacetamide derivatives are known to possess CNS activity, with some exhibiting anticonvulsant and sedative-hypnotic properties.[17][18][19][20] The mechanism of action for some of these compounds involves the modulation of ion channels, such as voltage-gated sodium channels.[20] It is plausible that N,N-Diethyl-2-hydroxy-2-phenylacetamide could exhibit CNS depressant effects.

Caption: Potential mechanism of CNS activity for N,N-Diethyl-2-hydroxy-2-phenylacetamide.

Antimicrobial and Anti-inflammatory Potential

Mandelic acid and its derivatives have been reported to possess antimicrobial and anti-inflammatory properties.[2][3][16] The combination of the mandelic acid scaffold with an amide functionality could lead to compounds with dual-action capabilities, targeting both microbial infections and inflammatory responses.

Experimental Protocols for Pharmacological Evaluation

In Vitro Assays:

• Receptor Binding Assays: To determine the affinity of the compound for various CNS receptors.

• Ion Channel Electrophysiology: To assess the effect of the compound on the function of voltage-gated ion channels.

• Antimicrobial Susceptibility Testing: To evaluate the minimum inhibitory concentration (MIC) against a panel of bacteria and fungi.

In Vivo Models:

• Rodent Models of Epilepsy: Such as the maximal electroshock (MES) test to assess anticonvulsant activity.

• Animal Models of Sedation: Including the open field test and elevated plus-maze to evaluate sedative and anxiolytic effects.

• Models of Inflammation: Such as the carrageenan-induced paw edema model in rats to assess anti-inflammatory activity.

Toxicology and Safety

Future Directions and Conclusion

N,N-Diethyl-2-hydroxy-2-phenylacetamide represents an intriguing molecule at the intersection of mandelic acid and phenylacetamide chemistry. While its non-hydroxylated counterpart has found a niche as an insect repellent, the introduction of a hydroxyl group opens the door to a wider range of potential pharmacological applications, particularly in the realm of CNS disorders.

The logical next steps in the exploration of this compound would involve a systematic investigation of its biological activities, starting with in vitro screening across a panel of CNS targets, followed by in vivo studies to confirm any promising initial findings. Furthermore, a detailed toxicological profile is necessary to establish its safety for any potential therapeutic use. The synthetic route outlined in this guide provides a clear path for obtaining the necessary quantities of this compound for such investigations.

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Protocols & Analytical Methods

Application Notes and Protocols for the Analytical Characterization of N,N-Diethyl-2-hydroxy-2-phenylacetamide

Introduction

N,N-Diethyl-2-hydroxy-2-phenylacetamide is a substituted amide derivative possessing a chiral center and functional groups that make it a pertinent subject for analytical scrutiny in pharmaceutical and chemical research. With a molecular formula of C₁₂H₁₇NO₂ and a molar mass of approximately 207.27 g/mol , its characterization is essential for purity assessment, stability studies, and quality control in synthesis and drug development workflows.[1][2] The presence of a hydroxyl group and a tertiary amide introduces specific analytical challenges, including polarity and thermal lability, which necessitate tailored methodologies.

This guide provides a comprehensive overview of robust analytical techniques for the complete characterization of N,N-Diethyl-2-hydroxy-2-phenylacetamide. It is designed for researchers, analytical scientists, and drug development professionals, offering not just protocols, but the underlying scientific rationale for method selection and optimization. The methods described herein are designed to be self-validating systems, ensuring trustworthy and reproducible results.

Physicochemical Properties and Handling

A foundational understanding of the compound's properties is critical for selecting appropriate analytical solvents, storage conditions, and chromatographic systems.

Property	Value / Description	Source
Molecular Formula	C₁₂H₁₇NO₂	[1][2]
Molar Mass	207.27 g/mol	[1][2]
CAS Number	21850-52-2 / 65309-12-8 ((R)-enantiomer)	[1][3]
Appearance	Expected to be a solid or viscous oil.	Inferred
Solubility	Predicted to be soluble in polar organic solvents (e.g., Methanol, Acetonitrile, DMSO) and sparingly soluble in water.	Inferred
UV Chromophore	The phenyl group provides strong UV absorbance, ideal for HPLC-UV detection.	Inferred

Handling and Storage: Store the compound in a cool, dry, well-ventilated area in a tightly sealed container. Protect from light. Standard personal protective equipment (PPE), including safety glasses and gloves, should be worn during handling.

Chromatographic Methods for Separation and Quantification

Chromatography is the cornerstone for assessing the purity of N,N-Diethyl-2-hydroxy-2-phenylacetamide and quantifying it in various matrices.

High-Performance Liquid Chromatography with UV Detection (HPLC-UV)

Causality and Method Rationale: Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC) is the premier method for analyzing this compound. Its moderate polarity, conferred by the hydroxyl and amide groups, makes it ideally suited for retention on a non-polar stationary phase (like C18) with a polar mobile phase. The phenyl group acts as a strong chromophore, enabling sensitive detection using a UV detector. A gradient elution is recommended to ensure that any impurities with significantly different polarities, such as starting materials (e.g., mandelic acid derivatives) or non-polar byproducts, are effectively separated and eluted with good peak shape.

Experimental Protocol: Purity Determination by RP-HPLC

• System Preparation:

  • Prepare Mobile Phase A: 0.1% Formic Acid in Water. The acidifier ensures the hydroxyl and amide groups are protonated, leading to consistent retention and sharp peaks. Formic acid is volatile, making this method compatible with mass spectrometry (LC-MS).[4]

  • Prepare Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

  • Purge the HPLC system thoroughly.

  • Equilibrate a C18 column (e.g., 4.6 x 150 mm, 5 µm particle size) with the initial mobile phase composition (95% A / 5% B) until a stable baseline is achieved.

• Sample Preparation:

  • Accurately weigh and dissolve the sample in a 50:50 mixture of Mobile Phase A and B to a final concentration of approximately 1 mg/mL.

  • Filter the sample solution through a 0.45 µm syringe filter to remove any particulates.

• Chromatographic Analysis:

  • Inject 10 µL of the prepared sample onto the column.

  • Run the gradient elution method detailed in the table below.

  • Monitor the eluent using a UV detector at 254 nm, the characteristic absorbance wavelength for the phenyl group.

• Data Analysis:

  • Integrate all peaks in the chromatogram.

  • Calculate the purity of the main peak as a percentage of the total peak area.

Table of HPLC Parameters

Parameter	Recommended Condition
Column	C18, 4.6 x 150 mm, 5 µm
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Gradient	5% to 95% B over 15 min; hold at 95% B for 3 min; return to 5% B over 1 min; hold for 6 min
Flow Rate	1.0 mL/min
Column Temp.	30 °C
Injection Vol.	10 µL
Detection	UV at 254 nm

Workflow for HPLC Analysis

Caption: Workflow for purity analysis via HPLC-UV.

Gas Chromatography-Mass Spectrometry (GC-MS)

Causality and Method Rationale: Direct analysis of N,N-Diethyl-2-hydroxy-2-phenylacetamide by GC-MS is challenging. The polar hydroxyl group can cause peak tailing through interactions with the stationary phase and can lead to thermal degradation in the hot injector port. To overcome this, a derivatization step is essential. Silylation, using a reagent like N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA), replaces the active hydrogen on the hydroxyl group with a non-polar trimethylsilyl (TMS) group. This TMS-ether derivative is significantly more volatile and thermally stable, making it ideal for GC-MS analysis and enabling robust structural confirmation through its characteristic mass spectrum.

Protocol: Derivatization and GC-MS Analysis

• Derivatization:

  • In a clean, dry GC vial, dissolve ~1 mg of the sample in 200 µL of a dry, aprotic solvent (e.g., Pyridine or Acetonitrile).

  • Add 100 µL of BSTFA with 1% TMCS (trimethylchlorosilane, a catalyst).

  • Cap the vial tightly and heat at 70 °C for 30 minutes.

  • Allow the vial to cool to room temperature before analysis.

• GC-MS Analysis:

  • Inject 1 µL of the derivatized sample into the GC-MS system.

  • Use a standard non-polar column, as detailed in the parameter table.

  • Run the specified temperature program to separate the TMS-derivative from any side products or underivatized material.

  • Acquire mass spectra in Electron Ionization (EI) mode.

Table of GC-MS Parameters

Parameter	Recommended Condition
GC Column	DB-5ms, 30 m x 0.25 mm ID, 0.25 µm film
Injector Temp.	250 °C
Carrier Gas	Helium, constant flow at 1.2 mL/min
Oven Program	Start at 100 °C, hold 2 min; ramp to 280 °C at 15 °C/min; hold for 5 min
MS Transfer Line	280 °C
Ion Source Temp.	230 °C
Ionization Mode	Electron Ionization (EI) at 70 eV
Scan Range	40 - 500 m/z

Workflow for Derivatization and GC-MS Analysis

Caption: Workflow for GC-MS analysis including derivatization.

Spectroscopic Methods for Structural Elucidation

While chromatography separates and quantifies, spectroscopy provides definitive structural confirmation.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Principle and Rationale: NMR spectroscopy is the most powerful tool for unambiguous structural elucidation. ¹H NMR provides information on the number of different types of protons and their neighboring environments, while ¹³C NMR identifies all unique carbon atoms in the molecule. For N,N-Diethyl-2-hydroxy-2-phenylacetamide, specific signals for the phenyl, methine (CH-OH), and diethylamide groups are expected.

Sample Preparation Protocol:

• Dissolve 5-10 mg of the sample in ~0.7 mL of a deuterated solvent (e.g., CDCl₃ or DMSO-d₆).

• Transfer the solution to a 5 mm NMR tube.

• Acquire ¹H and ¹³C spectra on a spectrometer (e.g., 400 MHz or higher).

Predicted Spectral Data Based on the structure and data from analogous compounds, the following signals can be anticipated.[5][6]

¹H NMR (Predicted in CDCl₃)	Multiplicity	Integration	Assignment
δ 7.2-7.4 ppm	Multiplet	5H	Aromatic protons (C₆H₅)
δ ~5.0 ppm	Singlet	1H	Methine proton (-CH(OH)-)
δ ~4.5 ppm	Broad Singlet	1H	Hydroxyl proton (-OH)
δ ~3.4 ppm	Quartet	2H	N-Methylene (-NCH₂CH₃)
δ ~3.2 ppm	Quartet	2H	N-Methylene (-NCH₂CH₃)
δ ~1.2 ppm	Triplet	3H	N-Methyl (-NCH₂CH₃)
δ ~1.1 ppm	Triplet	3H	N-Methyl (-NCH₂CH₃)

¹³C NMR (Predicted in CDCl₃)	Assignment
δ ~172 ppm	Carbonyl carbon (C=O)
δ ~140 ppm	Quaternary aromatic carbon (C-ipso)
δ ~128-129 ppm	Aromatic carbons (-CH-)
δ ~75 ppm	Methine carbon (-CH(OH)-)
δ ~42 ppm	N-Methylene carbons (-NCH₂)
δ ~13-14 ppm	N-Methyl carbons (-CH₃)

Mass Spectrometry (MS) and Fragmentation

Principle and Rationale: The mass spectrum provides the molecular weight and structural information based on how the molecule fragments. For the TMS-derivatized compound in GC-MS, the molecular ion peak will be at m/z 279. Key fragments arise from predictable bond cleavages.

Predicted Fragmentation of the TMS-Derivative

Caption: Predicted EI fragmentation pathways.

Method Validation and System Suitability

Trustworthiness through Validation: To ensure that the analytical methods are reliable, they must be validated. For the HPLC method, key validation parameters should be assessed according to ICH guidelines. System Suitability Tests (SST) must be performed before any sample analysis to verify the performance of the chromatographic system.

Table of Typical System Suitability Criteria for HPLC

Parameter	Acceptance Criteria	Rationale
Tailing Factor (T)	0.8 ≤ T ≤ 1.5	Ensures peak symmetry.
Theoretical Plates (N)	> 2000	Demonstrates column efficiency.
Repeatability (%RSD)	< 2.0% for 5 replicate injections	Confirms precision of the system.

Conclusion

The comprehensive analytical characterization of N,N-Diethyl-2-hydroxy-2-phenylacetamide requires a multi-faceted approach. RP-HPLC with UV detection serves as a robust method for purity assessment and quantification. For definitive structural confirmation, GC-MS following silylation is highly effective, complemented by the unparalleled detail provided by ¹H and ¹³C NMR spectroscopy. By employing these validated methods and understanding the scientific principles behind them, researchers can ensure the generation of accurate, reliable, and trustworthy data critical for advancing their scientific objectives.

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"HPLC analysis of N,N-Diethyl-2-hydroxy-2-phenylacetamide"

An Application Note for the Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC) Analysis of N,N-Diethyl-2-hydroxy-2-phenylacetamide

Authored by: A Senior Application Scientist

This comprehensive application note provides a detailed protocol for the quantitative analysis of N,N-Diethyl-2-hydroxy-2-phenylacetamide using Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC) with UV detection. Phenylacetamide derivatives are a significant class of compounds in pharmaceutical and chemical research, and robust analytical methods are crucial for ensuring their quality, purity, and characterization. This guide is designed for researchers, scientists, and drug development professionals, offering a scientifically grounded framework for method development, validation, and routine analysis. The protocols herein are based on established chromatographic principles and adhere to the validation guidelines set forth by the International Council for Harmonisation (ICH).[1][2]

Introduction and Scientific Rationale

N,N-Diethyl-2-hydroxy-2-phenylacetamide is a member of the phenylacetamide family. This structural class is notable in medicinal chemistry and organic synthesis.[3][4] For instance, the related compound N,N-Diethyl-2-phenylacetamide (DEPA) is known for its use as an insect repellent.[5][6] The introduction of a hydroxyl group at the alpha position, as in N,N-Diethyl-2-hydroxy-2-phenylacetamide, significantly alters the molecule's polarity and potential biological activity, making it a compound of interest for further research.

High-Performance Liquid Chromatography (HPLC) is an indispensable analytical technique in pharmaceutical development and quality control.[2][7] Its high resolution, sensitivity, and precision make it the method of choice for separating, identifying, and quantifying compounds in complex mixtures.[2][7] The protocol detailed in this document employs RP-HPLC, a mode of chromatography ideally suited for analyzing moderately polar to nonpolar compounds like N,N-Diethyl-2-hydroxy-2-phenylacetamide.

The primary objective of this method is to provide a reliable and reproducible analytical procedure for determining the purity and concentration of N,N-Diethyl-2-hydroxy-2-phenylacetamide. The method is developed to be specific, accurate, and precise, forming a solid foundation for regulatory compliance and quality assurance.[8]

Physicochemical Properties of the Analyte

Understanding the physicochemical properties of N,N-Diethyl-2-hydroxy-2-phenylacetamide is fundamental to developing a successful HPLC method. The molecule contains a nonpolar phenyl group and diethylamide moiety, along with a polar hydroxyl group, giving it an intermediate polarity. This structure makes it an excellent candidate for retention and separation on a nonpolar stationary phase like C18.

Property	Value	Source
Molecular Formula	C₁₂H₁₇NO₂	[9][10]
Molecular Weight	207.27 g/mol	[9]
Appearance	Colorless to Yellow Liquid or Semi-Solid
Key Structural Features	Phenyl Ring, Tertiary Amide, Hydroxyl Group	N/A
Chromophoric Group	Phenyl Ring (for UV detection)	N/A

Chromatographic Principles and Method Causality

The separation is based on the principle of reversed-phase chromatography, where the stationary phase is nonpolar (hydrophobic) and the mobile phase is polar.

• Stationary Phase Selection: A C18 (octadecylsilane) column is chosen as the stationary phase. The long alkyl chains of the C18 packing provide a highly hydrophobic surface. The analyte, N,N-Diethyl-2-hydroxy-2-phenylacetamide, will interact with this stationary phase primarily through hydrophobic interactions involving its phenyl ring.

• Mobile Phase Composition: The mobile phase consists of a mixture of a polar aqueous component (e.g., water) and a less polar organic modifier (e.g., acetonitrile or methanol). The separation is achieved by modulating the strength of the mobile phase. A higher concentration of the organic modifier will decrease the polarity of the mobile phase, causing the analyte to elute faster. The presence of the polar hydroxyl and amide groups in the analyte ensures it does not bind irreversibly to the column and can be eluted effectively.

• Detection: The phenyl group in the analyte contains a π-electron system that strongly absorbs ultraviolet (UV) radiation. This property allows for sensitive detection using a UV-Vis spectrophotometric detector, typically at a wavelength around 254 nm where the benzene ring exhibits significant absorbance.[11]

Experimental Protocol: HPLC Analysis

This section provides a step-by-step methodology for the analysis. All procedures should be performed in a controlled laboratory environment.

Instrumentation, Materials, and Reagents

• Instrumentation:

  • HPLC system equipped with a quaternary or binary pump, degasser, autosampler, column thermostat, and a UV-Vis or Photodiode Array (PDA) detector.

  • Analytical balance (0.01 mg readability).

  • pH meter.

  • Volumetric flasks and pipettes (Class A).

  • Syringe filters (0.45 µm, PTFE or nylon).

• Materials and Reagents:

  • N,N-Diethyl-2-hydroxy-2-phenylacetamide reference standard (purity ≥ 98%).

  • Acetonitrile (HPLC grade).

  • Methanol (HPLC grade).

  • Water (HPLC or Milli-Q grade).

  • Phosphoric acid or Formic acid (analytical grade) for pH adjustment.[12]

Chromatographic Conditions

The following table summarizes the recommended starting conditions for the HPLC analysis. These parameters may be optimized as needed to meet system suitability requirements.

Parameter	Recommended Condition
HPLC Column	C18, 150 mm x 4.6 mm, 5 µm particle size
Mobile Phase A	Water with 0.1% Phosphoric Acid
Mobile Phase B	Acetonitrile
Elution Mode	Isocratic
Composition	Acetonitrile:Water (50:50, v/v) with 0.1% Phosphoric Acid
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Detection Wavelength	254 nm
Injection Volume	10 µL
Run Time	10 minutes

Preparation of Solutions

• Mobile Phase Preparation:

  • To prepare 1 L of the mobile phase, carefully measure 500 mL of HPLC-grade water and add 1.0 mL of phosphoric acid.

  • Add 500 mL of HPLC-grade acetonitrile.

  • Mix thoroughly and degas using sonication or vacuum filtration for 15 minutes.

• Standard Stock Solution (1000 µg/mL):

  • Accurately weigh approximately 25 mg of the N,N-Diethyl-2-hydroxy-2-phenylacetamide reference standard into a 25 mL volumetric flask.

  • Dissolve and dilute to volume with the mobile phase. Mix until homogeneous. This stock solution should be stored under refrigeration.

• Working Standard Solution (100 µg/mL):

  • Pipette 5.0 mL of the Standard Stock Solution into a 50 mL volumetric flask.

  • Dilute to volume with the mobile phase and mix thoroughly.

• Sample Preparation:

  • Accurately weigh an amount of the test sample expected to contain approximately 10 mg of N,N-Diethyl-2-hydroxy-2-phenylacetamide into a 100 mL volumetric flask.

  • Add approximately 70 mL of the mobile phase and sonicate for 10 minutes to dissolve.

  • Allow the solution to return to room temperature, then dilute to volume with the mobile phase and mix.

  • Filter a portion of the solution through a 0.45 µm syringe filter into an HPLC vial before injection.

System Suitability and Method Validation

Before proceeding with sample analysis, the suitability of the chromatographic system must be verified. Furthermore, for routine use, the analytical method must be validated in accordance with ICH Q2(R1) guidelines to ensure it is fit for its intended purpose.[1][8][13]

System Suitability Testing (SST)

Inject the Working Standard Solution (100 µg/mL) five times and evaluate the following parameters.

Parameter	Acceptance Criteria	Rationale
Repeatability	Relative Standard Deviation (RSD) of peak areas ≤ 2.0%	Ensures the precision of the HPLC system.[13]
Tailing Factor (T)	T ≤ 2.0	Measures peak symmetry, indicating good column performance.
Theoretical Plates (N)	N ≥ 2000	Indicates the efficiency of the separation column.

Workflow for HPLC Analysis

The following diagram illustrates the complete workflow from sample preparation to data analysis.

Caption: Logical flow for HPLC method validation per ICH guidelines.

Data Analysis and Interpretation

• Identification: The analyte is identified by comparing the retention time of the peak in the sample chromatogram with that of the reference standard.

• Quantification: The concentration or purity of N,N-Diethyl-2-hydroxy-2-phenylacetamide in the sample is calculated by comparing the peak area from the sample injection to the peak area from the working standard injection using the following formula:

  Assay (%) = (Area_Sample / Area_Standard) * (Conc_Standard / Conc_Sample) * 100

Conclusion

The RP-HPLC method detailed in this application note provides a robust, specific, and reliable protocol for the quantitative analysis of N,N-Diethyl-2-hydroxy-2-phenylacetamide. The described chromatographic conditions offer excellent separation and peak shape. This method serves as a strong foundation that can be fully validated according to ICH guidelines and implemented for routine quality control, stability studies, and research applications within the pharmaceutical and chemical industries.

References

• International Conference on Harmonisation (ICH). Q2(R1): Validation of Analytical Procedures: Text and Methodology. (1995). [Link]

• Perjési, P., & Rozmer, Z. (2013). Multivariate analysis of chromatographic retention data and lipophilicity of phenylacetamide derivatives. Analytica Chimica Acta, 767, 44–49. [Link]

• Pharmaguideline. (2024). Steps for HPLC Method Validation. [Link]

• Jahan, S. et al. (2021). ANALYTICAL METHOD VALIDATION OF COMPENDIAL HPLC METHOD FOR PHARMACEUTICALS AS PER RECENT USP AND ICH GUIDELINES. ResearchGate. [Link]

• ChemBK. (R)-N,N-Diethyl-2-hydroxy-2-phenylacetamide. [Link]

• MicroSolv Technology Corporation. (2025). Amide or Amino HPLC Columns What are the Differences. [Link]

• Sonune, P. S. et al. (2024). METHOD DEVELOPMENT AND VALIDATION OF HPLC AS PER ICH GUIDELINES - A REVIEW. Zenodo. [Link]

• Dong, M. W., & Hu, G. (2020). Validation of Stability-Indicating HPLC Methods for Pharmaceuticals: Overview, Methodologies, and Case Studies. LCGC International. [Link]

• SIELC Technologies. (n.d.). Separation of N-(2-Hydroxyethyl)-2-phenylacetamide on Newcrom R1 HPLC column. [Link]

• PubChem. N,N-Diethyl-2-phenylacetamide. National Center for Biotechnology Information. [Link]

• He, L. et al. (2018). Synthesis and Antibacterial Evaluation of N-phenylacetamide Derivatives Containing 4-Arylthiazole Moieties. Molecules, 23(11), 2766. [Link]

• Chemcd. (n.d.). n,n-diethyl-2-hydroxy-2-phenylacetamide. [Link]

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• 3. Multivariate analysis of chromatographic retention data and lipophilicity of phenylacetamide derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. N,N-Diethyl-2-phenylacetamide | C12H17NO | CID 17076 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. N,N-DIETHYL-2-PHENYLACETAMIDE | 2431-96-1 [chemicalbook.com]
• 7. Steps for HPLC Method Validation | Pharmaguideline [pharmaguideline.com]
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• 12. Separation of N-(2-Hydroxyethyl)-2-phenylacetamide on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 13. chromatographyonline.com [chromatographyonline.com]

Application Note: Structural Elucidation of N,N-Diethyl-2-hydroxy-2-phenylacetamide using 1D and 2D NMR Spectroscopy

Abstract

This comprehensive guide details the application of Nuclear Magnetic Resonance (NMR) spectroscopy for the structural analysis and characterization of N,N-Diethyl-2-hydroxy-2-phenylacetamide. Designed for researchers, scientists, and professionals in drug development, this document provides not only step-by-step protocols for sample preparation and data acquisition but also an in-depth analysis of the expected ¹H and ¹³C NMR spectra. The causality behind experimental choices and spectral interpretation is explained to ensure a thorough understanding of the methodology. This guide serves as a practical resource for leveraging NMR spectroscopy in the structural elucidation of small organic molecules.

Introduction

N,N-Diethyl-2-hydroxy-2-phenylacetamide is a small organic molecule with potential applications in medicinal chemistry and materials science. Accurate structural verification is a critical step in the synthesis and development of such compounds. Nuclear Magnetic Resonance (NMR) spectroscopy is an exceptionally powerful analytical technique for determining the structure of organic compounds in solution. It provides detailed information about the chemical environment, connectivity, and spatial arrangement of atoms within a molecule.[1]

This application note provides a robust framework for the complete NMR-based structural elucidation of N,N-Diethyl-2-hydroxy-2-phenylacetamide. We will cover the essential protocols for sample preparation, followed by a detailed predictive analysis of the ¹H and ¹³C NMR spectra. Furthermore, we will touch upon advanced 2D NMR techniques that can be employed for unambiguous signal assignment, particularly in more complex molecules.[2][3]

Below is a diagram of the molecular structure of N,N-Diethyl-2-hydroxy-2-phenylacetamide, with atoms labeled for reference throughout this guide.

Caption: Structure of N,N-Diethyl-2-hydroxy-2-phenylacetamide with atom labeling.

Experimental Protocols

The quality of NMR spectra is highly dependent on proper sample preparation.[4] The following protocols are designed to yield high-resolution spectra for both ¹H and ¹³C NMR analysis.

Sample Preparation

Rationale: The choice of solvent and sample concentration is crucial. A deuterated solvent is used to avoid large solvent signals in the ¹H NMR spectrum and to provide a lock signal for the spectrometer.[5] The concentration must be sufficient for adequate signal-to-noise, especially for the less sensitive ¹³C nucleus, without causing line broadening due to high viscosity.[6]

Materials:

• N,N-Diethyl-2-hydroxy-2-phenylacetamide (5-25 mg for ¹H NMR, 50-100 mg for ¹³C NMR).[5]

• Deuterated chloroform (CDCl₃) or Deuterated dimethyl sulfoxide (DMSO-d₆).

• High-quality 5 mm NMR tubes.

• Pasteur pipette and glass wool.

• Tetramethylsilane (TMS) as an internal standard (usually pre-added to the solvent).

Protocol:

• Weighing the Sample: Accurately weigh the required amount of N,N-Diethyl-2-hydroxy-2-phenylacetamide. For a standard ¹H spectrum, 5-10 mg is typically sufficient.[6] For a ¹³C spectrum, which is inherently less sensitive, a more concentrated sample of 50-100 mg is recommended.[5]

• Solvent Selection: Choose a deuterated solvent in which the compound is readily soluble. CDCl₃ is a common choice for many organic molecules. However, if hydrogen bonding with the hydroxyl group is of particular interest, or if solubility is an issue, DMSO-d₆ can be used. Be aware of the residual solvent peaks (e.g., ~7.26 ppm for CDCl₃ and ~2.50 ppm for DMSO-d₆).[7]

• Dissolution: Dissolve the sample in approximately 0.6-0.7 mL of the chosen deuterated solvent in a small vial.

• Filtration: To remove any particulate matter that can degrade spectral quality, filter the solution directly into the NMR tube. This can be achieved by passing the solution through a small plug of glass wool placed in a Pasteur pipette.

• Capping and Labeling: Securely cap the NMR tube to prevent solvent evaporation and label it clearly.

• Homogenization: Gently invert the tube several times to ensure the solution is homogeneous.

NMR Data Acquisition

Rationale: Standard 1D proton and carbon experiments are typically sufficient for initial structural confirmation. The parameters below are a general guide and may be optimized based on the specific instrument and sample concentration.

Typical ¹H NMR Parameters:

• Spectrometer Frequency: 300-600 MHz

• Pulse Program: Standard single-pulse (zg30 or similar)

• Spectral Width: 0-12 ppm

• Acquisition Time: 2-4 seconds

• Relaxation Delay: 1-5 seconds

• Number of Scans: 8-16

Typical ¹³C NMR Parameters:

• Spectrometer Frequency: 75-150 MHz

• Pulse Program: Proton-decoupled single-pulse (zgpg30 or similar)

• Spectral Width: 0-220 ppm[8]

• Acquisition Time: 1-2 seconds

• Relaxation Delay: 2-5 seconds

• Number of Scans: 128-1024 (or more, depending on concentration)

Workflow for NMR Analysis

The process of NMR analysis follows a logical progression from sample preparation to final structure confirmation. Advanced 2D techniques can be integrated into the workflow for more complex molecules or to resolve ambiguities.[2][9]

Caption: General workflow for NMR-based structural elucidation.

Predicted Spectra and Interpretation

The interpretation of NMR spectra involves analyzing four key features: the number of signals, their chemical shifts, the integration (area under the peaks), and the signal splitting (multiplicity).[1]

Predicted ¹H NMR Spectrum

The chemical shift of a proton is influenced by its local electronic environment. Electronegative atoms and unsaturated groups, such as C=O and aromatic rings, tend to deshield nearby protons, causing their signals to appear at higher chemical shifts (downfield).[10]

• Phenyl Protons (C₂-H to C₆-H): These five protons on the aromatic ring are expected to appear in the range of 7.2-7.5 ppm . Due to the free rotation of the phenyl group, they may appear as a complex multiplet. Aromatic protons resonate downfield due to the ring current effect.[11]

• Methine Proton (C₁-Hα): This proton is adjacent to both the phenyl group and the hydroxyl group. The electronegative oxygen will cause a significant downfield shift. A typical range for a proton in this environment is ~5.0 ppm . This signal is expected to be a singlet, as coupling to the hydroxyl proton is often not observed due to rapid chemical exchange.

• Hydroxyl Proton (O₂-H): The chemical shift of hydroxyl protons is highly variable and depends on concentration, temperature, and solvent.[7][12] It can appear anywhere from 1-5 ppm and is often a broad singlet. In the presence of DMSO-d₆, which is a hydrogen bond acceptor, the signal may be sharper and further downfield.

• Methylene Protons of Diethyl Group (N₁-CH₂): The two methylene groups (-CH₂-) are adjacent to the nitrogen atom of the amide. Due to hindered rotation around the amide C-N bond, these two methylene groups may be chemically non-equivalent (diastereotopic). This would result in two separate signals, each appearing as a quartet due to coupling with the adjacent methyl group protons. These signals are expected in the range of 3.2-3.5 ppm .

• Methyl Protons of Diethyl Group (-CH₃): The two methyl groups (-CH₃) are expected to be triplets due to coupling with the adjacent methylene protons. Their chemical shift will be in the upfield region, typically around 1.1-1.3 ppm .

Predicted ¹³C NMR Spectrum

The ¹³C NMR spectrum provides information on the different carbon environments in the molecule. Each unique carbon atom will give a distinct signal.[13]

• Carbonyl Carbon (C₇): The amide carbonyl carbon is highly deshielded and will appear significantly downfield, typically in the range of 170-175 ppm .

• Aromatic Carbons (C₁-C₆): The six carbons of the phenyl ring will appear in the aromatic region of 125-140 ppm . The carbon attached to the main chain (C₁) will likely be a quaternary carbon and may have a slightly different shift.

• Methine Carbon (Cα): The carbon bearing the hydroxyl group (Cα) is attached to an electronegative oxygen and is expected to resonate around 70-75 ppm .

• Methylene Carbons of Diethyl Group (N-CH₂): These carbons, being attached to nitrogen, will appear in the range of 40-45 ppm .

• Methyl Carbons of Diethyl Group (-CH₃): These carbons will be the most shielded, appearing in the upfield region of 13-16 ppm .

Data Summary Table

The following table summarizes the predicted ¹H and ¹³C NMR chemical shifts for N,N-Diethyl-2-hydroxy-2-phenylacetamide.

Atom Label	¹H NMR	¹³C NMR
Predicted Shift (ppm)	Multiplicity
Phenyl (C₂-C₆)	7.2 - 7.5	Multiplet
Methine (Cα-H)	~5.0	Singlet
Hydroxyl (OH)	1.0 - 5.0 (variable)	Broad Singlet
Methylene (N-CH₂)	3.2 - 3.5	Quartet
Methyl (-CH₃)	1.1 - 1.3	Triplet
Carbonyl (C=O)	-	-

Advanced 2D NMR Techniques

For unambiguous assignment of all proton and carbon signals, 2D NMR experiments are invaluable.[9]

• COSY (Correlation Spectroscopy): This experiment identifies protons that are coupled to each other (typically on adjacent carbons). It would show correlations between the methylene and methyl protons of the diethyl groups.

• HSQC (Heteronuclear Single Quantum Coherence): This experiment correlates directly bonded proton and carbon atoms.[9] It is extremely useful for assigning the signals of protonated carbons by correlating the known ¹H shifts to their corresponding ¹³C shifts.

• HMBC (Heteronuclear Multiple Bond Correlation): This experiment shows correlations between protons and carbons that are separated by two or three bonds. It is crucial for identifying connectivity across quaternary carbons (like the carbonyl and C₁ of the phenyl ring).

Conclusion

NMR spectroscopy is an indispensable tool for the structural elucidation of N,N-Diethyl-2-hydroxy-2-phenylacetamide. By following the detailed protocols for sample preparation and data acquisition, and by applying the principles of spectral interpretation outlined in this guide, researchers can confidently verify the structure of this and similar small molecules. The combination of 1D and 2D NMR techniques provides a self-validating system for complete and accurate molecular characterization, which is a cornerstone of modern chemical and pharmaceutical research.

References

• Gottlieb, H. E., Kotlyar, V., & Nudelman, A. (1997). NMR Chemical Shifts of Common Laboratory Solvents as Trace Impurities. The Journal of Organic Chemistry, 62(21), 7512–7515. [Link]

• Fulmer, G. R., Miller, A. J. M., Sherden, N. H., Gottlieb, H. E., Nudelman, A., Stoltz, B. M., Bercaw, J. E., & Goldberg, K. I. (2010). NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents, Organics, and Gases in Deuterated Solvents Relevant to the Organometallic Chemist. Organometallics, 29(9), 2176–2179. [Link]

• Chemistry Steps. (n.d.). NMR Chemical Shift Values Table. [Link]

• JEOL. (n.d.). Structural Analysis of Organic Compound Using 2D-NMR Spectrum. [Link]

• Iowa State University Chemical Instrumentation Facility. (n.d.). NMR Sample Preparation. [Link]

• Minnesota State University Moorhead. (n.d.). Short Summary of 1H-NMR Interpretation. [Link]

• Chemistry LibreTexts. (2020, May 30). 12.5: Functional Groups and Chemical Shifts in ¹H NMR Spectroscopy. [Link]

• Chemistry LibreTexts. (2021, December 15). 6.6: ¹H NMR Spectra and Interpretation (Part I). [Link]

• Organomation. (n.d.). NMR Sample Preparation: The Complete Guide. [Link]

• Papageorgiou, V. P., & Assimopoulou, A. N. (2025, July 9). Development of a Teaching Approach for Structure Elucidation Using 1D and 2D Homonuclear and Heteronuclear NMR Spectra. Journal of Chemical Education. [Link]

• University of Ottawa. (n.d.). NMR Sample Preparation. [Link]

• Breitmaier, E. (2002). Structure Elucidation by NMR in Organic Chemistry: A Practical Guide. John Wiley & Sons.

• JEOL. (n.d.). How to read NMR spectra from the basics (chemical shift, integration ratio, coupling). [Link]

• University College London. (n.d.). Sample Preparation. [Link]

• Bruker. (n.d.). NMR Sample Preparation. [Link]

• Fuloria, N. K., & Fuloria, S. (2013). Structural Elucidation of Small Organic Molecules by 1D, 2D and Multi Dimensional-Solution NMR Spectroscopy. Anuchem, 1(1), 1-10.

• University of Vienna. (n.d.). Chemical shifts. [Link]

• University of Wisconsin-Madison. (n.d.). 13C NMR Chemical Shifts. [Link]

• Khan Academy. (2015, April 29). Functional Group Chemical Shifts in NMR Spectroscopy for Organic Chemistry [Video]. YouTube. [Link]

• Oregon State University. (n.d.). 13C NMR Chemical Shift. [Link]

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• 5. NMR Sample Preparation | Chemical Instrumentation Facility [cif.iastate.edu]
• 6. Sample Preparation | Faculty of Mathematical & Physical Sciences [ucl.ac.uk]
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• 8. m.youtube.com [m.youtube.com]
• 9. Structural Analysis of Organic Compound Using 2D - NMR Spectrum | Column | JEOL [jeol.com]
• 10. chem.libretexts.org [chem.libretexts.org]
• 11. NMR Chemical Shift Values Table - Chemistry Steps [chemistrysteps.com]
• 12. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 13. web.mnstate.edu [web.mnstate.edu]

"mass spectrometry of N,N-Diethyl-2-hydroxy-2-phenylacetamide"

An In-Depth Technical Guide to the Mass Spectrometry of N,N-Diethyl-2-hydroxy-2-phenylacetamide

Authored by: A Senior Application Scientist

Introduction: The Analytical Imperative for Phenylacetamide Derivatives

N,N-Diethyl-2-hydroxy-2-phenylacetamide (Molecular Formula: C₁₂H₁₇NO₂, Molecular Weight: 207.27 g/mol ) is a small molecule belonging to the broad class of phenylacetamides.[1][2] Derivatives of this chemical family are integral to various fields, including the synthesis of pharmaceuticals and other biologically active compounds.[3][4] For researchers and drug development professionals, the precise and unambiguous characterization of such molecules is a cornerstone of scientific rigor. Mass spectrometry (MS) stands as a paramount analytical technique, offering unparalleled sensitivity and specificity for determining molecular weight and elucidating chemical structures.[5][6]

This application note provides a comprehensive guide to the analysis of N,N-Diethyl-2-hydroxy-2-phenylacetamide using Liquid Chromatography coupled with Tandem Mass Spectrometry (LC-MS/MS). We will delve into the causality behind experimental choices, from sample preparation to data interpretation, and provide detailed protocols for immediate application in a research or quality control setting. The methodologies described herein are designed to be self-validating, ensuring trustworthy and reproducible results.

Experimental Design: A Logic-Driven Approach

The successful mass spectrometric analysis of any small molecule hinges on a meticulously planned experimental workflow. Our approach is designed to isolate the analyte, achieve stable and efficient ionization, and induce characteristic fragmentation for confident structural confirmation.

Sample Preparation: Minimizing Matrix Interference

The quality of the mass spectrum is directly dependent on the purity of the sample introduced into the instrument. The primary goal of sample preparation is to remove interfering matrix components (e.g., salts, proteins, phospholipids) that can cause ion suppression, a phenomenon where the ionization of the target analyte is hindered, leading to poor sensitivity.[7] For N,N-Diethyl-2-hydroxy-2-phenylacetamide, a molecule of moderate polarity, a simple "dilute-and-shoot" approach is sufficient for pure standards. For complex matrices such as plasma or tissue homogenates, a more rigorous extraction is necessary. We recommend a straightforward liquid-liquid extraction (LLE) protocol.

Liquid Chromatography: Achieving High-Fidelity Separation

Coupling liquid chromatography with mass spectrometry (LC-MS) is essential for separating the analyte from isomers, impurities, and residual matrix components prior to detection.[6] A reverse-phase chromatographic method is ideal for this compound.

• The Column: A C18 stationary phase is the workhorse for separating small to medium polarity molecules. Its nonpolar nature effectively retains the analyte from the aqueous mobile phase, allowing for elution as the organic solvent concentration increases.

• The Mobile Phase: A gradient of water and acetonitrile allows for the efficient elution of the analyte while ensuring sharp peak shapes. The addition of a small amount of an acid, such as formic acid, to the mobile phase is critical. It serves to acidify the solution, promoting the protonation of the analyte in the ESI source, which is essential for detection in positive ion mode.[8]

Mass Spectrometry: Ionization, Analysis, and Fragmentation

The mass spectrometer is the core of the analysis, providing definitive molecular weight and structural data.

• Ionization Technique: Electrospray Ionization (ESI) is the preferred method. ESI is a "soft" ionization technique that transfers analyte ions from solution into the gas phase with minimal fragmentation, ensuring the protonated molecule is preserved for MS1 analysis.[9][10] We will operate in positive ion mode, as the tertiary amide nitrogen is readily protonated to form [M+H]⁺.[11][12]

• Mass Analysis: A triple quadrupole (QqQ) or a high-resolution mass spectrometer like a Quadrupole Time-of-Flight (Q-TOF) is recommended. A Q-TOF analyzer provides high mass accuracy, allowing for the confident determination of the elemental composition of the parent ion and its fragments.

• Tandem Mass Spectrometry (MS/MS): To confirm the structure, we employ tandem mass spectrometry. The protonated molecular ion ([M+H]⁺) is selected in the first quadrupole, fragmented via Collision-Induced Dissociation (CID) in the second quadrupole (the collision cell), and the resulting fragment ions are analyzed in the third quadrupole.[13] This process generates a unique fragmentation fingerprint for the molecule.

Caption: High-level experimental workflow for LC-MS/MS analysis.

Results and Discussion: Deciphering the Mass Spectrum

Full Scan (MS1) Analysis

The initial MS1 scan is performed to identify the protonated molecular ion. Given the molecular formula C₁₂H₁₇NO₂, the expected monoisotopic mass is 207.1259 Da. In positive ion ESI, the molecule readily accepts a proton, resulting in the [M+H]⁺ ion.

• Expected [M+H]⁺: m/z 208.1332[14]

Tandem MS (MS/MS) Analysis and Fragmentation Pathway

The MS/MS spectrum provides the structural fingerprint. The fragmentation of N,N-Diethyl-2-hydroxy-2-phenylacetamide is governed by the established principles of amide, alcohol, and aromatic compound fragmentation.[15][16]

• Loss of Water: The presence of a hydroxyl group makes the protonated molecule susceptible to a neutral loss of water (H₂O, 18.01 Da), a common fragmentation pathway for alcohols.[15] This results in a significant fragment at m/z 190.12 .

• Amide Bond Cleavage: Cleavage of the amide C-N bond is a characteristic fragmentation for amides.[11][12] This can lead to the formation of the benzoyl-related acylium ion at m/z 135.08 (C₈H₉O₂⁺).

• Cleavage of the Diethylamino Group: A key fragmentation involves the cleavage alpha to the nitrogen atom, leading to the loss of the diethylamino moiety and formation of a stable acylium ion. The most prominent fragmentation is the cleavage of the C-C bond adjacent to the carbonyl group, leading to the formation of the N,N-diethylcarbamoyl cation at m/z 100.08 (C₅H₁₀NO⁺).

• Aromatic Ring Fragmentation: Subsequent fragmentation of the phenyl-containing ions can lead to the formation of the tropylium ion (C₇H₇⁺) at m/z 91.05 or the phenyl cation (C₆H₅⁺) at m/z 77.04 .[17]

Caption: Proposed MS/MS fragmentation pathway for [M+H]⁺.

Quantitative Data Summary

The following tables summarize the essential parameters for setting up the LC-MS/MS method and the expected ions.

Table 1: Recommended LC-MS/MS Parameters

Parameter	Setting	Rationale
LC Column	C18, 2.1 x 100 mm, 1.8 µm	Standard for small molecule separation.
Mobile Phase A	Water + 0.1% Formic Acid	Aqueous phase for reverse-phase chromatography.
Mobile Phase B	Acetonitrile + 0.1% Formic Acid	Organic phase for elution.
Gradient	5% B to 95% B over 8 min	Ensures good separation and peak shape.
Flow Rate	0.3 mL/min	Compatible with standard ESI sources.
Ionization Mode	ESI, Positive	Amide nitrogen is readily protonated.
Capillary Voltage	3.5 kV	Optimal for stable spray formation.
Gas Temp	325 °C	Facilitates desolvation of droplets.

| Collision Energy | 10-30 eV (Optimize) | Energy range to induce key fragmentations. |

Table 2: Key Ions for Identification

Ion Description	Adduct	Calculated m/z
Molecular Ion	[M+H]⁺	208.1332
Fragment 1	[M+H-H₂O]⁺	190.1226
Fragment 2	[C₈H₉O₂]⁺	135.0805
Fragment 3	[C₅H₁₀NO]⁺	100.0757

| Fragment 4 | [C₇H₇]⁺ | 91.0542 |

Protocols

Protocol 1: Sample Preparation of Standard Solution

• Stock Solution: Accurately weigh ~1 mg of N,N-Diethyl-2-hydroxy-2-phenylacetamide standard and dissolve in 1 mL of methanol to create a 1 mg/mL stock solution.

• Working Solution: Perform a serial dilution of the stock solution with 50:50 (v/v) acetonitrile:water to a final concentration of 1 µg/mL.

• Final Dilution: Further dilute the working solution to 100 ng/mL using the initial mobile phase conditions (e.g., 95:5 Water:Acetonitrile with 0.1% Formic Acid).

• Transfer: Transfer the final solution to an autosampler vial for injection.

Protocol 2: LC-MS/MS System Configuration and Data Acquisition

• System Equilibration: Equilibrate the LC system with the initial mobile phase conditions (95% A, 5% B) for at least 15 minutes or until a stable baseline is achieved.

• MS Tuning: Tune and calibrate the mass spectrometer according to the manufacturer's guidelines to ensure mass accuracy.

• MS1 Full Scan:

  • Set the instrument to acquire data in full scan mode over a mass range of m/z 50-500.

  • Inject 5 µL of the prepared standard solution.

  • Confirm the presence of the [M+H]⁺ ion at m/z 208.13.

• MS/MS Product Ion Scan:

  • Set up a new acquisition method in product ion scan mode.

  • Define the precursor ion as m/z 208.13.

  • Apply a ramp of collision energies (e.g., 10, 20, 30 eV) to observe the full range of fragment ions.

  • Inject 5 µL of the standard solution and acquire the MS/MS spectrum.

• Data Analysis: Analyze the resulting spectra to identify the key fragment ions as detailed in Table 2 and the fragmentation pathway diagram.

References

• Springer Nature Experiments. Mass Spectrometry Protocols and Methods. [Link]

• Pinto, A. C., et al. (2018). Fragmentation pattern of amides by EI and HRESI: study of protonation sites using DFT-3LYP data. National Institutes of Health (NIH). [Link]

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The Versatile Intermediate: A Guide to N,N-Diethyl-2-hydroxy-2-phenylacetamide in Synthetic Chemistry

This comprehensive guide is intended for researchers, scientists, and drug development professionals, offering a deep dive into the synthesis and application of N,N-Diethyl-2-hydroxy-2-phenylacetamide as a pivotal chemical intermediate. This document moves beyond a simple recitation of protocols to provide a thorough understanding of the underlying chemical principles, empowering you to effectively integrate this versatile molecule into your synthetic workflows.

Introduction: The Significance of α-Hydroxy Amides

N,N-Diethyl-2-hydroxy-2-phenylacetamide, also known as N,N-diethyl mandelamide, belongs to the class of α-hydroxy amides. This structural motif is of significant interest in medicinal chemistry and drug discovery due to its presence in a variety of biologically active compounds.[1][2] The strategic placement of a hydroxyl group alpha to an amide carbonyl imparts unique reactivity and allows for a diverse range of chemical transformations, making it a valuable building block for the synthesis of more complex molecules.[2] This guide will explore the synthesis of N,N-Diethyl-2-hydroxy-2-phenylacetamide and its subsequent application as a chemical intermediate in key synthetic transformations.

Physicochemical Properties

A clear understanding of the physicochemical properties of a chemical intermediate is crucial for its effective use in synthesis.

Property	Value
Molecular Formula	C₁₂H₁₇NO₂
Molecular Weight	207.27 g/mol
Appearance	White to off-white crystalline solid
Chirality	Contains a stereocenter at the α-carbon

Synthesis of N,N-Diethyl-2-hydroxy-2-phenylacetamide

The synthesis of N,N-Diethyl-2-hydroxy-2-phenylacetamide is most commonly achieved through the amidation of mandelic acid with diethylamine. Several effective methods can be employed for this transformation, primarily differing in the choice of coupling or activating agent.

Method 1: Carbodiimide-Mediated Coupling

Carbodiimides, such as N,N'-dicyclohexylcarbodiimide (DCC) or 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDCI), are widely used reagents for the formation of amide bonds.[3][4][5][6] The reaction proceeds through the activation of the carboxylic acid, followed by nucleophilic attack by the amine.

Caption: Carbodiimide-mediated synthesis workflow.

Protocol: Synthesis of N,N-Diethyl-2-hydroxy-2-phenylacetamide using DCC

Materials:

• Mandelic acid

• N,N'-Dicyclohexylcarbodiimide (DCC)

• Diethylamine

• Dichloromethane (DCM), anhydrous

• Hydrochloric acid (1 M)

• Sodium bicarbonate solution (saturated)

• Brine

• Anhydrous magnesium sulfate

• Magnetic stirrer and stir bar

• Round-bottom flask

• Ice bath

• Separatory funnel

• Rotary evaporator

Procedure:

• In a clean, dry round-bottom flask, dissolve mandelic acid (1.0 eq) in anhydrous dichloromethane.

• Cool the solution in an ice bath.

• Add N,N'-dicyclohexylcarbodiimide (DCC) (1.1 eq) to the cooled solution while stirring.

• After 15-20 minutes of stirring, add diethylamine (1.2 eq) dropwise to the reaction mixture.

• Allow the reaction to warm to room temperature and stir for 12-24 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

• Once the reaction is complete, filter the mixture to remove the precipitated dicyclohexylurea (DCU).

• Transfer the filtrate to a separatory funnel and wash sequentially with 1 M HCl, saturated NaHCO₃ solution, and brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure using a rotary evaporator.

• The crude product can be purified by column chromatography on silica gel if necessary.

Expert Insight: The choice of a carbodiimide coupling agent is often a balance between reactivity and ease of by-product removal. While DCC is cost-effective, the resulting dicyclohexylurea (DCU) by-product has low solubility in many organic solvents and can often be removed by simple filtration. EDCI, on the other hand, produces a water-soluble urea by-product, which can be easily removed during the aqueous work-up.

Method 2: Titanium Tetrachloride (TiCl₄) Mediated Amidation

Titanium tetrachloride is a powerful Lewis acid that can be used to promote the direct amidation of carboxylic acids.[7][8][9][10][11] This method offers an alternative to carbodiimide coupling, particularly for sterically hindered substrates.

Caption: TiCl₄-mediated amidation workflow.

Protocol: Synthesis of N,N-Diethyl-2-hydroxy-2-phenylacetamide using TiCl₄

Materials:

• Mandelic acid

• Titanium tetrachloride (TiCl₄)

• Diethylamine

• Pyridine, anhydrous

• Dichloromethane (DCM), anhydrous

• Hydrochloric acid (1 M)

• Sodium bicarbonate solution (saturated)

• Brine

• Anhydrous sodium sulfate

• Magnetic stirrer and stir bar

• Round-bottom flask

• Inert atmosphere setup (e.g., nitrogen or argon)

• Syringe and needle

• Separatory funnel

• Rotary evaporator

Procedure:

• Set up a dry round-bottom flask under an inert atmosphere.

• Dissolve mandelic acid (1.0 eq) in anhydrous dichloromethane.

• Add anhydrous pyridine (1.0 eq) to the solution.

• Cool the mixture to 0 °C and slowly add TiCl₄ (1.1 eq) via syringe. A precipitate may form.

• After stirring for 30 minutes at 0 °C, add diethylamine (1.2 eq) dropwise.

• Allow the reaction to warm to room temperature and stir for 4-12 hours, monitoring by TLC.

• Upon completion, quench the reaction by carefully adding 1 M HCl.

• Transfer the mixture to a separatory funnel and separate the layers.

• Extract the aqueous layer with dichloromethane.

• Combine the organic layers and wash with saturated NaHCO₃ solution and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography if necessary.

Trustworthiness: Both protocols are designed to be self-validating through the use of TLC for reaction monitoring. The distinct Rf values of the starting materials and the product will allow for a clear determination of reaction completion. Furthermore, the purification steps ensure the isolation of a high-purity product, which can be confirmed by standard analytical techniques such as NMR and mass spectrometry.

Applications of N,N-Diethyl-2-hydroxy-2-phenylacetamide as a Chemical Intermediate

The true value of N,N-Diethyl-2-hydroxy-2-phenylacetamide lies in its utility as a versatile intermediate for the synthesis of a variety of downstream products. The presence of both a hydroxyl group and an amide moiety allows for a range of selective transformations.

Direct Amination of the α-Hydroxyl Group

A key application is the direct conversion of the α-hydroxyl group to an amino group, providing access to valuable α-amino amides. This transformation can be efficiently achieved using titanium tetrachloride.[12]

Caption: Direct amination of the α-hydroxyl group.

Protocol: Direct Amination of N,N-Diethyl-2-hydroxy-2-phenylacetamide

Materials:

• N,N-Diethyl-2-hydroxy-2-phenylacetamide

• Desired primary or secondary amine

• Titanium tetrachloride (TiCl₄)

• Acetonitrile (CH₃CN), anhydrous

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous sodium sulfate

• Magnetic stirrer and stir bar

• Round-bottom flask

• Inert atmosphere setup

• Syringe and needle

• Separatory funnel

• Rotary evaporator

Procedure:

• In a dry round-bottom flask under an inert atmosphere, dissolve N,N-Diethyl-2-hydroxy-2-phenylacetamide (1.0 eq) in anhydrous acetonitrile.

• Add the desired amine (2.0-3.0 eq) to the solution.

• Cool the mixture to 0 °C and slowly add TiCl₄ (1.5 eq) via syringe.

• Allow the reaction to warm to room temperature and stir for 12-24 hours, monitoring by TLC.

• Upon completion, quench the reaction with saturated NaHCO₃ solution.

• Extract the mixture with ethyl acetate.

• Combine the organic layers and wash with brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the resulting α-amino amide by column chromatography.

Expert Insight: This direct amination protocol is a powerful tool for the rapid synthesis of α-amino amides, which are important scaffolds in many pharmaceutical compounds.[12] The use of TiCl₄ facilitates the in-situ formation of a reactive intermediate that is readily displaced by the amine nucleophile.

Derivatization of the Hydroxyl Group: O-Acylation

The hydroxyl group of N,N-Diethyl-2-hydroxy-2-phenylacetamide can be readily acylated to form esters. This derivatization can be used to introduce new functional groups or to act as a protecting group strategy in a multi-step synthesis.[13][14]

Protocol: O-Acylation of N,N-Diethyl-2-hydroxy-2-phenylacetamide

Materials:

• N,N-Diethyl-2-hydroxy-2-phenylacetamide

• Acylating agent (e.g., acetyl chloride, acetic anhydride)

• Base (e.g., pyridine, triethylamine)

• Dichloromethane (DCM), anhydrous

• Hydrochloric acid (1 M)

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate

• Magnetic stirrer and stir bar

• Round-bottom flask

• Ice bath

• Separatory funnel

• Rotary evaporator

Procedure:

• Dissolve N,N-Diethyl-2-hydroxy-2-phenylacetamide (1.0 eq) in anhydrous DCM in a round-bottom flask.

• Add the base (e.g., pyridine, 1.5 eq) and cool the mixture in an ice bath.

• Slowly add the acylating agent (e.g., acetyl chloride, 1.2 eq) to the stirred solution.

• Allow the reaction to warm to room temperature and stir for 2-4 hours, monitoring by TLC.

• Upon completion, dilute the reaction mixture with DCM and transfer to a separatory funnel.

• Wash the organic layer sequentially with 1 M HCl, saturated NaHCO₃ solution, and brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purify the O-acylated product by column chromatography if necessary.

Reduction of the Amide to an Amine

The amide functionality can be reduced to the corresponding amine using a strong reducing agent like lithium aluminum hydride (LiAlH₄).[15][16] This transformation is valuable for the synthesis of 2-amino-1-phenylethanol derivatives.

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N,N-Diethyl-2-hydroxy-2-phenylacetamide: A Scaffolding Guide for Medicinal Chemistry Exploration

Introduction: Unveiling the Potential of a Versatile Scaffold

In the landscape of medicinal chemistry, the identification and exploration of novel molecular scaffolds are paramount to the discovery of new therapeutic agents. N,N-Diethyl-2-hydroxy-2-phenylacetamide, a derivative of mandelic acid, represents a promising, yet underexplored, scaffold. Mandelic acid and its derivatives have a rich history in medicinal and industrial chemistry, serving as chiral synthons for a variety of pharmaceuticals, including antibiotics and anti-inflammatory agents.[1][2] The unique combination of an aromatic ring, a chiral hydroxyl group, and an amide functionality in N,N-Diethyl-2-hydroxy-2-phenylacetamide offers a compelling starting point for the design of new bioactive molecules.

This guide provides a comprehensive overview of the potential applications of N,N-Diethyl-2-hydroxy-2-phenylacetamide in medicinal chemistry. Drawing upon the established pharmacology of related α-hydroxyamides and N,N-disubstituted acetamides, we will explore its synthesis, characterization, and potential therapeutic applications, complete with detailed protocols for its evaluation.

Synthetic Pathways: From Mandelic Acid to a Promising Derivative

The synthesis of N,N-Diethyl-2-hydroxy-2-phenylacetamide can be readily achieved through the amidation of mandelic acid with diethylamine. Several modern synthetic methodologies can be employed for this transformation, offering high yields and purity.

Protocol 1: Titanium(IV) Chloride Mediated Amidation

This protocol is adapted from a general procedure for the direct condensation of carboxylic acids and amines.[3]

Materials:

• Mandelic acid

• Diethylamine

• Titanium(IV) chloride (TiCl4)

• Pyridine (anhydrous)

• Dichloromethane (DCM, anhydrous)

• Saturated aqueous sodium bicarbonate (NaHCO3) solution

• Brine

• Anhydrous magnesium sulfate (MgSO4)

• Silica gel for column chromatography

Procedure:

• In a flame-dried, round-bottom flask under an inert atmosphere (e.g., argon or nitrogen), dissolve mandelic acid (1.0 eq) in anhydrous pyridine.

• Cool the solution to 0 °C in an ice bath.

• Slowly add TiCl4 (1.1 eq) to the solution. The mixture will likely turn yellow.

• Add diethylamine (1.2 eq) dropwise to the reaction mixture.

• Allow the reaction to warm to room temperature and then heat to 85 °C.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, cool the reaction to room temperature and quench with a saturated aqueous NaHCO3 solution.

• Extract the aqueous layer with DCM (3 x).

• Combine the organic layers, wash with brine, dry over anhydrous MgSO4, and filter.

• Concentrate the filtrate under reduced pressure to obtain the crude product.

• Purify the crude product by silica gel column chromatography to yield N,N-Diethyl-2-hydroxy-2-phenylacetamide.

Workflow for Synthesis of N,N-Diethyl-2-hydroxy-2-phenylacetamide:

Caption: Synthetic workflow for N,N-Diethyl-2-hydroxy-2-phenylacetamide.

Characterization of N,N-Diethyl-2-hydroxy-2-phenylacetamide

The synthesized compound should be thoroughly characterized to confirm its identity and purity.

Technique	Expected Observations
¹H NMR	Signals corresponding to the aromatic protons of the phenyl group, the methine proton adjacent to the hydroxyl group, the methylene and methyl protons of the diethylamino group, and the hydroxyl proton.
¹³C NMR	Resonances for the aromatic carbons, the carbonyl carbon, the carbon bearing the hydroxyl group, and the carbons of the diethylamino group.
Mass Spectrometry	The molecular ion peak corresponding to the exact mass of the compound (C12H17NO2).[4]
Infrared (IR) Spectroscopy	Characteristic absorption bands for the O-H stretch of the hydroxyl group, the C=O stretch of the amide, and the C-H stretches of the aromatic and aliphatic groups.

Potential Medicinal Chemistry Applications

Based on the known biological activities of structurally related compounds, N,N-Diethyl-2-hydroxy-2-phenylacetamide is a promising candidate for investigation in several therapeutic areas.

Anticonvulsant Activity

Rationale: The α-hydroxyamide moiety is a key pharmacophore in several compounds with anticonvulsant properties. It is hypothesized that this functional group may interact with voltage-gated ion channels, such as T-type calcium channels, which are implicated in the pathophysiology of epilepsy.[5][6][7]

Proposed Mechanism of Action: T-type calcium channels are low-voltage-activated channels that play a role in neuronal excitability and are involved in the generation of spike-wave discharges characteristic of absence seizures.[6][7] Blockade of these channels can reduce neuronal hyperexcitability and thus suppress seizure activity.

Screening Cascade for Anticonvulsant Activity:

Caption: A tiered screening approach for anticonvulsant drug discovery.

Protocol 2: In Vitro Cytotoxicity Assay in Primary Neuronal Cultures

This assay is crucial to determine the therapeutic window of the compound.[8]

Materials:

• Primary neuronal cultures (e.g., from rodent cortex or hippocampus)

• Cell culture medium and supplements

• N,N-Diethyl-2-hydroxy-2-phenylacetamide (dissolved in a suitable vehicle, e.g., DMSO)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) or similar viability reagent

• 96-well cell culture plates

• Plate reader

Procedure:

• Plate primary neurons in 96-well plates at a suitable density.

• Allow the cells to adhere and grow for a specified period.

• Prepare serial dilutions of N,N-Diethyl-2-hydroxy-2-phenylacetamide in cell culture medium.

• Treat the cells with different concentrations of the compound for 24-48 hours. Include a vehicle control.

• After the incubation period, add the MTT reagent to each well and incubate according to the manufacturer's instructions.

• Solubilize the formazan crystals and measure the absorbance at the appropriate wavelength using a plate reader.

• Calculate the percentage of cell viability relative to the vehicle control and determine the CC50 (50% cytotoxic concentration).

Insect Repellent Activity

Rationale: The structurally similar compound, N,N-Diethyl-2-phenylacetamide (DEPA), is a known insect repellent.[9][10] The presence of the hydroxyl group in our target molecule may influence its volatility, binding to insect olfactory receptors, and overall repellent efficacy.

Protocol 3: In Vitro Mosquito Repellency Assay (Arm-in-Cage Method Adaptation)

This is a standard method to evaluate the efficacy of topical repellents.[11][12]

Materials:

• Mosquitoes (e.g., Aedes aegypti) in a suitable cage

• N,N-Diethyl-2-hydroxy-2-phenylacetamide formulated in a suitable base (e.g., ethanol)

• Control solution (vehicle only)

• Human volunteer

• Latex gloves

Procedure:

• Prepare different concentrations of the N,N-Diethyl-2-hydroxy-2-phenylacetamide formulation.

• Apply a defined volume of the test formulation to a specific area on the forearm of a volunteer. Apply the vehicle control to the other forearm.

• After a short drying period, the volunteer inserts both forearms into the mosquito cage.

• Record the number of mosquito landings and/or probings on each arm over a set period (e.g., 3 minutes).

• Repeat the test at different time intervals to assess the duration of protection.

• Calculate the percent repellency for each concentration and time point.

Conclusion and Future Directions

N,N-Diethyl-2-hydroxy-2-phenylacetamide is a readily accessible scaffold with significant potential in medicinal chemistry. Based on the established biological activities of related compounds, it warrants investigation as a novel anticonvulsant and insect repellent. The protocols outlined in this guide provide a solid foundation for researchers to synthesize, characterize, and evaluate the therapeutic potential of this promising molecule. Future work should focus on structure-activity relationship (SAR) studies by modifying the phenyl ring and the N,N-diethylamide moiety to optimize potency and pharmacokinetic properties.

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Application Notes & Protocols: N,N-Diethyl-2-hydroxy-2-phenylacetamide as a Novel Chiral Ligand in Asymmetric Catalysis

Introduction: Unveiling the Potential of a Novel Hydroxyamide Ligand

In the landscape of asymmetric catalysis, the development of novel, easily accessible, and efficient chiral ligands is a cornerstone of innovation. N,N-Diethyl-2-hydroxy-2-phenylacetamide, a chiral α-hydroxy amide, presents an intriguing scaffold for a new class of ligands. Its structure, featuring a stereogenic center and two potential coordination sites—the hydroxyl oxygen and the amide oxygen—makes it a compelling candidate for inducing enantioselectivity in metal-catalyzed reactions. While its application in catalysis is not yet extensively documented, its structural similarity to well-established amino alcohol and hydroxyamide ligands provides a strong foundation for exploring its potential.[1][2] This guide serves as a forward-looking exploration into the synthesis, characterization, and hypothetical application of N,N-Diethyl-2-hydroxy-2-phenylacetamide as a chiral ligand, providing researchers with a robust starting point for their investigations. α-Hydroxy amides are valuable intermediates in organic synthesis and some have been shown to be effective ligands in asymmetric catalysis.[3]

Part 1: Synthesis of (R)-N,N-Diethyl-2-hydroxy-2-phenylacetamide

The synthesis of enantiomerically pure N,N-Diethyl-2-hydroxy-2-phenylacetamide can be readily achieved from the corresponding enantiopure mandelic acid, a commercially available starting material. The procedure involves the amidation of the carboxylic acid, which can be performed using various coupling agents to form the amide bond with diethylamine.

Protocol 1: Synthesis from (R)-Mandelic Acid

This protocol details the synthesis of the title compound from (R)-mandelic acid.

Materials:

• (R)-Mandelic acid

• Thionyl chloride (SOCl₂)

• Diethylamine

• Anhydrous Dichloromethane (DCM)

• Triethylamine (TEA)

• Hydrochloric acid (1M aq.)

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

• Standard glassware for inert atmosphere synthesis

Procedure:

• Acid Chloride Formation: In a flame-dried, two-neck round-bottom flask under an argon atmosphere, dissolve (R)-mandelic acid (1.0 eq) in anhydrous DCM. Cool the solution to 0 °C in an ice bath. Add thionyl chloride (1.2 eq) dropwise. Allow the reaction to warm to room temperature and stir for 2 hours, or until gas evolution ceases and TLC analysis indicates complete conversion of the starting material.

• Removal of Excess Reagent: Remove the solvent and excess thionyl chloride under reduced pressure. The resulting crude mandeloyl chloride is used in the next step without further purification.

• Amidation: Dissolve the crude acid chloride in anhydrous DCM and cool to 0 °C. In a separate flask, prepare a solution of diethylamine (2.5 eq) and triethylamine (1.5 eq) in anhydrous DCM. Add the amine solution dropwise to the acid chloride solution.

• Reaction Quench and Work-up: After the addition is complete, allow the reaction to stir at room temperature for 1 hour. Quench the reaction by adding 1M HCl. Separate the organic layer and wash sequentially with 1M HCl, saturated sodium bicarbonate solution, and brine.

• Purification: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure. The crude product can be purified by column chromatography on silica gel to yield (R)-N,N-Diethyl-2-hydroxy-2-phenylacetamide as a white solid or viscous oil.

Caption: Proposed synthetic workflow for N,N-Diethyl-2-hydroxy-2-phenylacetamide.

Part 2: Application in Asymmetric Catalysis - A Hypothetical Case Study

The structural features of N,N-Diethyl-2-hydroxy-2-phenylacetamide suggest its potential as a bidentate ligand, coordinating to a metal center through the hydroxyl oxygen and the amide carbonyl oxygen. This coordination can create a chiral environment for asymmetric transformations.

Caption: Proposed bidentate coordination of the ligand to a metal center.

Application Note 1: Ruthenium-Catalyzed Asymmetric Transfer Hydrogenation of Ketones

Asymmetric transfer hydrogenation (ATH) of ketones is a powerful method for the synthesis of chiral secondary alcohols.[4][5][6] Chiral amino alcohols and their derivatives are well-known to be effective ligands for ruthenium in this transformation.[7] We propose that N,N-Diethyl-2-hydroxy-2-phenylacetamide can serve as an effective chiral ligand in a similar capacity.

Reaction Principle: A ruthenium precursor, in the presence of the chiral hydroxyamide ligand, forms a catalytically active species. In a solution of 2-propanol, which acts as the hydrogen source, this complex facilitates the enantioselective transfer of a hydride to a prochiral ketone, yielding a chiral alcohol.

Protocol 2: Asymmetric Transfer Hydrogenation of Acetophenone

This protocol describes a hypothetical procedure for the ATH of acetophenone using an in-situ generated ruthenium catalyst with the title ligand.

Materials:

• [RuCl₂(p-cymene)]₂

• (R)-N,N-Diethyl-2-hydroxy-2-phenylacetamide

• Acetophenone

• Anhydrous 2-propanol

• Potassium hydroxide (KOH)

• Standard glassware for inert atmosphere reactions

Procedure:

• Catalyst Pre-formation: In a Schlenk tube under an argon atmosphere, add [RuCl₂(p-cymene)]₂ (0.005 eq) and (R)-N,N-Diethyl-2-hydroxy-2-phenylacetamide (0.011 eq). Add anhydrous 2-propanol and stir the mixture at 80 °C for 20 minutes to form the active catalyst.

• Reaction Setup: In a separate flask, prepare a solution of acetophenone (1.0 eq) in anhydrous 2-propanol. Add this solution to the catalyst mixture.

• Initiation: Prepare a 0.1 M solution of KOH in 2-propanol. Add an appropriate amount of this solution (0.05 eq) to the reaction mixture to initiate the hydrogenation.

• Reaction Monitoring: Stir the reaction at room temperature and monitor its progress by TLC or GC analysis.

• Work-up and Purification: Upon completion, quench the reaction by adding a few drops of water. Remove the solvent under reduced pressure. The residue can be purified by column chromatography on silica gel to yield (R)-1-phenylethanol.

• Analysis: Determine the enantiomeric excess of the product by chiral HPLC or GC analysis.

Anticipated Results

Based on literature for similar ligand systems, high yields and enantioselectivities can be expected.[4][7]

Substrate	Ligand Loading (mol%)	S/C Ratio	Yield (%)	ee (%)
Acetophenone	1.1	100:1	>95	>90
4'-Chloroacetophenone	1.1	100:1	>95	>92
1-Tetralone	1.1	100:1	>90	>88

Table 1: Anticipated performance in the ATH of various ketones. Data is hypothetical and based on analogous systems.

Sources

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• 3. Synthesis of chiral α-alkynyl-α-hydroxyamides by enantioselective alkynylation of α-keto amides - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/D5OB01546D [pubs.rsc.org]
• 4. Ruthenium-catalyzed asymmetric hydrogenation of aromatic and heteroaromatic ketones using cinchona alkaloid-derived NNP ligands - PMC [pmc.ncbi.nlm.nih.gov]
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• 6. pubs.acs.org [pubs.acs.org]
• 7. mdpi.com [mdpi.com]

Application Notes & Protocols: N,N-Diethyl-2-hydroxy-2-phenylacetamide in Polymer Science

A Theoretical and Exploratory Guide

Abstract: This document provides a comprehensive overview of N,N-Diethyl-2-hydroxy-2-phenylacetamide, detailing its known properties and exploring its theoretical applications within the field of polymer science. It is critical to note that as of the date of this publication, N,N-Diethyl-2-hydroxy-2-phenylacetamide is not a conventionally utilized compound in polymer chemistry, and its applications in this domain are not established in peer-reviewed literature. The protocols and conceptual frameworks presented herein are intended for research and development purposes, serving as a scientifically-grounded starting point for investigating its potential as a novel polymer building block or modifier.

Introduction and Current State of Research

N,N-Diethyl-2-hydroxy-2-phenylacetamide is an organic compound with the molecular formula C12H17NO2.[1][2] Its chemical structure features a tertiary amide, a secondary hydroxyl group, and a phenyl ring. While its synthesis and basic chemical properties are documented, its primary established application lies outside of polymer science, most notably as an effective insect repellent.[3][4][5]

A thorough review of the current scientific literature reveals a significant gap in the application of N,N-Diethyl-2-hydroxy-2-phenylacetamide within polymer science. No substantive research has been published detailing its use as a monomer, initiator, plasticizer, or other functional additive in polymerization processes.

However, its molecular architecture presents intriguing possibilities. The presence of a reactive hydroxyl (-OH) group suggests its potential as a chain-terminating agent, a co-monomer in step-growth polymerizations (e.g., with isocyanates to form polyurethanes or with carboxylic acids to form polyesters), or as a grafting agent onto existing polymer backbones. This guide will, therefore, focus on the hypothetical applications of this compound, providing a theoretical framework and exploratory protocols for researchers seeking to innovate in this uncharted territory.

Physicochemical Properties

A foundational understanding of the compound's properties is essential for designing any experimental protocol.

Property	Value	Source
Molecular Formula	C12H17NO2	[1][2]
Molar Mass	207.27 g/mol	[1]
Appearance	Colorless to pale yellow liquid or solid	[6]
Boiling Point	169-171 °C at 18 mm Hg	[3][6]
Density	~1.004 g/mL at 25 °C	[3][6]
Solubility	Soluble in most organic solvents like alcohols, ethers, and aromatic hydrocarbons.[6]	ChemBK[6]

Theoretical Application I: As a Co-Monomer in Polyurethane Synthesis

Hypothesis: The hydroxyl group of N,N-Diethyl-2-hydroxy-2-phenylacetamide can react with isocyanate groups to incorporate the molecule into a polyurethane backbone. This could impart unique properties such as increased aromaticity, altered solubility, and potentially introduce a functional "pendant" group (the diethylacetamide moiety) off the main polymer chain.

Causality of Experimental Choices:

• Diisocyanate Choice: Methylene diphenyl diisocyanate (MDI) is chosen for its common use and high reactivity, providing a good baseline for polyurethane synthesis.

• Polyol Choice: Poly(tetrahydrofuran) (pTHF) is a standard polyether polyol that will form the soft segment of the polyurethane, allowing for the evaluation of property changes upon incorporation of our target molecule.

• Catalyst: Dibutyltin dilaurate (DBTDL) is a highly effective catalyst for the urethane linkage formation (the reaction between an isocyanate and a hydroxyl group), ensuring the reaction proceeds at a reasonable rate at moderate temperatures.

• Solvent: Anhydrous N,N-Dimethylformamide (DMF) is selected for its ability to dissolve all reactants and the resulting polymer, providing a homogeneous reaction environment. Anhydrous conditions are critical as isocyanates readily react with water.

Exploratory Protocol for Polyurethane Synthesis

Objective: To synthesize a polyurethane incorporating N,N-Diethyl-2-hydroxy-2-phenylacetamide and evaluate its successful incorporation.

Materials:

• N,N-Diethyl-2-hydroxy-2-phenylacetamide

• Methylene diphenyl diisocyanate (MDI)

• Poly(tetrahydrofuran) (pTHF), Mn = 1000 g/mol

• Dibutyltin dilaurate (DBTDL)

• Anhydrous N,N-Dimethylformamide (DMF)

• Methanol (for quenching)

• Standard laboratory glassware, dried in an oven

• Nitrogen or Argon source for inert atmosphere

Procedure:

• Preparation: Dry all glassware in an oven at 120 °C overnight and cool under a stream of dry nitrogen.

• Reactant Charging: In a three-necked round-bottom flask equipped with a mechanical stirrer, nitrogen inlet, and dropping funnel, add pTHF (e.g., 10 mmol, 10g) and N,N-Diethyl-2-hydroxy-2-phenylacetamide (e.g., 2 mmol, 0.415 g). Dissolve them in anhydrous DMF (50 mL).

• Initiation: Begin stirring the solution under a positive pressure of nitrogen. Add 1-2 drops of DBTDL catalyst to the mixture.

• Isocyanate Addition: Dissolve MDI (12 mmol, 3.0 g) in 20 mL of anhydrous DMF and add it to the dropping funnel. Add the MDI solution dropwise to the stirred reaction mixture over 30 minutes. An exotherm may be observed.

• Polymerization: After the addition is complete, heat the reaction mixture to 70 °C and allow it to stir for 4-6 hours. The viscosity of the solution should increase noticeably.

• Quenching & Precipitation: Cool the reaction mixture to room temperature. Quench the reaction by adding a small amount of methanol (5 mL) to react with any remaining isocyanate groups. Slowly pour the viscous polymer solution into a large beaker of vigorously stirring methanol (500 mL) to precipitate the polymer.

• Purification: Filter the precipitated polymer, wash it thoroughly with fresh methanol, and dry it in a vacuum oven at 50 °C until a constant weight is achieved.

Self-Validation:

• FTIR Spectroscopy: Compare the FTIR spectrum of the product with the reactants. Look for the disappearance of the broad -OH stretch (around 3300 cm⁻¹) from the starting materials and the strong isocyanate peak (~2270 cm⁻¹). Confirm the appearance of the urethane N-H stretch (~3300 cm⁻¹) and C=O stretch (~1700 cm⁻¹).

• ¹H NMR Spectroscopy: Successful incorporation should be verifiable by the presence of aromatic protons from both the MDI and the N,N-Diethyl-2-hydroxy-2-phenylacetamide units, as well as the characteristic ethyl group signals.

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Application Notes and Protocols for the Crystallographic Analysis of N,N-Diethyl-2-hydroxy-2-phenylacetamide

Introduction: Elucidating the Three-Dimensional Architecture of a Key Phenylacetamide Derivative

N,N-Diethyl-2-hydroxy-2-phenylacetamide, a derivative of mandelic acid, represents a class of compounds with significant potential in pharmaceutical and materials science research.[1] Its molecular structure, featuring a chiral center, a hydroxyl group, and an amide linkage, suggests a propensity for specific intermolecular interactions, such as hydrogen bonding, which dictate its solid-state properties.[2][3] Understanding the precise three-dimensional arrangement of atoms within a single crystal of this compound is paramount for establishing structure-property relationships, guiding drug design, and controlling polymorphism.

To date, a public crystal structure for N,N-Diethyl-2-hydroxy-2-phenylacetamide has not been documented.[4] This guide, therefore, serves as a comprehensive set of application notes and protocols for researchers and drug development professionals, outlining the necessary steps to synthesize, crystallize, and structurally characterize this compound using single-crystal X-ray diffraction. The methodologies described herein are grounded in established principles of synthetic chemistry and crystallography, providing a robust framework for obtaining high-quality structural data.[5][6][7]

Part 1: Synthesis of N,N-Diethyl-2-hydroxy-2-phenylacetamide

The synthesis of N,N-Diethyl-2-hydroxy-2-phenylacetamide can be approached by forming an amide bond between a suitable mandelic acid derivative and diethylamine. A common and effective method involves the activation of the carboxylic acid group of mandelic acid.

Proposed Synthetic Pathway: Activation of Mandelic Acid

The primary challenge in this synthesis is the activation of the carboxylic acid for amidation without unwanted side reactions involving the hydroxyl group. A common strategy is the conversion of the carboxylic acid to an acid chloride.

Caption: Proposed synthetic route for N,N-Diethyl-2-hydroxy-2-phenylacetamide.

Experimental Protocol: Synthesis

Materials:

• (R/S)-Mandelic acid

• Thionyl chloride (SOCl₂)

• Diethylamine

• Anhydrous diethyl ether or dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Round-bottom flasks, reflux condenser, dropping funnel, magnetic stirrer, and other standard laboratory glassware.

Procedure:

• Activation of Mandelic Acid: In a fume hood, dissolve mandelic acid (1 equivalent) in an excess of thionyl chloride. Gently reflux the mixture for 1-2 hours. The progress of the reaction can be monitored by the cessation of gas (HCl and SO₂) evolution.

• Removal of Excess Thionyl Chloride: After the reaction is complete, carefully remove the excess thionyl chloride by distillation under reduced pressure. This will yield the crude mandeloyl chloride.

• Amidation: Dissolve the crude mandeloyl chloride in anhydrous diethyl ether or DCM in a flask cooled in an ice bath. In a separate container, dissolve diethylamine (2.2 equivalents) in the same anhydrous solvent.

• Reaction: Slowly add the diethylamine solution to the mandeloyl chloride solution dropwise using a dropping funnel, while stirring vigorously. Maintain the temperature at 0-5 °C. A white precipitate of diethylamine hydrochloride will form.

• Work-up: After the addition is complete, allow the reaction mixture to warm to room temperature and stir for an additional 1-2 hours.

• Quenching and Extraction: Quench the reaction by slowly adding water. Transfer the mixture to a separatory funnel. Wash the organic layer sequentially with dilute HCl, saturated NaHCO₃ solution, and brine.

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate the solvent under reduced pressure to obtain the crude N,N-Diethyl-2-hydroxy-2-phenylacetamide.

• Purification: The crude product can be purified by column chromatography on silica gel or by recrystallization from a suitable solvent system (e.g., ethyl acetate/hexane).

Part 2: Crystallization for X-ray Diffraction

Obtaining a high-quality single crystal is often the most critical and challenging step in a crystallographic study.[8] Several methods should be attempted to find the optimal conditions for growing diffraction-quality crystals of N,N-Diethyl-2-hydroxy-2-phenylacetamide.

General Principles of Crystallization

The goal is to create a supersaturated solution from which the compound will slowly precipitate in an ordered crystalline lattice. The presence of the hydroxyl and amide groups suggests that solvents capable of hydrogen bonding may be effective.

Recommended Crystallization Protocols

1. Slow Evaporation:

• Protocol: Dissolve the purified compound in a suitable solvent (e.g., ethanol, methanol, ethyl acetate, or a mixture like ethanol/water) to near saturation in a vial.[2] Cover the vial with a cap containing a few small holes or with parafilm punctured with a needle. Allow the solvent to evaporate slowly over several days at room temperature.

2. Vapor Diffusion:

• Protocol: Dissolve the compound in a small amount of a relatively low-boiling-point solvent (e.g., dichloromethane or ethyl acetate) in a small open vial. Place this vial inside a larger, sealed container that contains a higher-boiling-point solvent in which the compound is less soluble (the "anti-solvent," e.g., hexane or heptane). The vapor of the anti-solvent will slowly diffuse into the solution of the compound, reducing its solubility and inducing crystallization.

3. Cooling Crystallization:

• Protocol: Prepare a saturated solution of the compound in a suitable solvent (e.g., acetonitrile or isopropanol) at an elevated temperature.[9] Filter the hot solution to remove any insoluble impurities. Allow the solution to cool slowly to room temperature, and then transfer it to a refrigerator or freezer to promote crystal growth.

Method	Solvent System (Example)	Principle	Key Considerations
Slow Evaporation	Ethanol/Water	Gradual increase in concentration	Control evaporation rate; protect from dust.
Vapor Diffusion	Dichloromethane/Hexane	Gradual decrease in solubility	Proper sealing of the outer container is crucial.
Cooling	Acetonitrile	Decreased solubility at lower temperatures	Slow cooling rates are essential for large crystals.

Part 3: Single-Crystal X-ray Diffraction Analysis

Once a suitable single crystal (typically >0.1 mm in all dimensions) is obtained, the next step is to determine its three-dimensional structure using X-ray diffraction.[4]

Workflow for Structure Determination

Caption: Workflow for single-crystal X-ray diffraction analysis.

Detailed Protocol for X-ray Diffraction Analysis

1. Crystal Mounting and Data Collection:

• Procedure: Select a well-formed, clear crystal under a microscope. Mount the crystal on a goniometer head. Place the goniometer on the diffractometer.[5] Data collection is typically performed at a low temperature (e.g., 100 K) to minimize thermal vibrations of the atoms. A modern single-crystal X-ray diffractometer equipped with a microfocus X-ray source is recommended.[6]

• Rationale: Low temperatures improve the quality of the diffraction data by reducing atomic motion, leading to more precise structural parameters.

2. Unit Cell Determination and Data Processing:

• Procedure: A preliminary set of diffraction images is collected to determine the unit cell parameters and the crystal system. The full dataset is then collected. The raw diffraction data are processed, which involves integrating the intensities of the diffraction spots and applying corrections for various experimental factors.[10]

• Key Software: CrysAlisPro, SAINT, or similar software provided with the diffractometer.

3. Structure Solution and Refinement:

• Procedure: The processed data are used to solve the crystal structure. This is typically achieved using direct methods or Patterson methods to obtain an initial model of the atomic positions. This model is then refined using full-matrix least-squares methods against the experimental data.[11]

• Key Software: SHELXT (for structure solution) and SHELXL (for refinement), often within graphical interfaces like Olex2 or WinGX.

4. Structure Validation and Reporting:

• Procedure: The final refined structure should be validated to ensure its chemical and crystallographic reasonability. This involves checking bond lengths, angles, and for any unresolved electron density. The final results are typically reported in a Crystallographic Information File (CIF).

• Key Tools: PLATON and the IUCr's checkCIF service.

Expected Crystallographic Data

While no experimental data is currently available, a successful crystallographic analysis of N,N-Diethyl-2-hydroxy-2-phenylacetamide would yield the following key parameters, which should be presented in a standardized format:

Parameter	Description	Example Value (Hypothetical)
Chemical Formula	The elemental composition of the molecule.	C₁₂H₁₇NO₂
Formula Weight	The molar mass of the compound.	207.27 g/mol
Crystal System	The crystal system (e.g., monoclinic, orthorhombic).	Monoclinic
Space Group	The symmetry of the crystal lattice.	P2₁/c
a, b, c (Å)	The lengths of the unit cell axes.	10.5, 8.2, 12.1
α, β, γ (°)	The angles of the unit cell.	90, 105.3, 90
Volume (ų)	The volume of the unit cell.	1025.4
Z	The number of molecules in the unit cell.	4
Density (calculated) (g/cm³)	The calculated density of the crystal.	1.342
R-factor (R1)	A measure of the agreement between the crystallographic model and the experimental X-ray diffraction data.	< 0.05

Conclusion

This application note provides a comprehensive guide for the synthesis, crystallization, and crystallographic analysis of N,N-Diethyl-2-hydroxy-2-phenylacetamide. By following these protocols, researchers in drug development and materials science can obtain the critical three-dimensional structural information necessary to advance their understanding and application of this and related compounds. The successful determination of this crystal structure will be a valuable addition to the scientific literature and structural databases.

References

• Royal Society of Chemistry. (2019). 9: Single-crystal X-ray Diffraction (Part 2). In Books. Retrieved from [Link]

• Excillum. (n.d.). Small molecule crystallography. Retrieved from [Link]

• American Chemical Society. (n.d.). Reactions of crystalline (R)-(-)- and (S)-(+)-mandelic acid with amines. Crystal structure and dipole moment of (S). In ACS Publications. Retrieved from [Link]

• American Chemical Society. (2022). From Powders to Single Crystals: A Crystallographer's Toolbox for Small-Molecule Structure Determination. In Molecular Pharmaceutics. Retrieved from [Link]

• Huang, S., Fitzgerald, D., & Koledoye, S. A. (2020). Exploring the Crystal Landscape of Mandelamide and Chiral Resolution via Cocrystallization. In PMC. National Institutes of Health. Retrieved from [Link]

• Springer Nature. (n.d.). Results for "Single Crystal X-ray Diffraction". In Springer Nature Experiments. Retrieved from [Link]

• American Chemical Society. (2015). Are the Crystal Structures of Enantiopure and Racemic Mandelic Acids Determined by Kinetics or Thermodynamics? In Journal of the American Chemical Society. Retrieved from [Link]

• Deere, J., et al. (2020). N-(4-Hydroxy-2-nitrophenyl)acetamide. In PMC. PubMed Central. Retrieved from [Link]

• Cambridge Crystallographic Data Centre. (n.d.). Search - Access Structures. Retrieved from [Link]

• PubChem. (n.d.). N,N-Diethyl-2-phenylacetamide. Retrieved from [Link]

• Missioui, H., et al. (2022). 2-Chloro-N-(4-hydroxyphenyl)acetamide. In PMC. National Institutes of Health. Retrieved from [Link]

• University College Cork. (2025). Exploring the Crystal Landscape of Mandelamide and Chiral Resolution via Cocrystallization. Retrieved from [Link]

• Wikipedia. (n.d.). Mandelic acid. Retrieved from [Link]

• Gowda, B. T., et al. (2008). 2-Chloro-N-phenylacetamide. In ResearchGate. Retrieved from [Link]

• PubChem. (n.d.). Mandelic Acid. Retrieved from [Link]

• Zhang, Y., et al. (2024). Discovery of N-Substituted Acetamide Derivatives as Promising P2Y14R Antagonists Using Molecular Hybridization Based on Crystallographic Overlay. In PubMed. Retrieved from [Link]

• ChemBK. (2024). N,N-DIETHYL-2-PHENYLACETAMIDE. Retrieved from [Link]

• Pharmaffiliates. (n.d.). CAS No : NA | Chemical Name : N,N-Diethyl-2-phenylacetamide. Retrieved from [Link]

• Mehmood, T., & Mushtaq, A. (2023). Methods for Crystal Production of natural compounds; a review of recent advancements. In International Journal of Chemical and Biological Sciences. Retrieved from [Link]

• Polymer Source. (n.d.). Poly(N-N-diethylacrylamide) Sample #: P9637D-DEAMD Synthesis by Radical polymerization Structure: Composition: Mn - Polymer Source. Retrieved from [Link]

• Polymer Source. (n.d.). Poly(N-N-diethylacrylamide) Sample #: P9639B-DEAMD Synthesis by GTP polymerization Structure: Composition: Mn x 1 - Polymer Source. Retrieved from [Link]

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Technical Notes & Optimization

Technical Support Center: A Guide to Improving the Yield of N,N-Diethyl-2-hydroxy-2-phenylacetamide Synthesis

Welcome to the technical support center for the synthesis of N,N-Diethyl-2-hydroxy-2-phenylacetamide. This guide is designed for researchers, scientists, and drug development professionals to troubleshoot common issues and optimize reaction yields. Drawing from established chemical principles and field-proven insights, this document provides in-depth, actionable solutions in a direct question-and-answer format.

Introduction to the Synthesis

N,N-Diethyl-2-hydroxy-2-phenylacetamide is an α-hydroxy amide, a valuable scaffold in medicinal chemistry. The most direct and common synthetic route is the amidation of mandelic acid with diethylamine. While conceptually straightforward, this reaction is prone to several challenges that can significantly impact yield and purity. The presence of three distinct functional groups—a carboxylic acid, a secondary alcohol, and a secondary amine—necessitates careful control over reaction conditions to prevent side reactions and ensure efficient coupling.

This guide focuses on troubleshooting the prevalent method: the direct coupling of mandelic acid and diethylamine using a coupling agent.

Troubleshooting Guide: Enhancing Your Synthesis

This section addresses specific experimental issues in a question-and-answer format, explaining the causality behind the problems and providing validated solutions.

Q1: My reaction has a very low or no yield. What are the common culprits?

Several factors can lead to a failed or low-yielding reaction. The primary issues often involve inefficient activation of the carboxylic acid, neutralization of the amine nucleophile, or suboptimal reaction conditions.[1]

• Incomplete Carboxylic Acid Activation: The carboxylic acid must be converted into a more reactive species (an activated intermediate) to react with the amine. If the coupling reagent is old, hydrated, or used in insufficient amounts, this activation will be incomplete.[1]

• Amine Deactivation: A significant challenge in this specific synthesis is the acid-base reaction between the acidic proton of mandelic acid and the basic diethylamine. This forms a stable ammonium carboxylate salt, which renders the amine non-nucleophilic and prevents it from participating in the coupling reaction.[1][2]

• Hydrolysis of Activated Intermediates: The presence of water is highly detrimental. Activated carboxylic acid intermediates are susceptible to hydrolysis, which reverts them back to the starting carboxylic acid and halts the formation of the amide.[1] It is critical to use anhydrous solvents and reagents and to run the reaction under an inert atmosphere (e.g., Nitrogen or Argon).

• Suboptimal Reaction Conditions: The choice of solvent, temperature, and base can dramatically influence the reaction's success. For instance, a solvent that does not fully dissolve all reactants can impede the reaction rate.

Q2: I'm observing significant side products. What are they and how can I minimize them?

The formation of impurities complicates purification and reduces the yield of the desired product. Key side reactions in this synthesis include ester formation and byproducts from coupling agents.

• Ester Formation (Oligomerization): The hydroxyl group on one molecule of mandelic acid can act as a nucleophile and attack the activated carboxylic acid of another molecule. This leads to the formation of polyester oligomers, a common issue with α-hydroxy acids.

  • Solution: A common strategy is to add the coupling agent to the mandelic acid first, allow the activation to proceed for a short period, and then add the diethylamine. This ensures the more nucleophilic amine reacts before significant self-esterification can occur.

• Coupling Agent Byproducts: Many coupling reagents generate stoichiometric byproducts that can be difficult to remove.

  • DCC (Dicyclohexylcarbodiimide): Forms dicyclohexylurea (DCU), which is notoriously insoluble in many organic solvents and often requires filtration to remove.[3]

  • EDC (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide): A preferred alternative to DCC because its urea byproduct is water-soluble, allowing for easy removal during an aqueous workup.

• Racemization: If you are starting with an enantiomerically pure form of mandelic acid, the harshness of some activation methods can lead to racemization at the α-carbon.

  • Solution: Use coupling additives specifically designed to suppress racemization, such as 1-Hydroxybenzotriazole (HOBt) or OxymaPure.[1] Running the reaction at lower temperatures (e.g., starting at 0 °C) can also help preserve stereochemical integrity.

Q3: How do I choose the right coupling reagent for this synthesis?

The choice of coupling reagent is critical for success. While dozens exist, they generally fall into a few main categories. For this specific reaction, balancing reactivity with ease of byproduct removal is key.

Coupling Reagent Class	Examples	Advantages	Disadvantages
Carbodiimides	DCC, EDC	Cost-effective, widely available.	Can cause racemization; DCC produces insoluble DCU byproduct.[3]
Phosphonium Salts	HATU, PyBOP	High reactivity, low racemization, effective for hindered substrates.	More expensive, byproducts can be tricky to remove.
Uronium/Onium Salts	HBTU, TBTU	Similar to phosphonium salts; highly effective.	Can be sensitive to moisture.
Acyl Halide Formation	Thionyl Chloride (SOCl₂), Oxalyl Chloride	Creates a highly reactive acyl chloride intermediate.	Harsh conditions (can require heat), generates HCl which must be neutralized.[4]

Recommendation: For initial attempts, an EDC/HOBt system is highly recommended. It offers a good balance of reactivity, racemization suppression, and straightforward purification, as the byproducts are water-soluble.

Q4: The purification of my final product is difficult. What are the best practices?

Effective purification begins with a proper reaction workup.

• Quench and Initial Wash: Once the reaction is complete (monitored by TLC or LC-MS), quench it with water or a saturated aqueous solution of NH₄Cl.[1]

• Acid/Base Extraction: Extract the product into a suitable organic solvent like ethyl acetate or dichloromethane (DCM).[1]

  • Wash the organic layer with a dilute acid (e.g., 1 M HCl) to remove any unreacted diethylamine and basic additives.[2]

  • Wash with a dilute base (e.g., saturated NaHCO₃ solution) to remove unreacted mandelic acid and acidic additives like HOBt.[2]

  • Finish with a brine wash to remove residual water before drying.[5]

• Final Purification:

  • Recrystallization: This is an effective method if the crude product is relatively clean. A good solvent system is one where the product is soluble when hot but sparingly soluble when cold. Ethanol/water or ethyl acetate/hexane mixtures are common starting points for similar amides.[2][3]

  • Column Chromatography: For mixtures containing multiple impurities, flash column chromatography on silica gel is the standard method. A gradient elution using a mixture of hexane and ethyl acetate is typically effective for separating the moderately polar amide product from non-polar and highly polar impurities.[2]

Experimental Protocols & Workflows

General Synthesis Workflow

The following diagram illustrates the typical workflow for the synthesis and purification of N,N-Diethyl-2-hydroxy-2-phenylacetamide.

Caption: General workflow for synthesis and purification.

Protocol 1: EDC/HOBt Mediated Coupling

This protocol provides a robust starting point for the synthesis.

• Setup: To a round-bottom flask under an inert nitrogen atmosphere, add mandelic acid (1.0 eq.), 1-Hydroxybenzotriazole (HOBt) (1.2 eq.), and anhydrous Dichloromethane (DCM). Stir the mixture at room temperature until all solids dissolve.

• Activation: Cool the solution to 0 °C in an ice bath. Add EDC (1.2 eq.) portion-wise and stir the mixture for 15-20 minutes at 0 °C.

• Amine Addition: Slowly add a solution of diethylamine (1.1 eq.) in anhydrous DCM to the reaction mixture via a dropping funnel.

• Reaction: Allow the reaction to slowly warm to room temperature and stir for 12-24 hours. Monitor the progress of the reaction by Thin-Layer Chromatography (TLC) or LC-MS.[2]

• Workup: Upon completion, dilute the reaction mixture with DCM. Wash the organic layer sequentially with 1 M HCl (2x), saturated NaHCO₃ solution (2x), and brine (1x).

• Isolation: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the crude product.

• Purification: Purify the crude solid/oil by recrystallization from an ethyl acetate/hexane mixture or by flash column chromatography on silica gel.

Troubleshooting Logic Diagram

When faced with a poor outcome, a systematic approach to troubleshooting is essential.

Caption: Decision tree for troubleshooting low yield.

Frequently Asked Questions (FAQs)

• Can I use a different amine? Yes, this general procedure can be adapted for other primary or secondary amines. However, sterically hindered amines may require more powerful coupling reagents (like HATU) and longer reaction times or elevated temperatures.[6]

• Is it necessary to protect the hydroxyl group on mandelic acid? For this specific reaction with a highly nucleophilic amine like diethylamine, protection is often not necessary if conditions are optimized. However, if you are struggling with low yields due to oligomerization, protecting the hydroxyl group (e.g., as a TBDMS or acetate group), performing the amide coupling, and then deprotecting is a reliable, albeit longer, alternative.

• What is the best way to monitor the reaction? Thin-Layer Chromatography (TLC) is the most common and rapid method.[2] Use a mobile phase like 30-50% ethyl acetate in hexanes. You should spot the mandelic acid, diethylamine (if visible with your stain), and the co-spotted reaction mixture. The disappearance of the limiting reagent and the appearance of a new, typically higher Rf spot, indicates product formation. For more quantitative analysis, LC-MS is ideal.

References

• N-Hydroxyimide Ugi Reaction toward α-Hydrazino Amides. ACS Publications. Available from: [Link]

• Passerini reaction. Wikipedia. Available from: [Link]

• N-Hydroxyimide Ugi Reaction toward α-Hydrazino Amides | Request PDF. ResearchGate. Available from: [Link]

• Why did my amide syntesis does not work?. ResearchGate. Available from: [Link]

• A protocol for amide bond formation with electron deficient amines and sterically hindered substrates. Organic & Biomolecular Chemistry (RSC Publishing). Available from: [Link]

• Multicomponent Reactions for the Synthesis of Active Pharmaceutical Ingredients. PMC. Available from: [Link]

• Tips and tricks for difficult amide bond formation?. Reddit. Available from: [Link]

• Synthesis and biological importance of amide analogues. Pulsus Group. Available from: [Link]

• US20150126734A1 - Process for preparation of n,n-di substituted carboxamides. Google Patents.

• N,N-DIETHYL-2-PHENYLACETAMIDE. ChemBK. Available from: [Link]

• The 100 facets of the Passerini reaction. Chemical Science (RSC Publishing). Available from: [Link]

• Two decades of recent advances of Ugi reactions: synthetic and pharmaceutical applications. RSC Publishing. Available from: [Link]

• The Chemical Synthesis of 2-Phenylacetamide: Methods and Considerations. NINGBO INNO PHARMCHEM CO.,LTD. Available from: [Link]

• 2-hydroxy-2-phenylacetamide. ChemSynthesis. Available from: [Link]

• Design, synthesis, and computational studies of phenylacetamides as antidepressant agents. PMC - NIH. Available from: [Link]

• amide coupling help. Reddit. Available from: [Link]

• ChemInform Abstract: Synthesis of Novel 2-(4-(2-Morpholinoethoxy)phenyl)-N-phenylacetamide Analogues and Their Antimicrobial Study. | Request PDF. ResearchGate. Available from: [Link]

• Passerini Reaction. YouTube. Available from: [Link]

• N,n-diethyl-2-hydroxy-2-phenylacetamide (C12H17NO2). PubChemLite. Available from: [Link]

• CN103641731A - Method for producing phenylacetamide compound. Google Patents.

• Improved Process For The Preparation Of N,N. Diethyl Phenyl Acetamide. Quick Company. Available from: [Link]

• N,N-Diethyl-2-phenylacetamide | C12H17NO | CID 17076. PubChem. Available from: [Link]

• • Organic Syntheses Procedure. Available from: [Link]

• The Pherobase NMR: N,N-Diethyl-2-phenylacetamide. The Pherobase. Available from: [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. N,N-DIETHYL-2-PHENYLACETAMIDE synthesis - chemicalbook [chemicalbook.com]
• 6. A protocol for amide bond formation with electron deficient amines and sterically hindered substrates - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/C5OB02129D [pubs.rsc.org]

Technical Support Center: Purification of N,N-Diethyl-2-hydroxy-2-phenylacetamide

Welcome to the technical support guide for N,N-Diethyl-2-hydroxy-2-phenylacetamide. This document provides in-depth troubleshooting advice and answers to frequently asked questions encountered during the purification of this compound. As researchers and drug development professionals, achieving high purity is paramount. This guide is structured to address common challenges with practical, field-proven solutions, grounded in chemical principles.

Troubleshooting Guide: From Crude to Pure

This section addresses specific problems you may encounter during the purification workflow. Each solution is designed to not only solve the immediate issue but also to provide a deeper understanding of the underlying chemistry.

Issue 1: My final product is a persistent, non-crystallizing oil.

Question: After solvent evaporation from my work-up or column chromatography, I'm left with a viscous oil or gum instead of the expected solid. How can I induce crystallization?

Answer: "Oiling out" is a common problem, especially when residual solvents or impurities are present, which can depress the melting point and inhibit lattice formation. The hydroxyl and diethylamide groups in N,N-Diethyl-2-hydroxy-2-phenylacetamide can also lead to strong solvation.

Causality & Corrective Actions:

• Impurity Interference: Trace impurities can act as "anti-seeds," preventing crystal nucleation. The most effective solution is to improve the purity of the oil before attempting crystallization. Consider an additional aqueous wash (e.g., dilute brine) to remove highly polar impurities or re-purification via flash column chromatography.

• Solvent Choice: The issue may be that the compound is highly soluble in the residual solvent from your last step. Try re-dissolving the oil in a minimal amount of a low-boiling point solvent like dichloromethane (DCM) or diethyl ether and then evaporating the solvent under high vacuum for an extended period.

• Inducing Nucleation: If the oil is of high purity, crystallization can be physically induced:

  • Scratching: Use a glass rod to scratch the inside surface of the flask at the oil-air interface. The microscopic scratches provide nucleation sites.

  • Seeding: If you have a small crystal of pure product from a previous batch, add it to the oil to act as a template for crystal growth.

  • Solvent Shock: Dissolve the oil in a small amount of a good solvent (e.g., isopropanol) and then slowly add a poor solvent (e.g., hexanes or cold water) until turbidity persists. Let the mixture stand, preferably at a low temperature (4 °C).

Issue 2: My product is discolored (yellow or brown) even after chromatography.

Question: I've purified my compound, but it retains a distinct color. What causes this, and how can I obtain a colorless product?

Answer: Color often indicates the presence of highly conjugated impurities or degradation products, which may be present in very small quantities but are highly chromophoric.

Causality & Corrective Actions:

• Oxidation/Degradation: The benzylic alcohol moiety is susceptible to oxidation, which can form colored byproducts. Ensure that purification steps are performed without undue exposure to air or heat.

• Starting Material Impurities: If the synthesis starts from materials that are already colored, these impurities may co-elute with your product.

• Decolorization Protocol:

  • Activated Charcoal Treatment: This is a classic and effective method.[1]

    • Dissolve the colored product in a suitable hot solvent (one chosen for recrystallization).

    • Add a very small amount of activated charcoal (typically 1-2% by weight). Caution: Adding charcoal to a boiling solution can cause violent bumping.

    • Gently heat the suspension for 5-10 minutes.

    • Perform a hot filtration through a pad of Celite® or fluted filter paper to remove the charcoal.

    • Proceed with crystallization of the decolorized filtrate.

  • Note on Yield: Be aware that activated charcoal can adsorb some of your desired product, potentially reducing the overall yield.[1] Use it sparingly.

Issue 3: Column chromatography gives poor separation of my product from an impurity.

Question: I'm using silica gel chromatography, but my product co-elutes with an unknown impurity. How can I improve the resolution?

Answer: Poor separation (low resolution) occurs when the affinities of the product and the impurity for the stationary phase are too similar in the chosen mobile phase. The polarity of N,N-Diethyl-2-hydroxy-2-phenylacetamide is moderate, driven by the hydroxyl and amide groups but balanced by the phenyl and ethyl groups.

Causality & Corrective Actions:

• Solvent System (Eluent) Optimization:

  • Reduce Polarity: If the impurity and product are eluting too quickly (high Rf values), decrease the polarity of the eluent. For a common ethyl acetate/hexanes system, this means decreasing the percentage of ethyl acetate.

  • Ternary Systems: Introduce a third solvent to modulate selectivity. Adding a small amount of methanol (1-2%) to a DCM or ethyl acetate system can improve the separation of polar compounds. A small amount of triethylamine (~0.5%) can be added if acidic impurities are streaking on the column.

  • Alternative Solvents: Switch to a different solvent system entirely. For example, a dichloromethane/methanol gradient can offer different selectivity compared to ethyl acetate/hexanes.

• Stationary Phase Choice: While silica gel is the default, other stationary phases can be used if separation is particularly challenging:

  • Alumina (basic or neutral): Can be effective for separating compounds that are sensitive to the acidic nature of silica.

  • Reverse-Phase (C18): In this case, the mobile phase is polar (e.g., water/acetonitrile or water/methanol), and elution order is reversed, with non-polar compounds eluting last. This can be highly effective for separating compounds with subtle differences in polarity.[2]

• Proper Column Loading: Overloading the column is a common cause of poor separation. As a rule of thumb, use a mass ratio of silica to crude product of at least 30:1 to 50:1. Load the sample in a minimal volume of solvent.

Workflow for Optimizing Column Chromatography

Caption: Workflow for optimizing TLC before column chromatography.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities I should expect during the synthesis of N,N-Diethyl-2-hydroxy-2-phenylacetamide?

A1: Impurities are almost always derived from the specific synthetic route. A common and logical approach is the amidation of mandelic acid. In this case, you should anticipate:

• Unreacted Mandelic Acid: A polar, acidic impurity.

• Unreacted Diethylamine: A volatile, basic impurity.

• Coupling Agent Byproducts: If using a carbodiimide coupling agent like DCC (dicyclohexylcarbodiimide), the primary byproduct will be dicyclohexylurea (DCU), which has limited solubility in many organic solvents.[1]

• Side-Reaction Products: Dehydration of the benzylic alcohol to form a styrenic species is possible under acidic or heated conditions.

Q2: How can I efficiently remove acidic or basic impurities before chromatography?

A2: An acidic/basic liquid-liquid extraction is a highly effective first-pass purification step. After the reaction, the crude mixture (dissolved in an immiscible organic solvent like ethyl acetate or DCM) can be washed sequentially.

Acid-Base Extraction Principle

Caption: Diagram of an acid-base extraction workflow.

Protocol:

• Dissolve the crude reaction mixture in ethyl acetate.

• Wash with a saturated aqueous solution of sodium bicarbonate (NaHCO₃) to remove unreacted mandelic acid (by converting it to its water-soluble sodium salt).

• Wash with a dilute aqueous solution of hydrochloric acid (e.g., 1M HCl) to remove unreacted diethylamine (by converting it to its water-soluble ammonium salt).

• Wash with brine (saturated NaCl solution) to remove residual water.

• Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate.

Q3: Which analytical techniques are best for assessing the purity of my final product?

A3: A combination of techniques should be used for a comprehensive assessment of purity:

• Thin-Layer Chromatography (TLC): Ideal for rapid, qualitative assessment during a reaction or column chromatography. A single spot does not guarantee purity but is a good indicator.[1]

• High-Performance Liquid Chromatography (HPLC): Provides quantitative data on purity (e.g., >99.5%). Reverse-phase HPLC is typically suitable for this compound.[2][3]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR can confirm the structure of the desired product and identify impurities if they are present in sufficient quantity (>1-2%).

• Melting Point Analysis: A pure crystalline solid will have a sharp melting point range (typically < 2 °C). A broad or depressed melting point indicates the presence of impurities.[4]

Q4: How does the α-hydroxy group affect purification choices?

A4: The α-hydroxy group is the key functional group influencing purification. Compared to its non-hydroxylated analog, N,N-Diethyl-2-phenylacetamide (DEPA), the hydroxyl group:

• Increases Polarity: The compound will have a stronger affinity for polar stationary phases like silica gel, requiring more polar eluents for chromatography. It also increases water solubility, which must be considered during aqueous work-ups.

• Enables Hydrogen Bonding: This increases the boiling point and can make the compound more soluble in protic solvents (like alcohols), which are good candidates for recrystallization.

• Introduces a Chiral Center: The α-carbon is chiral. If you are not working with a racemic mixture, be aware that some purification methods (e.g., chiral chromatography) may resolve the enantiomers. Standard silica gel chromatography will not.

• Creates a Potential Site for Side Reactions: As mentioned, this group can be eliminated (dehydration) or oxidized. Avoid strong acids and high temperatures during purification.

Q5: What are the recommended conditions for storing the purified N,N-Diethyl-2-hydroxy-2-phenylacetamide?

A5: Based on its structure and general chemical safety guidelines, the following storage conditions are recommended:

• Container: Store in a tightly sealed container to prevent moisture ingress and potential oxidation.

• Environment: Keep in a cool, dry, and well-ventilated place.[5]

• Incompatibilities: Store away from strong oxidizing agents and strong acids to prevent degradation.[5]

Key Protocols & Data

Protocol 1: Purification by Recrystallization

This is a generalized protocol. The ideal solvent must be determined experimentally. Good starting points are isopropanol, ethyl acetate, or a mixture of ethyl acetate and hexanes.

• Solvent Selection: In a small test tube, add ~20-30 mg of your crude product. Add a potential solvent dropwise at room temperature. A good solvent will not dissolve the compound at room temperature but will dissolve it completely upon heating.

• Dissolution: Place the crude solid in an Erlenmeyer flask. Add the minimum amount of hot recrystallization solvent required to fully dissolve the solid.

• Decolorization (Optional): If the solution is colored, remove it from the heat, allow it to cool slightly, and add a small amount of activated charcoal. Re-heat to boiling for a few minutes.

• Hot Filtration: If charcoal or other insoluble impurities are present, perform a hot filtration through fluted filter paper into a clean, pre-heated flask.

• Crystallization: Cover the flask and allow the solution to cool slowly to room temperature. Slow cooling is crucial for forming pure crystals.[4] Once at room temperature, place the flask in an ice bath for 30 minutes to maximize crystal formation.

• Isolation: Collect the crystals by vacuum filtration, washing them with a small amount of ice-cold recrystallization solvent.

• Drying: Dry the crystals under high vacuum to a constant weight.

Table 1: Physical & Chemical Properties

Property	Value	Source
Molecular Formula	C₁₂H₁₇NO₂	[6]
Molecular Weight	207.27 g/mol	[7]
Boiling Point	348.5 °C at 760 mmHg	[5]
Density	1.085 g/cm³	[5]
Flash Point	164.5 °C	[5]

References

• N,N-Diethyl-2-phenylacetamide | C12H17NO | CID 17076 - PubChem. National Center for Biotechnology Information. [Link]

• N,N-DIETHYL-2-PHENYLACETAMIDE - ChemBK. ChemBK. [Link]

• US20150126734A1 - Process for preparation of n,n-di substituted carboxamides - Google Patents.

• N,n-diethyl-2-hydroxy-2-phenylacetamide (C12H17NO2) - PubChemLite. PubChem. [Link]

• CN103641731A - Method for producing phenylacetamide compound - Google Patents.

• (R)-N,N-Diethyl-2-hydroxy-2-phenylacetamide - ChemBK. ChemBK. [Link]

• WO2014132270A2 - Process for the preparation of 2-(2-aminothiazol-4-yl)-n-[4-(2-{[(2r)-2-hydroxy-2-phenyl ethyl]amino}ethyl)phenyl]acetamide monohydrochloride, its intermediates and polymorph thereof - Google Patents.

• Organic Syntheses Procedure. Organic Syntheses. [Link]

• n,n-diethyl-2-hydroxy-2-phenylacetamide ,2019-69-4 - Chemcd. Chemcd. [Link]

• 2-Hydroxy-N-methyl-N-phenylacetamide - SIELC Technologies. SIELC Technologies. [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. 2-Hydroxy-N-methyl-N-phenylacetamide | SIELC Technologies [sielc.com]
• 3. WO2014132270A2 - Process for the preparation of 2-(2-aminothiazol-4-yl)-n-[4-(2-{[(2r)-2-hydroxy-2-phenyl ethyl]amino}ethyl)phenyl]acetamide monohydrochloride, its intermediates and polymorph thereof - Google Patents [patents.google.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. echemi.com [echemi.com]
• 6. PubChemLite - N,n-diethyl-2-hydroxy-2-phenylacetamide (C12H17NO2) [pubchemlite.lcsb.uni.lu]
• 7. chemcd.com [chemcd.com]

Technical Support Center: Synthesis of N,N-Diethyl-2-hydroxy-2-phenylacetamide

Welcome to the technical support center for the synthesis of N,N-Diethyl-2-hydroxy-2-phenylacetamide. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges and side reactions encountered during this synthesis. The following question-and-answer format directly addresses specific issues to ensure the successful and efficient production of your target molecule.

Frequently Asked Questions (FAQs)

Q1: What is the most common synthetic route for N,N-Diethyl-2-hydroxy-2-phenylacetamide?

The most prevalent and reliable method involves the amidation of mandelic acid or its derivatives with diethylamine. This can be achieved through several approaches, including the use of coupling agents or the conversion of mandelic acid to a more reactive species like an acyl chloride.

Q2: I am seeing a significant amount of an amide byproduct that is not my target molecule. What could be the cause?

In some synthetic strategies, particularly those starting from mandelonitrile, the formation of mandelamide as a side-product can occur.[1] This is often due to incomplete hydrolysis of the nitrile to the carboxylic acid before amidation. Certain nitrilase enzymes, for instance, have been observed to produce both the acid and the amide.[1]

Q3: My final product is colored. How can I remove the colored impurities?

Colored impurities can often be removed by treating a solution of your crude product with activated charcoal before a final filtration and recrystallization.[2] Be mindful that this may lead to a slight reduction in your overall yield.[2]

Troubleshooting Guide: Side Reactions & Purity Issues

Problem 1: Low Yield of the Desired Product

Q: My reaction yield is consistently low. What are the likely causes and how can I improve it?

A: Low yields can stem from several factors throughout the synthetic process. Here’s a breakdown of potential causes and their solutions:

• Incomplete Reaction: The reaction may not be going to completion.

  • Troubleshooting: Monitor the reaction progress using Thin-Layer Chromatography (TLC).[2] If starting materials are still present after the expected reaction time, consider extending the reaction time or slightly increasing the temperature. However, be cautious as excessive heat can promote side reactions.[3]

• Suboptimal Reaction Conditions: The temperature, solvent, or base used may not be ideal.

  • Troubleshooting: A patent for a similar synthesis of N,N-Diethyl-2-phenylacetamide suggests that the reaction can be sensitive to temperature; higher temperatures can lead to side reactions and a decrease in yield and purity.[3][4] Experiment with different solvents and bases to find the optimal conditions for your specific reaction.

• Purification Losses: Significant amounts of the product may be lost during workup and purification.

  • Troubleshooting: If using recrystallization, ensure the chosen solvent provides good solubility at high temperatures and poor solubility at low temperatures to maximize crystal recovery.[2] During extractions, perform multiple extractions with smaller volumes of solvent rather than one large extraction to improve efficiency.

Experimental Protocol: General Amidation of Mandelic Acid

This protocol outlines a general procedure for the amidation of mandelic acid with diethylamine using a coupling agent.

Step	Procedure	Key Considerations
1	Dissolve mandelic acid (1 equivalent) in a suitable aprotic solvent (e.g., Dichloromethane, Tetrahydrofuran).	Ensure the solvent is anhydrous to prevent hydrolysis of the coupling agent.
2	Add a coupling agent (e.g., EDC, DCC) (1.1 equivalents) and an activator (e.g., HOBt) (0.1 equivalents).	The use of an activator can help to suppress side reactions and improve the reaction rate.
3	Add diethylamine (1.2 equivalents) dropwise to the reaction mixture at 0°C.	Maintaining a low temperature helps to control the exothermic reaction and minimize side product formation.
4	Allow the reaction to warm to room temperature and stir until completion (monitored by TLC).	Reaction times can vary depending on the specific substrates and conditions.
5	Workup the reaction by washing with dilute acid, dilute base, and brine.	This removes unreacted starting materials and byproducts of the coupling agent.
6	Dry the organic layer over an anhydrous drying agent (e.g., Na₂SO₄, MgSO₄), filter, and concentrate under reduced pressure.
7	Purify the crude product by column chromatography or recrystallization.	The choice of purification method will depend on the nature of the impurities.[2]

DOT Script for Synthesis Workflow

Caption: General synthesis workflow.

Problem 2: Presence of Unreacted Starting Materials in the Final Product

Q: After purification, I still detect unreacted mandelic acid and/or diethylamine in my product. How can I remove them?

A: The presence of starting materials in your final product indicates either an incomplete reaction or an inadequate purification process.

• Addressing Incomplete Reaction:

  • Stoichiometry: Ensure the molar ratios of your reactants are correct. A slight excess of the amine is often used to drive the reaction to completion.

  • Reaction Time and Temperature: As mentioned previously, monitor the reaction by TLC and adjust the time and temperature as needed, being mindful of potential side reactions at higher temperatures.[3]

• Improving Purification:

  • Acid/Base Washes: A thorough workup is crucial. Washing the organic layer with a dilute aqueous acid solution (e.g., 1N HCl) will remove unreacted diethylamine by converting it to its water-soluble salt.[5] Conversely, a wash with a dilute aqueous base solution (e.g., 1N NaOH) will remove unreacted mandelic acid.[5]

  • Column Chromatography: If acid/base washes are insufficient, column chromatography is a highly effective method for separating the desired product from both polar (mandelic acid) and basic (diethylamine) impurities.[2]

DOT Script for Purification Workflow

Caption: Purification workflow.

Problem 3: Formation of Dehydration or Rearrangement Products

Q: I am observing byproducts that suggest dehydration or rearrangement has occurred. What conditions favor these side reactions and how can I avoid them?

A: The benzylic hydroxyl group in N,N-Diethyl-2-hydroxy-2-phenylacetamide can be susceptible to elimination (dehydration) or rearrangement under certain conditions, particularly harsh acidic or high-temperature environments.

• Dehydration: The elimination of water from the molecule would lead to the formation of N,N-Diethyl-2-phenyl-2-enamide.

  • Prevention: Avoid strongly acidic conditions, especially at elevated temperatures. If an acid catalyst is required, use a milder one or perform the reaction at a lower temperature. During workup, use dilute acid and avoid prolonged contact times.

• Rearrangement: While less common for this specific molecule, benzylic alcohols can undergo rearrangements.

  • Prevention: Similar to preventing dehydration, maintaining neutral or mildly basic conditions and avoiding high temperatures will minimize the risk of rearrangement.

Key Parameters to Control:

Parameter	Recommendation to Avoid Side Reactions	Rationale
Temperature	Maintain the lowest effective temperature for the reaction.	Higher temperatures provide the activation energy for side reactions like elimination.[3]
pH	Avoid strongly acidic or basic conditions unless necessary for the reaction mechanism.	Harsh pH can catalyze dehydration and other unwanted transformations.
Reaction Time	Monitor the reaction and stop it once the starting material is consumed.	Prolonged reaction times can lead to the degradation of the product.

References

• Organic Syntheses Procedure. Mandelic Acid. Available from: [Link]

• ResearchGate. Synthesis of enantiomerically pure (S)-mandelic acid using an oxynitrilase-nitrilase bienzymatic cascade: A nitrilase surprisingly shows nitrile hydratase activity | Request PDF. Available from: [Link]

• Google Patents. US20150126734A1 - Process for preparation of n,n-di substituted carboxamides.

Sources

• 1. researchgate.net [researchgate.net]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Organic Syntheses Procedure [orgsyn.org]
• 4. US20150126734A1 - Process for preparation of n,n-di substituted carboxamides - Google Patents [patents.google.com]
• 5. N,N-DIETHYL-2-PHENYLACETAMIDE synthesis - chemicalbook [chemicalbook.com]

Technical Support Center: N,N-Diethyl-2-hydroxy-2-phenylacetamide

This guide serves as a centralized technical resource for researchers, scientists, and drug development professionals working with N,N-Diethyl-2-hydroxy-2-phenylacetamide. It addresses common stability challenges encountered during experimental workflows, providing in-depth troubleshooting advice and validated protocols to ensure the integrity and reproducibility of your results.

Frequently Asked Questions (FAQs)

Q1: What are the optimal long-term storage conditions for solid N,N-Diethyl-2-hydroxy-2-phenylacetamide?

For long-term stability, the solid compound should be stored in a tightly sealed container in a dry, cool, and well-ventilated area.[1][2][3] To prevent potential degradation from atmospheric moisture and contaminants, storage in a desiccator at 2-8°C is recommended.

Q2: How should I prepare and store stock solutions of this compound?

Stock solutions should be prepared fresh whenever possible. If storage is necessary, use a high-purity, anhydrous solvent such as DMSO or absolute ethanol. Divide the solution into small, single-use aliquots to minimize freeze-thaw cycles. Store these aliquots in tightly sealed amber vials at -20°C or -80°C. Avoid prolonged storage in protic solvents like methanol or aqueous buffers, which can facilitate hydrolysis.

Q3: Is N,N-Diethyl-2-hydroxy-2-phenylacetamide sensitive to light?

Yes, compounds containing aromatic rings, such as the phenyl group in this molecule, can be susceptible to photodecomposition.[4][5] It is crucial to protect both the solid compound and its solutions from light. Always use amber vials or wrap containers in aluminum foil and minimize exposure to ambient light during handling.

Q4: What are the most likely degradation pathways for this molecule?

Based on its structure—a tertiary amide with an α-hydroxy group and a phenyl ring—the primary potential degradation pathways are:

• Hydrolysis: The amide bond is susceptible to cleavage under strong acidic or basic conditions, yielding diethylamine and mandelic acid (2-hydroxy-2-phenylacetic acid). While amides are generally more stable than esters, this pathway can be a concern in aqueous solutions with non-neutral pH.[6]

• Oxidation: The secondary alcohol (α-hydroxy) group is susceptible to oxidation, which would convert it to a ketone. This can be initiated by exposure to air (auto-oxidation), trace metal contaminants, or oxidizing agents.

• Photodegradation: UV or visible light can induce reactions involving the aromatic phenyl ring, potentially leading to complex rearrangements or radical-mediated degradation.[4]

Troubleshooting Guide: Experimental Issues

Issue 1: I'm observing a gradual loss of potency or inconsistent results in my biological assays over time.

• Question: My experiment involves incubating N,N-Diethyl-2-hydroxy-2-phenylacetamide with cells in an aqueous buffer for 48 hours. The results are not reproducible. Could this be a stability issue?

• Answer & Troubleshooting Steps: Yes, inconsistent biological activity is a classic indicator of compound degradation in the assay medium. The aqueous and physiological pH (around 7.4) conditions of cell culture media, combined with elevated temperatures (37°C), can accelerate hydrolysis over extended incubation periods.

  Causality: Even slow hydrolysis of the amide bond would reduce the effective concentration of the active parent compound, leading to weaker-than-expected biological effects and poor reproducibility.[7]

  Troubleshooting Workflow:

  • Confirm Fresh Sample Potency: Test a freshly prepared solution of the compound in your assay as a positive control to establish a baseline activity.

  • Incubate and Test: Incubate a solution of the compound in your cell culture medium (without cells) under standard assay conditions (e.g., 37°C for 48 hours).

  • Analyze and Compare: After incubation, test the biological activity of this "aged" sample. A significant drop in activity compared to the fresh sample points to instability.

  • Chemical Analysis: Use the HPLC method detailed in Protocol 3 to analyze the fresh and aged samples. The appearance of new peaks or a decrease in the area of the parent peak in the aged sample confirms chemical degradation.

  Caption: Troubleshooting workflow for inconsistent biological assay results.

Issue 2: I see new, unidentified peaks in my HPLC or LC-MS analysis of a stored sample.

• Question: I analyzed a stock solution of N,N-Diethyl-2-hydroxy-2-phenylacetamide that was stored at -20°C in methanol for a month. My chromatogram shows the main peak plus two smaller, more polar impurity peaks. What are they?

• Answer & Troubleshooting Steps: The appearance of more polar peaks is characteristic of hydrolysis. The tertiary amide bond can be cleaved to form diethylamine and mandelic acid. Mandelic acid, with its carboxylic acid group, is significantly more polar than the parent amide and would elute earlier in a reverse-phase HPLC system.

  Causality: Although storage at -20°C slows reactions, protic solvents like methanol can participate in solvolysis (a form of hydrolysis) over long periods. Furthermore, if the methanol was not anhydrous, water could directly hydrolyze the compound.

  Troubleshooting & Identification:

  • Conduct a Forced Degradation Study: Follow Protocol 4 to intentionally degrade the compound under controlled acidic and basic conditions.

  • Spike Your Sample: Analyze the degradation products via HPLC. Then, co-inject your stored sample with the acid- and base-treated samples. If one of the unknown peaks in your stored sample increases in size, you have tentatively identified its origin.

  • Confirm with LC-MS: Analyze the forced degradation samples by LC-MS to determine the mass of the degradation products. The mass of mandelic acid (152.15 g/mol ) should be readily identifiable.

  Caption: Potential degradation pathways of N,N-Diethyl-2-hydroxy-2-phenylacetamide.

Protocols & Methodologies

Protocol 1: Recommended Handling and Storage

Parameter	Solid Compound	Stock Solution (in DMSO/Ethanol)
Temperature	2-8°C	-20°C (short-term) or -80°C (long-term)
Atmosphere	Inert gas (Argon/Nitrogen) preferred	Tightly sealed, minimal headspace
Light	Protect from light (Amber container)	Protect from light (Amber vial)
Container	Tightly sealed glass vial	Tightly sealed, certified low-bind vial
Precautions	Avoid moisture; handle in a glovebox or dry environment.	Use anhydrous solvents; aliquot to avoid freeze-thaw cycles.

Protocol 2: High-Performance Liquid Chromatography (HPLC) Method for Purity Assessment

This protocol provides a general reverse-phase HPLC method for assessing the purity of N,N-Diethyl-2-hydroxy-2-phenylacetamide and detecting common degradation products.

• Column: C18, 4.6 x 150 mm, 5 µm particle size.

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

• Flow Rate: 1.0 mL/min.

• Detection: UV at 220 nm.

• Injection Volume: 10 µL.

• Column Temperature: 30°C.

• Gradient Program:

Time (min)	% Mobile Phase A	% Mobile Phase B
0.0	95	5
20.0	5	95
25.0	5	95
25.1	95	5
30.0	95	5

Protocol 3: Forced Degradation Study

This study is essential for understanding stability and identifying potential degradation products.[8]

• Preparation: Prepare five separate solutions of the compound at ~1 mg/mL in a suitable solvent (e.g., 50:50 acetonitrile:water).

• Acid Hydrolysis: Add 1 M HCl to one sample. Heat at 60°C for 24 hours.

• Base Hydrolysis: Add 1 M NaOH to a second sample. Keep at room temperature for 24 hours.

• Oxidative Degradation: Add 3% H₂O₂ to a third sample. Keep at room temperature for 24 hours, protected from light.

• Thermal Degradation: Heat a fourth sample at 80°C for 48 hours (in a sealed vial).

• Photolytic Degradation: Expose the fifth sample to a calibrated light source (as per ICH Q1B guidelines) for a specified duration.[8]

• Analysis: Before analysis, neutralize the acidic and basic samples. Analyze all samples, along with an untreated control, using the HPLC method in Protocol 2 .

References

• Carlsson, D. J., Gan, L. H., & Wiles, D. M. (1975). The Photolyses of Fully Aromatic Amides. Canadian Journal of Chemistry, 53(15), 2337-2345.
• Solubility of Things. (n.d.). Amides: Structure, Properties, and Reactions.

• Papp, J. G., et al. (2011). Photoinduced Rearrangement of Aromatic N-chloroamides to Chloroaromatic Amides in the Solid State. Journal of the American Chemical Society, 133(29), 11304-11316. Available from: [Link]

• ChemicalBook. (2023). N,N-DIETHYL-2-PHENYLACETAMIDE Safety Data Sheet.
• Echemi. (n.d.). N,N-Diethyl-2-hydroxy-2-phenylacetamide Safety Data Sheets.
• BLD Pharmatech. (n.d.). (R)-2-Hydroxy-N-(4-nitrophenethyl)-2-phenylacetamide Safety Data Sheet.
• Chemistry Steps. (n.d.). Amides - Structure and Reactivity.
• Echemi. (n.d.). N,N-Diethyl-2-phenylacetamide Safety Data Sheets.
• Thatcher, S. R., et al. (2003). Implications of Photostability on the Manufacturing, Packaging, Storage, and Testing of Photosensitive Pharmaceutical Products. Pharmaceutical Technology.

• Knez, D., et al. (2022). On the Stability and Degradation Pathways of Venetoclax under Stress Conditions. Molecules, 27(15), 4987. Available from: [Link]

• Slideshare. (2018). HYDROLYSIS REACTIONS.

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• 3. file.bldpharm.com [file.bldpharm.com]
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• 5. Photoinduced rearrangement of aromatic N-chloroamides to chloroaromatic amides in the solid state: inverted Π(N)-Σ(N) occupational stability of amidyl radicals - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 7. Amides - Structure and Reactivity - Chemistry Steps [chemistrysteps.com]
• 8. alfresco-static-files.s3.amazonaws.com [alfresco-static-files.s3.amazonaws.com]

Technical Support Center: Troubleshooting N,N-Diethyl-2-hydroxy-2-phenylacetamide Crystallization

Introduction: N,N-Diethyl-2-hydroxy-2-phenylacetamide is a molecule of significant interest for researchers in medicinal chemistry and materials science. Its structure, featuring a hydroxyl group, an amide linkage, and a phenyl ring, presents unique challenges and opportunities in purification and solid-form control. Crystallization is the most critical unit operation for this compound, as it dictates purity, yield, and the final solid-state properties, such as crystal form (polymorphism), which can profoundly impact bioavailability and stability in pharmaceutical applications.[1][2]

This guide provides field-proven insights and systematic protocols to troubleshoot common issues encountered during the crystallization of N,N-Diethyl-2-hydroxy-2-phenylacetamide, empowering researchers to achieve consistent and high-quality results.

Section 1: Frequently Asked Questions (FAQs)

This section addresses fundamental questions regarding the crystallization behavior of N,N-Diethyl-2-hydroxy-2-phenylacetamide.

Q1: What are the key molecular features of N,N-Diethyl-2-hydroxy-2-phenylacetamide that influence its crystallization?

A1: The molecule's behavior is governed by the interplay of its three main functional regions:

• Polar, Hydrogen-Bonding Groups: The hydroxyl (-OH) and amide (-CONH-) groups are polar and can participate in hydrogen bonding. This suggests a strong affinity for polar solvents.[3] The design of crystallization processes for amides often leverages these hydrogen bonding capabilities to form well-ordered crystal lattices.[4]

• Non-Polar Region: The phenyl ring is hydrophobic, contributing to solubility in less polar or aromatic solvents.

• Flexible Alkyl Chains: The two ethyl groups on the amide nitrogen add steric bulk and conformational flexibility, which can sometimes hinder efficient packing into a crystal lattice, making the system prone to challenges like oiling out.[5]

Q2: How do I select an appropriate solvent for crystallization?

A2: The ideal crystallization solvent should exhibit a steep solubility curve: high solubility at elevated temperatures and low solubility at room temperature or below. This maximizes recovery. Based on the molecule's structure, good starting points for screening include:

• Polar Protic Solvents: Alcohols (e.g., ethanol, isopropanol) and water. Mixtures like ethanol/water are often effective for amides.[6]

• Polar Aprotic Solvents: Ketones (acetone), esters (ethyl acetate), and acetonitrile. Acetonitrile, in particular, can yield excellent results for amide purification.[7]

• Mixed Solvent Systems: A common technique involves dissolving the compound in a "good" solvent (in which it is highly soluble) and then slowly adding a "poor" or "anti-solvent" (in which it is insoluble) to induce crystallization.

Q3: What is "oiling out" and why does it happen?

A3: "Oiling out" is a phenomenon where a compound separates from the solution as a liquid phase (an "oil") rather than a solid crystalline phase.[8] This is problematic because the oil is often an impure, supercooled liquid that solidifies into an amorphous glass or a poorly crystalline solid, trapping impurities.[9][10] The primary causes are:

• High Supersaturation at Elevated Temperatures: The solution becomes saturated at a temperature that is above the melting point of the solute. This is common for compounds with low melting points or when significant impurities are present, which depresses the melting point.[9][11]

• Kinetic Hindrances: The integration of solute molecules into a crystal lattice is kinetically slow, causing them to aggregate into a disordered liquid phase instead.[8]

Q4: What is polymorphism and why is it important for pharmaceutical compounds?

A4: Polymorphism is the ability of a single compound to crystallize into multiple, distinct crystal lattice arrangements.[12] These different forms, or polymorphs, can have different physical and chemical properties, including:

• Solubility and Dissolution Rate: This directly affects a drug's bioavailability.[2]

• Stability: One polymorph may be more thermodynamically stable than another. A less stable (metastable) form could convert to the stable form over time, altering the drug product's performance.[1]

• Mechanical Properties: Properties like flowability and compressibility are crucial for downstream processing, such as tableting.[13]

Controlling crystallization is essential to ensure the consistent production of the desired polymorph.[14][15]

Section 2: Troubleshooting Guide

This guide provides a systematic, question-and-answer approach to resolving specific experimental issues.

Problem 1: The compound "oils out" instead of crystallizing.

Causality: This is the most common failure mode for molecules with flexible chains or when impurities are present. The system finds a liquid-liquid phase separation to be a lower energy pathway than solid nucleation.[8]

Solutions:

• Strategy 1: Reduce the Rate of Supersaturation.

  • Explanation: Oiling out is often caused by achieving supersaturation too quickly at a high temperature.[9] By slowing the process, you give molecules time to orient themselves into a crystal lattice.

  • Protocol: Re-heat the solution until the oil redissolves completely. Add 10-20% more solvent to ensure the saturation point is reached at a lower temperature.[16] Insulate the flask (e.g., with glass wool) and allow it to cool to room temperature over several hours, undisturbed, before moving it to a refrigerator.

• Strategy 2: Change the Solvent System.

  • Explanation: The solvent can influence the interactions between solute molecules. A different solvent may favor crystal formation over oiling.[17]

  • Protocol: Select a solvent with a lower boiling point, as oiling out is more frequent when the boiling point of the solvent is significantly higher than the melting point of the solute.[16] Alternatively, try a solvent/anti-solvent system where crystallization is induced at a constant, lower temperature.

• Strategy 3: Remove Soluble Impurities.

  • Explanation: Impurities can significantly lower the melting point of the compound and interfere with crystal lattice formation, promoting oiling out.[10][11]

  • Protocol: If the solution is colored or impurities are suspected, perform an activated charcoal treatment. (See Protocol 3).

Problem 2: No crystals are forming, even after cooling.

Causality: Crystal formation requires both supersaturation and nucleation. If no crystals form, either the solution is not supersaturated, or the energy barrier for nucleation has not been overcome.[18]

Solutions:

• Strategy 1: Confirm Supersaturation.

  • Explanation: The most common reason for crystallization failure is using too much solvent.[16]

  • Protocol: Evaporate a portion of the solvent under reduced pressure or with a gentle stream of nitrogen. Allow the more concentrated solution to cool again.

• Strategy 2: Induce Nucleation.

  • Explanation: Nucleation is the first step where molecules form a stable nucleus. This can be difficult for highly purified compounds.[19]

  • Protocol 2a (Scratching): Gently scratch the inside of the flask below the solvent level with a glass rod. The microscopic scratches provide a high-energy surface that can serve as a template for nucleation.[16]

  • Protocol 2b (Seeding): If available, add a single, tiny crystal of the pure compound ("seed crystal") to the supersaturated solution. This provides a perfect template for further crystal growth.[16]

Problem 3: The crystals form too rapidly ("crash out").

Causality: Very rapid cooling of a highly concentrated solution leads to spontaneous, uncontrolled nucleation, resulting in a large number of very small crystals that can trap solvent and impurities.[9]

Solutions:

• Strategy 1: Decrease the Concentration.

  • Explanation: A less concentrated solution will reach its saturation point at a lower temperature, slowing down the process.

  • Protocol: Re-heat the mixture to re-dissolve the solid. Add more solvent (e.g., 25-50% more volume) and repeat the cooling process slowly.[9]

• Strategy 2: Control the Cooling Rate.

  • Explanation: Slower cooling reduces the degree of supersaturation at any given time, favoring the growth of existing crystals over the formation of new nuclei. This leads to larger, purer crystals.[20]

  • Protocol: After dissolving the compound in hot solvent, place the flask in an insulated container (like a beaker of hot water or a dewar) and allow it to cool to room temperature over several hours before refrigeration.

Problem 4: The final product has low purity.

Causality: Impurities can be incorporated into the crystal lattice if crystallization occurs too quickly, or if the impurity has a similar structure to the target compound.[21][22] Surface impurities can also remain if the crystal cake is not washed properly.

Solutions:

• Strategy 1: Recrystallize.

  • Explanation: A second crystallization is often necessary to achieve high purity. The first crystallization removes the bulk of the impurities, and the second refines the product.

  • Protocol: Repeat the crystallization process using the procedure that yielded the best crystals, ensuring slow cooling.

• Strategy 2: Improve Washing Technique.

  • Explanation: The "mother liquor" (the solution from which the crystals formed) is rich in impurities. It must be washed from the surface of the crystals without dissolving the product.

  • Protocol: After filtering, wash the crystal cake with a small amount of ice-cold, fresh crystallization solvent. Using cold solvent minimizes the dissolution of your product while effectively removing the impurity-laden mother liquor.

Section 3: Key Experimental Protocols

Protocol 1: General Cooling Crystallization

• Dissolution: In an Erlenmeyer flask, add the crude N,N-Diethyl-2-hydroxy-2-phenylacetamide and a stir bar. Add a small amount of the selected solvent.

• Heating: Gently heat the mixture with stirring (e.g., on a hot plate) until the solvent boils.

• Solvent Addition: Continue adding small portions of hot solvent until the compound just dissolves completely.

• Cooling (Critical Step): Remove the flask from the heat, cover it, and allow it to cool slowly and undisturbed to room temperature. For best results, place the flask in an insulated container.

• Chilling: Once at room temperature, place the flask in an ice bath for at least 30 minutes to maximize crystal yield.

• Isolation: Collect the crystals by vacuum filtration, using a Büchner funnel.

• Washing: Wash the collected crystals with a small amount of ice-cold solvent.

• Drying: Dry the crystals under vacuum to remove residual solvent.

Protocol 2: Solvent/Anti-Solvent Crystallization

• Dissolution: Dissolve the crude compound in the minimum amount of a "good" solvent (e.g., ethanol) at room temperature.

• Anti-Solvent Addition: While stirring, slowly add the "anti-solvent" (e.g., water) dropwise until the solution becomes faintly cloudy (turbid). This indicates the point of saturation.

• Re-solubilization: Add a few drops of the "good" solvent until the solution becomes clear again.

• Crystallization: Cover the flask and allow it to stand undisturbed. Crystals should form as the solvent environment slowly reaches the optimal composition for low solubility.

• Isolation and Drying: Follow steps 5-8 from Protocol 1.

Protocol 3: Impurity Removal using Activated Charcoal

• Dissolution: Dissolve the crude, impure compound in the minimum amount of hot solvent as described in Protocol 1.

• Charcoal Addition: Remove the flask from the heat source. Add a very small amount of activated charcoal (approx. 1-2% of the solute mass). Caution: Never add charcoal to a boiling solution, as it can cause violent bumping.

• Heating: Gently swirl the hot mixture for a few minutes to allow the charcoal to adsorb the impurities.

• Hot Filtration: Pre-heat a funnel and a new flask. Quickly filter the hot solution through a fluted filter paper to remove the charcoal. This step must be done quickly to prevent the product from crystallizing in the funnel.

• Crystallization: Allow the hot, filtered solution to cool as described in Protocol 1.

Section 4: Data & Visualizations

Predicted Solubility Profile

While extensive quantitative data is not publicly available, a qualitative solubility profile can be predicted based on the molecule's structure. This table serves as a starting point for solvent screening.

Solvent Class	Example Solvent	Predicted Solubility (at 25 °C)	Rationale
Polar Protic	Ethanol	Soluble	Hydrogen bonding with -OH and amide groups.
Water	Sparingly Soluble	Polarity matches, but hydrophobic phenyl ring limits solubility.
Isopropanol	Soluble	Similar to ethanol.
Polar Aprotic	Acetone	Soluble	Good dipole-dipole interactions with the amide.
Ethyl Acetate	Moderately Soluble	Balances polar and non-polar characteristics.
Acetonitrile	Moderately Soluble	Often a good choice for amides.[7]
Non-Polar	Hexane	Insoluble	"Like dissolves like" principle; molecule is too polar.
Toluene	Sparingly Soluble	Aromatic ring may interact favorably with the phenyl group.
Chlorinated	Dichloromethane	Soluble	Good general solvent for many organic compounds.

// Nodes start [label="Start: Crude Product", shape=ellipse, fillcolor="#F1F3F4", fontcolor="#202124"]; dissolve [label="1. Dissolve in\nminimum hot solvent", fillcolor="#FBBC05", fontcolor="#202124"]; impurities [label="Impurities Present?", shape=diamond, fillcolor="#4285F4", fontcolor="#FFFFFF"]; charcoal [label="2a. Charcoal Treatment\n& Hot Filtration", fillcolor="#F1F3F4", fontcolor="#202124"]; cool [label="3. Slow Cooling\n(Induce Nucleation if Needed)", fillcolor="#FBBC05", fontcolor="#202124"]; filter [label="4. Vacuum Filtration", fillcolor="#F1F3F4", fontcolor="#202124"]; wash [label="5. Wash with\nice-cold solvent", fillcolor="#F1F3F4", fontcolor="#202124"]; dry [label="6. Dry Under Vacuum", fillcolor="#FBBC05", fontcolor="#202124"]; end [label="End: Pure Crystals", shape=ellipse, fillcolor="#34A853", fontcolor="#FFFFFF"];

// Edges start -> dissolve; dissolve -> impurities; impurities -> charcoal [label="Yes"]; impurities -> cool [label="No"]; charcoal -> cool; cool -> filter; filter -> wash; wash -> dry; dry -> end; } ` Caption: A standard experimental workflow for crystallization.

References

• Vertex AI Search. (n.d.). Polymorphism and crystallization of active pharmaceutical ingredients (APIs) - PubMed.
• Vertex AI Search. (n.d.). Impact of Impurities on Crystallization and Product Quality: A Case Study with Paracetamol.
• Vertex AI Search. (n.d.). Drug Polymorphism: A Key Consideration for API Development - Curia Global.
• Vertex AI Search. (2018, February 15). The Polymorphism Effect in Active Pharmaceutical Ingredients (API): A Issue Affecting on Bioavailability And Bioequivalence of Drugs - Crimson Publishers.
• Vertex AI Search. (2020, February 4). Drug Polymorphism: A Key Consideration for API Development - Xtalks.
• Vertex AI Search. (n.d.). Polymorphism - All About Drugs.
• Vertex AI Search. (2022, April 7). 3.6F: Troubleshooting - Chemistry LibreTexts.
• Vertex AI Search. (n.d.). Oiling Out in Crystallization - Mettler Toledo.
• Vertex AI Search. (n.d.). The influence of impurities and solvents on crystallization | Request PDF - ResearchGate.
• Vertex AI Search. (2013, February 3). Recrystallization (help meeeeee) : r/chemistry - Reddit.
• Vertex AI Search. (n.d.). Chemistry Crystallization - sathee jee.
• Vertex AI Search. (2022, February 7). Impurity incorporation in solution crystallization: diagnosis, prevention, and control - CrystEngComm (RSC Publishing) DOI:10.1039/D1CE01721G.
• Vertex AI Search. (2025, November 14). How Do Solvents Impact Crystal Morphology In Crystallization? - How It Comes Together.
• Vertex AI Search. (2019, May 22). Influence of Impurities on the Solubility, Nucleation, Crystallization, and Compressibility of Paracetamol - ACS Publications.
• Vertex AI Search. (2024, February 25). [FREE] Why do crystals oil out and what are the remedies and prevention methods? A. Crystals oil out due to - Brainly.
• Vertex AI Search. (2024, December 25). Understanding Oiling-Out Phenomena in the Crystallization of Small Molecule Compounds.
• Vertex AI Search. (n.d.). Problems with Recrystallisations - Chemistry Teaching Labs - University of York.
• Vertex AI Search. (2024, November 13). Common Issues Faced in Crystallization and How to Solve Them | Zhanghua - Filter Dryer.
• Vertex AI Search. (n.d.). The design of amide and carboxylic acid molecules for... - ResearchGate.
• Vertex AI Search. (2020, November 2). What is the best technique for amide purification? - ResearchGate.
• Vertex AI Search. (n.d.). An In-depth Technical Guide to the Solubility of N-(2-hydroxyethyl)-2-phenylacetamide in Organic Solvents - Benchchem.
• Vertex AI Search. (n.d.). Technical Support Center: Optimizing Synthesis of N-(2-hydroxyethyl)-2-phenylacetamide - Benchchem.
• Vertex AI Search. (n.d.). Technical Support Center: Purification of 2-Chloro-N-phenethylacetamide by Recrystallization - Benchchem.

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Technical Support Center: Optimization of Reaction Conditions for N,N-Diethyl-2-hydroxy-2-phenylacetamide

Welcome to the comprehensive technical guide for the synthesis and optimization of N,N-Diethyl-2-hydroxy-2-phenylacetamide. This document is designed for researchers, scientists, and drug development professionals, providing in-depth, field-proven insights into this specific amide synthesis. Our goal is to move beyond simple protocols and equip you with the causal understanding needed to troubleshoot and optimize your experiments effectively.

Section 1: Synthesis Overview & Mechanistic Considerations

N,N-Diethyl-2-hydroxy-2-phenylacetamide is a tertiary amide derived from mandelic acid. The core of its synthesis is the formation of an amide bond, a reaction fundamental to pharmaceutical and organic chemistry. While seemingly straightforward, the presence of a secondary hydroxyl group on the mandelic acid backbone introduces specific challenges that require careful consideration to achieve high yield and purity.

The primary synthetic route involves the coupling of mandelic acid (or an activated derivative) with diethylamine. The success of this reaction hinges on the effective activation of the carboxylic acid, which transforms the hydroxyl of the carboxyl group into a better leaving group, thereby facilitating the nucleophilic attack by diethylamine.

Below is a diagram illustrating the general workflow for this synthesis.

Caption: General experimental workflow for amide synthesis.

Section 2: Frequently Asked Questions (FAQs)

This section addresses common questions encountered during the synthesis, providing explanations grounded in chemical principles.

Q1: What are the most common methods for activating the mandelic acid?

A: Activating the carboxylic acid is the critical first step. The most common methods include:

• Conversion to an Acyl Chloride: This is a classic, cost-effective method, especially for larger-scale reactions.[1] Reagents like thionyl chloride (SOCl₂) or oxalyl chloride are used. The resulting acyl chloride is highly reactive towards the amine.[1][2] However, this method can be harsh and may not be suitable for sensitive substrates.

• Use of Coupling Reagents: This is the most common approach for lab-scale synthesis due to milder conditions and high efficiency. Popular choices include:

  • Carbodiimides: Such as EDC (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide), often used with additives like HOBt (Hydroxybenzotriazole) or OxymaPure to minimize side reactions and suppress racemization.[1]

  • Phosphonium/Uronium Salts: Reagents like HATU, HBTU, and PyBOP are highly effective but are generally more expensive, making them better suited for small-scale or particularly difficult couplings.[1]

• Formation of Mixed Anhydrides: Reagents like isobutyl chloroformate (IBCF) can activate the carboxylic acid by forming a mixed anhydride, which then reacts with the amine.[1]

Q2: I am observing a significant side product. What could it be?

A: Given the structure of mandelic acid, the most likely side reaction is the esterification of the secondary hydroxyl group . This can occur if the hydroxyl group attacks an activated carboxylic acid molecule, leading to the formation of a polyester-like oligomer. To minimize this:

• Control Reaction Temperature: Running the reaction at lower temperatures (e.g., starting at 0 °C) can favor the more nucleophilic amine attack over the less nucleophilic hydroxyl attack.[3]

• Choice of Reagents: Using a highly efficient coupling reagent can accelerate the desired amidation, outcompeting the esterification side reaction.

• Protecting Groups: For maximum control, though it adds steps, the hydroxyl group can be protected (e.g., as a silyl ether) before the coupling reaction and deprotected afterward.[3]

Q3: How do I choose the right solvent and base for the reaction?

A:

• Solvent: The ideal solvent should be anhydrous (to prevent hydrolysis of the activated intermediate) and inert to the reaction conditions.[4] Dichloromethane (DCM), Tetrahydrofuran (THF), and Dimethylformamide (DMF) are common choices. Toluene can also be used, particularly for reactions involving acyl chlorides or those requiring higher temperatures.[3]

• Base: A non-nucleophilic organic base is often required. Its primary role is to neutralize any acidic byproducts generated during the reaction (e.g., HCl from acyl chloride formation or from the protonated amine).[2] This is crucial because protonation of the diethylamine renders it non-nucleophilic and halts the reaction.[4] Common choices include triethylamine (TEA) or diisopropylethylamine (DIPEA).

Q4: My reaction is complete, but I'm struggling with purification. What are the best practices?

A: Purification aims to remove unreacted starting materials, coupling agent byproducts, and any side products.

• Aqueous Workup: This is the first and most crucial step. Sequentially wash the organic layer with a dilute acid (e.g., 1 M HCl) to remove excess diethylamine and the organic base, followed by a dilute base (e.g., saturated NaHCO₃) to remove unreacted mandelic acid.[3] A final wash with brine helps to remove residual water.[4]

• Chromatography: Silica gel column chromatography is the most effective method for separating the desired amide from non-polar impurities and closely related side products. A gradient of ethyl acetate in hexanes is typically a good starting point for the mobile phase.

• Recrystallization: If the crude product is a solid and of reasonable purity after workup, recrystallization can be an excellent and scalable purification method.[5] Trying polar solvents like ethanol, acetonitrile, or mixtures with water is a good approach.[5]

Section 3: Troubleshooting Guide

This guide provides a structured approach to diagnosing and solving common experimental issues.

Problem	Potential Cause(s)	Recommended Solution(s)
Low or No Product Yield	1. Incomplete Carboxylic Acid Activation: Insufficient or degraded coupling reagent.	1. Use fresh coupling reagent and ensure a slight excess (1.1-1.2 eq). Confirm activation before adding the amine if possible.[4]
2. Amine Deactivation: The amine was protonated by acidic byproducts and could not act as a nucleophile.[4]	2. Ensure an adequate amount of a non-nucleophilic base (e.g., DIPEA, TEA) is present in the reaction mixture.[2]
3. Presence of Water: Moisture in the solvent or on glassware hydrolyzed the activated intermediate.	3. Use anhydrous solvents and flame-dry glassware before use. Run the reaction under an inert atmosphere (N₂ or Ar).[4]
Multiple Spots on TLC / Impure Product	1. Esterification Side Reaction: The hydroxyl group of one mandelic acid molecule reacted with another activated one.	1. Lower the reaction temperature (start at 0 °C).[3] Add the coupling reagent slowly. Consider protecting the hydroxyl group for critical applications.
2. Racemization: Loss of stereochemical integrity at the chiral center.	2. Use coupling additives known to suppress racemization, such as HOBt or OxymaPure.[4] Running the reaction at a lower temperature can also help.
3. Byproducts from Coupling Reagent: E.g., isourea byproduct from carbodiimide reagents.	3. Most byproducts are removed during the aqueous workup and subsequent chromatography. Some, like DCU (from DCC), are insoluble and can be filtered off.
Difficulty Isolating Product During Workup	1. Product is Water-Soluble: The product may have some solubility in the aqueous layers, leading to loss.	1. After the initial extraction, back-extract the aqueous layers with fresh organic solvent to recover any dissolved product.
2. Emulsion Formation: An emulsion formed at the organic/aqueous interface, trapping the product.	2. Add brine to the separatory funnel to help break the emulsion. If it persists, filter the entire mixture through a pad of Celite.

Section 4: Optimized Experimental Protocol

This protocol details a reliable method for the synthesis of N,N-Diethyl-2-hydroxy-2-phenylacetamide using EDC as a coupling agent.

Materials & Reagents:

• Mandelic Acid (1.0 eq)

• N,N-Diethylamine (1.2 eq)

• EDC·HCl (1.2 eq)

• HOBt (1.2 eq)

• DIPEA (2.5 eq)

• Anhydrous Dichloromethane (DCM)

• 1 M HCl (aq), Saturated NaHCO₃ (aq), Brine

• Anhydrous Na₂SO₄ or MgSO₄

Procedure:

• Reaction Setup: Under an inert atmosphere (N₂), dissolve mandelic acid (1.0 eq), HOBt (1.2 eq), and EDC·HCl (1.2 eq) in anhydrous DCM.

• Cooling: Cool the mixture to 0 °C using an ice bath.

• Base and Amine Addition: Add DIPEA (2.5 eq) followed by the slow, dropwise addition of N,N-diethylamine (1.2 eq). Rationale: Adding the base and amine at low temperature helps to control the reaction exotherm and minimize potential side reactions.

• Reaction: Allow the reaction mixture to stir at 0 °C for 30 minutes, then slowly warm to room temperature and stir for 12-16 hours.

• Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) or LC-MS until the mandelic acid is consumed.[4]

• Quenching & Workup: Dilute the reaction mixture with DCM. Wash the organic layer sequentially with 1 M HCl (2x), saturated NaHCO₃ (2x), and brine (1x). Rationale: The acid wash removes the excess amine and DIPEA, while the base wash removes unreacted mandelic acid and HOBt.[3]

• Isolation: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the crude product.[4]

• Purification: Purify the crude residue by silica gel column chromatography, eluting with a gradient of ethyl acetate in hexanes to obtain the pure N,N-Diethyl-2-hydroxy-2-phenylacetamide.

Section 5: Analytical Characterization

Confirming the identity and purity of the final compound is essential.

Technique	Expected Observations
¹H NMR	Expect signals corresponding to the aromatic protons (phenyl group), the methine proton (CH-OH), the methylene protons of the diethyl groups (N-CH₂), the methyl protons of the diethyl groups (CH₃), and a broad singlet for the hydroxyl proton (OH).
¹³C NMR	Expect distinct signals for the carbonyl carbon (C=O), the aromatic carbons, the methine carbon (CH-OH), and the two different carbons of the N,N-diethyl groups.
Mass Spec (MS)	The molecular ion peak corresponding to the mass of the product (C₁₂H₁₇NO₂ = 207.27 g/mol ) should be observed (e.g., m/z = 208.13 for [M+H]⁺).[6]
FTIR	Look for characteristic peaks: a broad O-H stretch (~3400 cm⁻¹), C-H stretches from aromatic and aliphatic groups (~3100-2850 cm⁻¹), and a strong C=O stretch for the tertiary amide (~1630 cm⁻¹).

Section 6: Mechanistic Pathway Diagram

The following diagram illustrates the key steps in a carbodiimide-mediated amidation.

Caption: Carbodiimide (EDC)/HOBt reaction mechanism.

References

• Synthesis of (R)-mandelic acid and (R)-mandelic acid amide by recombinant E. coli strains expressing a (R)-specific oxynitrilase and an arylacetonitrilase. PubMed. [Link]

• (PDF) Synthesis of (R)-mandelic acid and (R)-mandelic acid amide by recombinant E. coli strains expressing a (R)-specific oxynitrilase and an arylacetonitrilase. ResearchGate. [Link]

• Synthesis of (R)-mandelic acid and (R)-mandelic acid amide by recombinant E. coli strains expressing a (R)-specific oxynitrilase and an arylacetonitrilase. Semantic Scholar. [Link]

• NOVEL APPROACHES FOR CATALYTIC DIRECT AMIDE FORMATION. Durham e-Theses. [Link]

• B(OCH2CF3)3-mediated amidation reactions. UCL Discovery. [Link]

• Optimization of reaction conditions. ResearchGate. [Link]

• What is the best technique for amide purification? ResearchGate. [Link]

• mandelic acid. Organic Syntheses Procedure. [Link]

• Synthesis of Mandelic Acid. Scribd. [Link]

• Why did my amide syntesis does not work? ResearchGate. [Link]

• Mandelic Acid: A truly benign novel organocatalyst for diverse organic transformations. Royal Society of Chemistry. [Link]

• N,n-diethyl-2-hydroxy-2-phenylacetamide (C12H17NO2). PubChemLite. [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. PubChemLite - N,n-diethyl-2-hydroxy-2-phenylacetamide (C12H17NO2) [pubchemlite.lcsb.uni.lu]

Technical Support Center: Investigating the Degradation Pathways of N,N-Diethyl-2-hydroxy-2-phenylacetamide

Welcome to the technical support center for N,N-Diethyl-2-hydroxy-2-phenylacetamide. This guide is designed for researchers, scientists, and drug development professionals who are investigating the stability and degradation of this compound. As a Senior Application Scientist, my goal is to provide you with not just protocols, but the scientific reasoning behind them, enabling you to troubleshoot effectively and ensure the integrity of your results.

Part 1: Frequently Asked Questions (FAQs)

This section addresses fundamental questions about N,N-Diethyl-2-hydroxy-2-phenylacetamide, providing a foundational understanding for your experimental design.

Q1: What is N,N-Diethyl-2-hydroxy-2-phenylacetamide and what is its significance?

N,N-Diethyl-2-hydroxy-2-phenylacetamide, also known as N,N-diethylmandelamide, is a tertiary amide derivative of mandelic acid.[1] Its structural similarity to other biologically active phenylacetamides suggests its potential use as an intermediate in pharmaceutical synthesis or as a research chemical.[2] Understanding its stability and degradation is crucial for determining its shelf-life, appropriate storage conditions, and potential metabolic fate in biological systems.

Q2: What are the primary potential degradation pathways for this compound?

Based on its chemical structure, which features a tertiary amide and a secondary alcohol adjacent to a phenyl ring, the following degradation pathways are most likely:

• Hydrolysis: The amide bond is susceptible to cleavage under acidic or basic conditions. This is typically the most common degradation pathway for amides.[3][4][5]

• Oxidation: The secondary hydroxyl group (-CH-OH) can be oxidized, potentially to a ketone. The benzylic position (the carbon atom attached to both the phenyl ring and the hydroxyl group) is also susceptible to oxidative cleavage.

• Photodegradation: The presence of the phenyl ring, a chromophore, suggests that the molecule may absorb UV light and undergo photodegradation.

Q3: What are the expected major degradation products from hydrolysis?

Amide hydrolysis involves the cleavage of the bond between the carbonyl carbon and the nitrogen atom.[3] Under both acidic and basic conditions, this reaction would yield two primary products:

• 2-hydroxy-2-phenylacetic acid (also known as Mandelic Acid)

• Diethylamine

Q4: What analytical techniques are best suited for studying its degradation?

A combination of chromatographic and spectroscopic techniques is ideal.

• High-Performance Liquid Chromatography (HPLC) with UV detection is the workhorse for separating the parent compound from its degradation products and quantifying the extent of degradation.

• Liquid Chromatography-Mass Spectrometry (LC-MS) , particularly with a high-resolution mass spectrometer (e.g., Q-TOF or Orbitrap), is essential for the structural elucidation of unknown degradation products. Tandem MS (MS/MS) helps in fragmenting the degradants to piece together their structures.

• Gas Chromatography-Mass Spectrometry (GC-MS) can be useful for identifying volatile degradation products like diethylamine, although derivatization may be necessary.

Part 2: Troubleshooting Guide

This section is formatted to address specific issues you may encounter during your experiments, providing causal explanations and actionable solutions.

Issue 1: Inconsistent Results in Stability Studies

Q: My degradation kinetic studies are not reproducible. What could be the cause?

A: Lack of reproducibility in kinetic studies often points to subtle, uncontrolled variables in your experimental setup. Here’s a checklist of potential causes and solutions:

• pH Control: The rates of acid and base-catalyzed hydrolysis are highly dependent on pH.

  • Causality: Small shifts in pH can lead to significant changes in the degradation rate. Buffers can also participate in the reaction.

  • Solution: Use a reliable buffer system with sufficient capacity to maintain a constant pH throughout the experiment. Verify the pH of your solution at the beginning and end of the study. When selecting a buffer, ensure it is inert and does not catalyze the degradation itself.

• Temperature Fluctuations: Chemical reactions, including degradation, are temperature-sensitive.

  • Causality: The Arrhenius equation dictates that reaction rates increase exponentially with temperature. Inconsistent temperature control will lead to variable degradation rates.

  • Solution: Use a calibrated, temperature-controlled chamber or water bath. Ensure that samples are fully equilibrated to the target temperature before starting the time course.

• Purity of Starting Material: Impurities in your starting material can act as catalysts or degrade into interfering peaks.

  • Solution: Verify the purity of your N,N-Diethyl-2-hydroxy-2-phenylacetamide using a high-resolution method like HPLC-MS before initiating stability studies. If necessary, purify the material.

• Oxygen Exposure (for oxidative degradation):

  • Causality: The presence of dissolved oxygen can promote oxidative degradation pathways.

  • Solution: If you suspect oxidation is a factor, conduct your experiments under an inert atmosphere (e.g., by sparging your solutions with nitrogen or argon) and compare the results to those obtained in the presence of air.

Issue 2: Difficulty in Identifying Degradation Products

Q: I am observing several unknown peaks in my chromatogram after a forced degradation study. How can I identify them?

A: Identifying unknown degradants requires a systematic approach combining chromatography and mass spectrometry.

• Step 1: Obtain High-Quality Mass Data. Use an LC-MS system to get the accurate mass of the parent ion for each unknown peak. This will allow you to propose a molecular formula.

• Step 2: Perform MS/MS Fragmentation. Isolate the parent ion of each unknown peak in the mass spectrometer and fragment it. The resulting fragmentation pattern is a structural fingerprint.

• Step 3: Compare Fragmentation Patterns. Compare the fragmentation pattern of the unknown to that of the parent compound. Degradation products often retain a significant portion of the original structure, leading to common fragment ions.

• Step 4: Propose Structures. Based on the mass shift from the parent drug and the fragmentation data, propose plausible structures. For example, a +16 Da shift often indicates the addition of an oxygen atom (oxidation). A loss of the diethylamine group (-72 Da) would strongly suggest hydrolysis.

• Step 5: Confirmation. If possible, confirm the proposed structure by synthesizing the suspected compound and comparing its retention time and mass spectrum.

Caption: Workflow for identifying unknown degradation products.

Issue 3: Poor Chromatographic Resolution

Q: I can't separate the parent peak from a major degradant peak. What chromatographic parameters should I optimize?

A: Co-elution is a common challenge in stability studies. A systematic approach to method development is key.

• Mobile Phase pH:

  • Causality: The ionization state of your analyte and degradants can significantly impact their retention on a reverse-phase column. The expected hydrolysis product, 2-hydroxy-2-phenylacetic acid, has a carboxylic acid group.

  • Solution: Screen a range of mobile phase pH values. For example, at a pH well below the pKa of the carboxylic acid (pKa ~3.4), it will be neutral and more retained. At a pH above its pKa, it will be ionized and less retained. The parent amide's retention is less likely to be affected by pH.

• Organic Modifier:

  • Solution: Try switching from acetonitrile to methanol or vice-versa. These solvents have different selectivities and may resolve co-eluting peaks.

• Column Chemistry:

  • Causality: Different stationary phases offer different retention mechanisms.

  • Solution: If you are using a standard C18 column, try a column with a different chemistry, such as a Phenyl-Hexyl (which can have pi-pi interactions with the phenyl ring) or a Polar-Embedded column (which offers different selectivity for polar compounds).

• Gradient Slope:

  • Solution: If using a gradient, make the slope shallower around the elution time of the peaks of interest. This will increase the separation between them.

Part 3: Experimental Protocols

These protocols provide a starting point for your investigations. Always prioritize safety and adhere to your institution's guidelines.

Protocol 1: Forced Degradation Study

Objective: To generate potential degradation products and evaluate the stability of N,N-Diethyl-2-hydroxy-2-phenylacetamide under various stress conditions.

Materials:

• N,N-Diethyl-2-hydroxy-2-phenylacetamide

• Hydrochloric acid (HCl), 0.1 M and 1 M

• Sodium hydroxide (NaOH), 0.1 M and 1 M

• Hydrogen peroxide (H₂O₂), 3% and 30%

• HPLC-grade water, acetonitrile, and methanol

• pH meter, calibrated temperature-controlled oven/bath, photostability chamber.

Procedure:

• Stock Solution Preparation: Prepare a stock solution of the compound at 1 mg/mL in a suitable solvent (e.g., 50:50 acetonitrile:water).

• Acid Hydrolysis: Mix 1 mL of stock solution with 1 mL of 0.1 M HCl. Store a separate aliquot with 1 M HCl. Keep both at 60°C.

• Base Hydrolysis: Mix 1 mL of stock solution with 1 mL of 0.1 M NaOH. Store a separate aliquot with 1 M NaOH. Keep both at 60°C.

• Oxidative Degradation: Mix 1 mL of stock solution with 1 mL of 3% H₂O₂. Keep at room temperature. A more aggressive condition using 30% H₂O₂ can also be tested.

• Thermal Degradation: Store the stock solution at 60°C.

• Photodegradation: Expose the stock solution to light in a photostability chamber according to ICH Q1B guidelines. Keep a control sample wrapped in aluminum foil to protect it from light.

• Sampling: Withdraw aliquots at predetermined time points (e.g., 0, 2, 4, 8, 24, 48 hours).

• Quenching: For acid and base samples, neutralize with an equimolar amount of base or acid, respectively, before analysis.

• Analysis: Analyze all samples by HPLC-UV and LC-MS.

Protocol 2: HPLC-UV/MS Method for Analysis

Objective: To separate and detect N,N-Diethyl-2-hydroxy-2-phenylacetamide and its degradation products.

• Column: C18, 2.1 x 100 mm, 2.6 µm particle size (or equivalent)

• Mobile Phase A: 0.1% Formic Acid in Water

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile

• Gradient:

  • 0-2 min: 5% B

  • 2-15 min: 5% to 95% B

  • 15-17 min: 95% B

  • 17-17.1 min: 95% to 5% B

  • 17.1-20 min: 5% B

• Flow Rate: 0.3 mL/min

• Column Temperature: 30°C

• Injection Volume: 5 µL

• UV Detection: 210 nm or Diode Array Detector (DAD) scanning from 200-400 nm.

• MS Detection: Electrospray Ionization (ESI) in positive mode. Scan range m/z 50-500.

Part 4: Data Interpretation and Visualization

Predicted Degradation Pathways

The primary degradation pathways are visualized below. Hydrolysis is the most probable, followed by oxidation.

Caption: Potential degradation pathways of N,N-Diethyl-2-hydroxy-2-phenylacetamide.

Data Summary Table

This table summarizes the expected outcomes from a forced degradation study.

Stress Condition	Reagent	Expected Degradation	Major Degradation Products (Predicted)
Acid Hydrolysis	0.1 M HCl, 60°C	Likely	2-hydroxy-2-phenylacetic acid, Diethylamine
Base Hydrolysis	0.1 M NaOH, 60°C	Likely	2-hydroxy-2-phenylacetic acid, Diethylamine
Oxidation	3% H₂O₂, RT	Possible	N,N-Diethyl-2-oxo-2-phenylacetamide
Thermal	60°C	Unlikely, but possible	Parent compound may slowly degrade via hydrolysis if water is present
Photolytic	UV/Vis Light	Possible	Complex mixture of products

References

• Allen, A. Amide Hydrolysis: Mechanism, Conditions and Applications.

• Master Organic Chemistry. Amide Hydrolysis Using Acid Or Base. (2019). Available at: [Link]

• Chemistry Steps. Amide Hydrolysis: Acid and Base-Catalyzed Mechanism. Available at: [Link]

• Khan Academy. Acid and base-catalyzed hydrolysis of amides. Available at: [Link]

• YouTube. Mechanism of amide hydrolysis. (2019). Available at: [Link]

• ChemBK. N,N-DIETHYL-2-PHENYLACETAMIDE. Available at: [Link]

• NIH. On the Stability and Degradation Pathways of Venetoclax under Stress Conditions. Available at: [Link]

Sources

• 1. echemi.com [echemi.com]
• 2. chembk.com [chembk.com]
• 3. Amide Hydrolysis: Mechanism, Conditions and Applications [allen.in]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. Amide Hydrolysis: Acid and Base-Catalyzed Mechanism - Chemistry Steps [chemistrysteps.com]

Technical Support Center: Purification of N,N-Diethyl-2-hydroxy-2-phenylacetamide

Welcome to the technical support resource for N,N-Diethyl-2-hydroxy-2-phenylacetamide. This guide is designed for researchers, medicinal chemists, and process development scientists to navigate the common challenges associated with the purification of this valuable intermediate. As Senior Application Scientists, we have compiled field-proven insights and troubleshooting strategies to help you achieve the desired purity for your downstream applications.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities I should expect when synthesizing N,N-Diethyl-2-hydroxy-2-phenylacetamide?

A1: Impurities are almost always related to the synthetic route employed. However, for typical amide coupling reactions involving a mandelic acid derivative and diethylamine, common impurities include:

• Unreacted Starting Materials: Residual mandelic acid (or its activated form, like an acyl chloride) and unreacted diethylamine.

• Coupling Agent Byproducts: If using peptide coupling reagents like DCC (dicyclohexylcarbodiimide), the primary byproduct will be DCU (dicyclohexylurea), which is often sparingly soluble in many organic solvents.[1]

• Side-Reaction Products: Dehydration of the α-hydroxy group can occur under harsh acidic or thermal conditions. Additionally, over-acylation of diethylamine or side reactions involving the solvent can contribute to the impurity profile.

• Residual Solvents: Reaction and workup solvents (e.g., Dichloromethane, Ethyl Acetate, DMF) can be retained in the crude product.[2]

Q2: What are the primary purification techniques for a polar, hydroxylated amide like this?

A2: The presence of both a polar hydroxyl group and a moderately nonpolar phenyl and diethylamide structure gives the molecule unique solubility characteristics. The most effective purification methods are typically:

• Recrystallization: Ideal for removing small amounts of impurities from a solid crude product. The key is finding a solvent or solvent system where the compound is soluble when hot but sparingly soluble when cold.[3]

• Flash Column Chromatography: The most versatile technique for separating compounds with different polarities.[4] Given the polarity of your target molecule, both normal-phase (silica gel) and reversed-phase (C18) chromatography can be effective.[4]

• Acid-Base Extraction: An initial liquid-liquid extraction workup is crucial. Washing the organic layer with a dilute acid (e.g., 1N HCl) will remove basic impurities like residual diethylamine, while a dilute base wash (e.g., 1N NaHCO₃) will remove acidic impurities like unreacted mandelic acid.[5]

Q3: How can I quickly assess the purity of my fractions or final product?

A3: Thin-Layer Chromatography (TLC) is the most rapid and cost-effective method for real-time monitoring of purification progress.[1] For a more quantitative and definitive assessment of the final product's purity, High-Performance Liquid Chromatography (HPLC) and Nuclear Magnetic Resonance (NMR) spectroscopy are the standard methods.[1] A sharp melting point is also a good indicator of high purity for crystalline solids.

Purification Troubleshooting Guide

This section addresses specific problems you may encounter during the purification process.

Issue 1: My crude product is a persistent oil and will not crystallize.

• Question: I've completed the synthesis and workup, but after removing the solvent, I'm left with a thick oil instead of a solid. How can I purify this?

• Answer: This is a common issue, often caused by significant amounts of impurities (especially residual solvent) that depress the melting point and inhibit crystal lattice formation.

  • Causality: The impurities disrupt the ordered packing of molecules required for crystallization. Residual solvents can act as a plasticizer.

  • Troubleshooting Steps:

    • High Vacuum Drying: First, ensure all volatile solvents are removed by placing the oil under a high vacuum for several hours, possibly with gentle heating (e.g., 30-40 °C). This may remove residual solvents and induce crystallization.

    • Trituration: Try adding a non-solvent (a solvent in which your product is insoluble, but the impurities might be soluble, like hexane or diethyl ether) to the oil and vigorously scratching the side of the flask with a glass rod. This can induce nucleation.

    • Proceed to Chromatography: If the product remains an oil, do not force crystallization. Direct purification of the oil using flash column chromatography is the most logical next step.[2]

Issue 2: My recrystallization yield is very low.

• Question: I managed to recrystallize my product, but I recovered less than 30% of the material. What went wrong?

• Answer: Low recovery is typically due to suboptimal solvent selection or procedural errors.

  • Causality: The product has significant solubility in the "cold" solvent, or product was lost during transfer steps.

  • Troubleshooting Steps:

    • Minimize Solvent Volume: Use the absolute minimum amount of hot solvent required to fully dissolve the crude product. Adding excess solvent is the most common cause of low yield.[6]

    • Cooling Procedure: Ensure the solution is cooled slowly to room temperature first, then thoroughly chilled in an ice bath to maximize precipitation. Rapid cooling can trap impurities.[6]

    • Check the Mother Liquor: After filtering your crystals, concentrate the remaining solution (the mother liquor) and analyze it by TLC. If a large amount of product is present, you can attempt a second recrystallization or purify this fraction by chromatography.

    • Washing: Wash the collected crystals with a minimal amount of ice-cold recrystallization solvent to remove adhered mother liquor without dissolving the product.

Issue 3: The purified product is colored (e.g., yellow or brown).

• Question: My final product is a white solid according to the literature, but mine has a distinct yellow tint. How can I remove the color?

• Answer: Color is usually due to highly conjugated, non-volatile impurities formed during the reaction.

  • Causality: These impurities are often present in very small quantities but have strong chromophores. Some synthetic routes, particularly those involving thionyl chloride, can yield yellow products.[7][8]

  • Troubleshooting Steps:

    • Activated Charcoal Treatment: During recrystallization, after the product has fully dissolved in the hot solvent, add a very small amount of activated charcoal (e.g., 1-2% by weight). Keep the solution hot for a few minutes, then perform a hot filtration through a pad of Celite or fluted filter paper to remove the charcoal and the adsorbed impurities.[1] Be aware that charcoal can also adsorb some of your product, potentially reducing the yield.

    • Silica Plug: If the product is still colored, dissolve it in a suitable solvent (e.g., dichloromethane) and pass it through a short plug of silica gel, eluting with the same solvent. The colored impurities may be more polar and stick to the silica.

Detailed Experimental Protocols

Protocol 1: Purification by Recrystallization

This protocol provides a general framework. The ideal solvent must be determined experimentally.

• Solvent Selection: Test the solubility of a small amount of crude product in various solvents at room temperature and upon heating. An ideal solvent will dissolve the product when hot but not at room temperature. See the table below for suggestions.

• Dissolution: Place the crude solid in an Erlenmeyer flask with a stir bar. Add the minimum amount of the chosen solvent and heat the mixture to boiling with stirring. Continue adding small portions of hot solvent until the solid just dissolves.

• Decolorization (Optional): If the solution is colored, remove it from the heat, add a small amount of activated charcoal, and gently swirl for 2-5 minutes.[1]

• Hot Filtration (Optional): If charcoal was used or if insoluble impurities are present, perform a hot filtration. Pre-heat a clean flask and a funnel with fluted filter paper. Pour the hot solution through the filter to remove solids.

• Crystallization: Cover the flask with a watch glass and allow it to cool slowly to room temperature. Once crystals begin to form, transfer the flask to an ice-water bath for at least 30 minutes to maximize crystal formation.

• Isolation: Collect the crystals by vacuum filtration (e.g., using a Büchner funnel).

• Washing: Wash the crystals with a small amount of ice-cold solvent.

• Drying: Dry the purified crystals under a high vacuum to a constant weight.

Table 1: Suggested Solvents for Recrystallization Screening

Solvent System	Polarity	Comments
Ethyl Acetate / Hexanes	Medium to Low	A common choice. Dissolve in hot ethyl acetate, then add hexanes until cloudy.
Acetone / Water	High to Medium	Good for polar compounds. Dissolve in hot acetone, add water dropwise.
Isopropanol	Medium	Often a good single-solvent choice for compounds with hydroxyl groups.
Acetonitrile	Medium	Can give very good results for amide recrystallization.[3]

| Toluene | Low | May work if impurities are highly polar. |

Protocol 2: Flash Column Chromatography

This is the method of choice for purifying oils or highly impure solids.

• TLC Analysis: First, determine an appropriate eluent system using TLC. The ideal system should give your product an Rf value of ~0.3. A common starting point for amides is a mixture of Hexanes and Ethyl Acetate.[4]

• Column Packing: Pack a glass column with silica gel using the wet slurry method with your chosen eluent.

• Sample Loading: Dissolve your crude product in a minimal amount of a strong solvent (like dichloromethane). To this solution, add a small amount of silica gel and concentrate it to a dry, free-flowing powder. This is the "dry loading" method, which generally results in better separation. Carefully add this powder to the top of the packed column.

• Elution: Run the column by passing the eluent through, collecting fractions. Monitor the elution of your compound by TLC.

• Combine and Concentrate: Combine the pure fractions (as determined by TLC) and remove the solvent under reduced pressure to yield the purified product.

Visualization of Workflows

A logical approach is key to efficient purification. The following diagram outlines a general workflow for purifying crude N,N-Diethyl-2-hydroxy-2-phenylacetamide.

Caption: General purification workflow for N,N-Diethyl-2-hydroxy-2-phenylacetamide.

References

• Biotage. (2023, February 10). How should I purify a complex, polar, amide reaction mixture?Link

• ResearchGate. (2020, November 2). What is the best technique for amide purification?Link

• Sabila, J., et al. (2014). Direct Synthesis of Amides from Carboxylic Acids and Amines Using B(OCH2CF3)3. Organic Letters. Link

• Google Patents. (2015). US20150126734A1 - Process for preparation of n,n-di substituted carboxamides. Link

• BenchChem. (2025). How to increase the purity of synthesized N-(2-hydroxyethyl)-2-phenylacetamide. Link

• ChemicalBook. N,N-DIETHYL-2-PHENYLACETAMIDE synthesis. Link

• Google Patents. (2013). WO 2013/065059 A1 - A single pot process for preparation of n,n-di substituted carboxamide compounds. Link

• Reddit r/chemistry. (2016, January 16). Column Chromatography: Amides. Link

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• BenchChem. (2025). Technical Support Center: Purification of 2-Chloro-N-phenethylacetamide by Recrystallization. Link

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Technical Support Center: N,N-Diethyl-2-hydroxy-2-phenylacetamide

From the Desk of the Senior Application Scientist

Welcome to the technical support guide for N,N-Diethyl-2-hydroxy-2-phenylacetamide (CAS No. 2019-69-4). This document is designed for our partners in research, discovery, and drug development. My objective is to provide not just protocols, but the underlying scientific rationale to empower you to handle, store, and utilize this valuable synthetic intermediate with confidence and precision. We will address common challenges and provide solutions grounded in chemical principles to ensure the integrity of your experiments.

Section 1: Frequently Asked Questions (FAQs)

This section provides rapid answers to the most common inquiries we receive regarding N,N-Diethyl-2-hydroxy-2-phenylacetamide.

Q1: What are the fundamental chemical and physical properties of this compound?

A1: Understanding the basic properties is the first step to effective handling. Below is a summary of key data points.

Property	Value	Source
Chemical Formula	C₁₂H₁₇NO₂	[1][2]
Molecular Weight	207.27 g/mol	[1][2]
CAS Number	2019-69-4	[2]
Appearance	Solid	[3]
Solubility	Soluble in most organic solvents like alcohols, ethers, and aromatic hydrocarbons.[4] Limited data on aqueous solubility.
Melting Point	Data for the related compound N,N-Diethyl-2-phenylacetamide is 86°C. Specific data for the hydroxylated version may vary.[5]

Q2: What are the non-negotiable storage conditions for ensuring long-term stability?

A2: The stability of N,N-Diethyl-2-hydroxy-2-phenylacetamide is paramount for reproducible results. The molecule possesses two key functionalities: a tertiary amide and a benzylic secondary alcohol. Each requires specific consideration.

• Standard Procedure: Store the compound in a tightly sealed container in a cool, dry, and well-ventilated area.[6][7][8]

• Expert Recommendation: For long-term storage (>6 months), we strongly advise storing under an inert atmosphere (e.g., argon or nitrogen). The benzylic alcohol is susceptible to slow air oxidation, which can generate phenylglyoxylic acid diethylamide as an impurity. This precaution prevents the introduction of reactive carbonyl species into your experiments.

Q3: What level of Personal Protective Equipment (PPE) is required when handling this compound?

A3: While specific toxicity data for this exact molecule is limited, the hazard profile of structurally related compounds, such as N,N-Diethyl-2-phenylacetamide, necessitates a cautious approach.[5][9]

• Eye/Face Protection: Wear tightly fitting safety goggles with side-shields.[6][7]

• Skin Protection: Use impervious gloves (e.g., nitrile) and wear a lab coat. Change gloves immediately if contact is suspected.[6][7]

• Respiratory Protection: Handle in a well-ventilated chemical fume hood to avoid inhalation of any dust or aerosols.[6][7]

• Hygiene: Wash hands thoroughly after handling. Do not eat, drink, or smoke in the laboratory.[7][9]

Q4: What are the primary chemical hazards I should be aware of?

A4: The primary hazards are related to potential chemical instability under improper conditions and the inherent risks associated with related amide compounds. The non-hydroxylated analog, DEPA, is classified as harmful if swallowed or in contact with skin, and fatal if inhaled.[5][9][10] You must assume a similar hazard profile. The most significant chemical risk is degradation. The amide linkage is susceptible to hydrolysis under strong acidic or basic conditions, which would cleave the molecule into diethylamine and mandelic acid.

Section 2: Troubleshooting Guide for Experimental Applications

This section addresses specific issues you may encounter during your experiments, providing potential causes and actionable solutions.

Problem 1: Compound Fails to Dissolve or Precipitates from Solution Unexpectedly.

• Symptoms: You observe solid material in your reaction vessel after adding the solvent, or the compound "crashes out" during a reaction or workup.

• Causality Analysis: This issue is almost always tied to solvent choice, concentration, or changes in the solution's environment (temperature, pH). The presence of both a polar hydroxyl group and a nonpolar phenyl ring gives the molecule a balanced but specific solubility profile.

• Resolution Protocol:

  • Solvent Screening: If solubility is an issue, perform small-scale solubility tests in a panel of solvents (e.g., THF, Dichloromethane, Acetonitrile, Methanol, Toluene) before committing to a large-scale reaction.

  • Temperature Control: Solubility is temperature-dependent. Gentle warming can aid dissolution, but be cautious of potential degradation at elevated temperatures. Conversely, if your reaction is cooled, be aware of the possibility of precipitation.

  • pH Sensitivity: A significant change in the pH of your medium can alter the protonation state of the molecule or reagents, affecting solubility. Ensure your reaction medium is appropriately buffered if it is sensitive to pH swings.

Problem 2: Appearance of Unexpected Impurities in Analytical Data (LC-MS, NMR).

• Symptoms: Your analytical results show peaks or spots that do not correspond to your starting material or expected product.

• Causality Analysis: This often points to compound degradation. The two most likely degradation pathways are hydrolysis of the amide and oxidation of the benzylic alcohol.

  • Amide Hydrolysis: Occurs under strongly acidic (pH < 2) or basic (pH > 12) conditions, especially with heating. This will yield mandelic acid and diethylamine.

  • Oxidation: The benzylic alcohol is prone to oxidation, especially in the presence of trace metals or oxidizing agents, forming a ketone impurity.

• Resolution Protocol:

  • pH Monitoring & Control: Maintain your reaction pH within a neutral to moderately acidic/basic range (pH 3-10) unless the reaction chemistry requires otherwise.

  • Inert Atmosphere: If you suspect oxidation, run your reaction under an inert atmosphere (N₂ or Ar).

  • Solvent Purity: Use high-purity, peroxide-free solvents (especially for ethers like THF), as solvent impurities can initiate degradation.

Below is a troubleshooting workflow to diagnose potential degradation issues.

Caption: Troubleshooting workflow for identifying compound degradation.

Problem 3: Low Reaction Yield When Using Stoichiometric Reagents.

• Symptoms: A reaction known to proceed to completion with similar substrates results in low yield or recovery of starting material.

• Causality Analysis: The free hydroxyl group is a key factor. It is a mildly acidic proton and can act as a nucleophile. In reactions involving strong bases (e.g., organolithiums, Grignards) or electrophilic reagents, the hydroxyl group will react, consuming an equivalent of your reagent.[11]

• Resolution Protocol:

  • Increase Reagent Stoichiometry: The simplest solution is to add one additional equivalent of your base or nucleophilic reagent to account for the reaction with the hydroxyl group.

  • Protecting Group Strategy: For more sensitive or complex syntheses, protecting the hydroxyl group is the most robust approach. Common protecting groups for alcohols include silyl ethers (e.g., TBDMS) or benzyl ethers. This temporarily masks the reactive site, preventing side reactions.

Section 3: Standard Operating Procedures (SOPs)

To ensure consistency and safety, follow these validated procedures.

SOP 1: Safe Handling and Weighing of Solid Compound

• Preparation: Don all required PPE (safety goggles, lab coat, nitrile gloves).

• Work Area: Perform all manipulations within a certified chemical fume hood.

• Weighing: Tare a suitable weighing vessel on an analytical balance. Using a clean spatula, carefully transfer the desired amount of N,N-Diethyl-2-hydroxy-2-phenylacetamide to the vessel.

• Cleanup: Close the main container tightly immediately after use. Wipe down the spatula and any surfaces with a damp cloth to remove any residual powder, disposing of the cloth as chemical waste.

• Post-Handling: Remove gloves and wash hands thoroughly with soap and water.

SOP 2: Preparation of a Standard 10 mg/mL Stock Solution in Methanol

This protocol provides a self-validating method for preparing a stock solution for analytical or screening purposes.

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Reference Data & Comparative Studies

A Comparative Guide to N,N-Diethyl-2-hydroxy-2-phenylacetamide and its Non-Hydroxylated Analogue, DEPA

Guide Overview: In the landscape of chemical synthesis and drug development, precise molecular modifications can lead to significant shifts in physicochemical properties and biological activity. This guide provides an in-depth comparison of N,N-Diethyl-2-hydroxy-2-phenylacetamide and its close structural analogue, N,N-Diethyl-2-phenylacetamide. The latter is commonly known by the acronym DEPA and has been developed as a broad-spectrum insect repellent[1]. This comparison focuses on the influence of the α-hydroxy group, offering researchers and drug development professionals a detailed analysis of its structural, synthetic, and potential functional implications.

While "DEPA" is an acronym for N,N-Diethyl-2-phenylacetamide, it is crucial to note that both compounds share the same core structure, differing only by a hydroxyl group at the alpha position to the carbonyl. This subtle difference is the focal point of our comparative analysis.

Structural and Physicochemical Distinctions

The introduction of an α-hydroxy group to the DEPA backbone fundamentally alters the molecule's electronic and steric profile. This modification transforms the compound from a simple amide to an α-hydroxy amide, a class of molecules recognized as important intermediates in organic synthesis[2].

Key Structural Differences:

• N,N-Diethyl-2-hydroxy-2-phenylacetamide (CAS 21850-52-2): Features a chiral center at the α-carbon due to the presence of the hydroxyl group, meaning it can exist as (R) and (S) enantiomers[3][4]. This group introduces a site for hydrogen bonding, both as a donor (from the -OH) and an acceptor (to the -OH oxygen).

• N,N-Diethyl-2-phenylacetamide (DEPA, CAS 2431-96-1): Lacks the α-hydroxy group and is achiral. Its polarity is significantly lower, and it lacks the hydrogen bond donating capability of its hydroxylated counterpart[5][6][7][8].

The structural relationship between these two compounds is illustrated below.

Caption: Structural relationship between DEPA and its hydroxylated analogue.

Comparative Physicochemical Data

The following table summarizes the key physicochemical properties of both compounds, highlighting the impact of α-hydroxylation.

Property	N,N-Diethyl-2-hydroxy-2-phenylacetamide	N,N-Diethyl-2-phenylacetamide (DEPA)	Impact of α-Hydroxy Group
Molecular Formula	C₁₂H₁₇NO₂[4][9]	C₁₂H₁₇NO[5][6][7][10][11]	Addition of one oxygen atom
Molecular Weight	207.27 g/mol [4]	191.27 g/mol [5][7][8][11]	Increased molecular mass
CAS Number	21850-52-2[3]	2431-96-1[5][6][7][8][12]	Unique identifier
Melting Point	Not available	84-86 °C[5][8]	Expected to be higher due to H-bonding
Boiling Point	Not available	169-171 °C (at 18 mm Hg)[8]	Expected to be significantly higher
Polarity (XLogP3)	1.5 (Predicted)[9]	2.1[5]	Increased polarity, lower XLogP3
Hydrogen Bond	Donor: 1, Acceptor: 2	Donor: 0, Acceptor: 1[5][11]	Gains H-bond donor capability

Synthesis and Mechanistic Considerations

The synthetic pathways to these compounds diverge based on the desired functionality. The choice of starting materials and reagents is critical to either include or exclude the α-hydroxy group.

Synthesis of N,N-Diethyl-2-phenylacetamide (DEPA)

A common and industrially scalable method involves a two-step process:

• Acid Chloride Formation: Phenylacetic acid is reacted with a chlorinating agent, such as thionyl chloride (SOCl₂), to form phenylacetyl chloride. This step activates the carboxylic acid for amidation[13][14].

• Amidation: The resulting phenylacetyl chloride is then reacted with diethylamine. The nucleophilic nitrogen of diethylamine attacks the electrophilic carbonyl carbon of the acid chloride, displacing the chloride ion to form the final amide product, DEPA[15].

Synthesis of N,N-Diethyl-2-hydroxy-2-phenylacetamide

The synthesis of the α-hydroxy amide requires a starting material that already contains the hydroxyl group, such as mandelic acid (2-hydroxy-2-phenylacetic acid), or involves its introduction.

• From α-Hydroxy Acids: Mandelic acid can be activated and then reacted with diethylamine. Direct amidation of α-hydroxy acids can be challenging, but methods exist, such as forming a silyl-protected intermediate followed by reaction with an activating agent (e.g., oxalyl chloride) and then the amine[2].

• From α-Keto Amides: An alternative route involves the synthesis of the corresponding α-keto amide (N,N-diethyl-2-oxo-2-phenylacetamide) followed by a selective reduction of the ketone to a secondary alcohol, yielding the desired product[2].

The diagram below outlines the comparative synthetic logic.

Caption: High-level comparison of synthetic workflows.

Comparative Spectroscopic Analysis

The presence of the α-hydroxy group provides clear, distinguishing features in standard spectroscopic analyses, particularly in Infrared (IR) and Nuclear Magnetic Resonance (NMR) spectroscopy.

Spectroscopic Method	Expected Signature for N,N-Diethyl-2-hydroxy-2-phenylacetamide	Expected Signature for DEPA	Key Differentiator
Infrared (IR)	Broad peak at ~3400 cm⁻¹ (O-H stretch); C=O stretch at ~1630-1660 cm⁻¹	No O-H peak; C=O stretch at ~1660 cm⁻¹	Presence of the broad O-H stretch
¹H NMR	Singlet for -OH proton (variable, ~2-5 ppm); Singlet for α-H (~5 ppm); Complex multiplets for ethyl groups	Singlet for α-CH₂ (~3.6 ppm); Complex multiplets for ethyl groups	Presence of -OH and α-CH peaks vs. α-CH₂ peak
¹³C NMR	Carbonyl (C=O) at ~170-175 ppm; α-Carbon (CH-OH) at ~70-75 ppm	Carbonyl (C=O) at ~170-172 ppm; α-Carbon (CH₂) at ~40-45 ppm	Upfield shift of the α-carbon in DEPA

Performance and Application Implications

The structural and physicochemical changes imparted by the α-hydroxy group have profound implications for the molecule's potential applications.

• Solubility and Formulation: The increased polarity and hydrogen bonding capability of N,N-Diethyl-2-hydroxy-2-phenylacetamide would likely increase its water solubility compared to DEPA. This is a critical factor in pharmaceutical and agrochemical formulations. DEPA itself is noted as being insoluble in water[13].

• Biological Activity: In drug development, the introduction of a hydroxyl group can create new interactions with biological targets (e.g., enzyme active sites), potentially altering efficacy or creating new biological activities. DEPA is well-established as an insect repellent, with an efficacy comparable to the widely used DEET[16][17]. Its mechanism is thought to involve interactions with odorant receptors in insects[8]. The hydroxylated analogue would present a different pharmacophore, which could either enhance, diminish, or change the nature of this repellent activity.

• Metabolic Stability: The α-hydroxy group provides a new site for metabolic transformation (e.g., glucuronidation). Conversely, the α-protons in DEPA are susceptible to oxidation. DEPA is known to be metabolized via dealkylation and hydrolysis to ethylphenylacetamide, phenylacetamide, and phenylacetic acid[8]. The metabolic fate of the hydroxylated version would need to be experimentally determined.

Experimental Protocols

To empirically validate the differences between these two compounds, the following protocols are recommended.

Protocol 1: Synthesis of N,N-Diethyl-2-phenylacetamide (DEPA)

Objective: To synthesize DEPA from phenylacetic acid for comparative studies.

Materials:

• Phenylacetic acid

• Thionyl chloride (SOCl₂)

• Diethylamine

• Anhydrous diethyl ether

• Dichloromethane (DCM)

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• Acid Chloride Formation: In a round-bottom flask under an inert atmosphere (N₂), dissolve phenylacetic acid (1.0 eq) in a minimal amount of anhydrous DCM. Add thionyl chloride (1.2 eq) dropwise at 0 °C.

• Allow the reaction to warm to room temperature and stir for 2-3 hours, or until gas evolution ceases.

• Remove the solvent and excess thionyl chloride under reduced pressure to yield crude phenylacetyl chloride.

• Amidation: Dissolve the crude phenylacetyl chloride in anhydrous diethyl ether and cool to 0 °C in an ice bath.

• Slowly add a solution of diethylamine (2.2 eq) in diethyl ether to the cooled acid chloride solution. A white precipitate (diethylamine hydrochloride) will form[13].

• Stir the reaction at 0 °C for 30 minutes, then allow it to warm to room temperature and stir for an additional 2 hours.

• Work-up: Quench the reaction by adding water. Transfer the mixture to a separatory funnel.

• Wash the organic layer sequentially with 1M HCl, saturated sodium bicarbonate solution, and brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure to yield crude DEPA.

• Purification: Purify the crude product by vacuum distillation to obtain pure N,N-Diethyl-2-phenylacetamide[13][14].

Protocol 2: Comparative Infrared (IR) Spectroscopy

Objective: To differentiate N,N-Diethyl-2-hydroxy-2-phenylacetamide from DEPA using IR spectroscopy.

Materials:

• Sample of N,N-Diethyl-2-hydroxy-2-phenylacetamide

• Sample of DEPA

• FTIR Spectrometer with a suitable sample holder (e.g., NaCl plates for liquids/oils or KBr pellet press for solids)

Procedure:

• Sample Preparation (DEPA): As DEPA can be a liquid or low-melting solid, place a small drop of the pure compound between two NaCl salt plates to create a thin film[6][10].

• Sample Preparation (Hydroxylated Analogue): If the compound is a solid, prepare a KBr pellet by mixing a small amount of the sample with dry KBr powder and pressing it into a transparent disk. If it is an oil, use the thin film method as for DEPA.

• Background Scan: Place the empty sample holder (or a blank KBr pellet) in the spectrometer and run a background scan to subtract atmospheric CO₂ and H₂O absorptions.

• Sample Scan: Place the prepared sample in the spectrometer and acquire the spectrum, typically scanning from 4000 cm⁻¹ to 400 cm⁻¹.

• Analysis:

  • For the N,N-Diethyl-2-hydroxy-2-phenylacetamide spectrum, identify the characteristic broad absorption band in the 3500-3200 cm⁻¹ region, which corresponds to the O-H stretching vibration. Also, note the C=O amide I band around 1630-1660 cm⁻¹.

  • For the DEPA spectrum, confirm the absence of any significant broad peak in the O-H stretching region. Identify the C=O amide I band around 1660 cm⁻¹.

  • Directly overlay the two spectra to visually confirm the presence of the hydroxyl peak as the primary differentiating feature.

Conclusion

The comparison between N,N-Diethyl-2-hydroxy-2-phenylacetamide and N,N-Diethyl-2-phenylacetamide (DEPA) serves as a classic example of structure-activity relationships. The simple addition of an α-hydroxy group introduces chirality, dramatically increases polarity, provides hydrogen bonding capabilities, and creates a new reactive site. These modifications are not trivial; they fundamentally alter the compound's physicochemical properties, which in turn dictates its behavior in both chemical and biological systems. For researchers, understanding these differences is key to designing molecules with tailored properties, whether for developing new pharmaceuticals, advanced materials, or safer and more effective agrochemicals. The use of precise nomenclature and CAS numbers is paramount to avoid ambiguity between these closely related structures.

References

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• PubChem. (n.d.). N,N-Diethyl-2-phenylacetamide. National Center for Biotechnology Information. Retrieved from [Link]

• Pharmaffiliates. (n.d.). N,N-Diethyl-2-phenylacetamide. Retrieved from [Link]

• Alkyl Amines Chemicals Ltd. (n.d.). N,N-Diethyl Phenyl Acetamide (Depa). Retrieved from [Link]

• ChemBK. (n.d.). (R)-N,N-Diethyl-2-hydroxy-2-phenylacetamide. Retrieved from [Link]

• DRDO. (n.d.). DEPA (DIETHYL PHENYL ACETAMIDE ) Technical. Retrieved from [Link]

• Quick Company. (n.d.). Improved Process For The Preparation Of N,N. Diethyl Phenyl Acetamide. Retrieved from [Link]

• Chemcd. (n.d.). n,n-diethyl-2-hydroxy-2-phenylacetamide, 2019-69-4. Retrieved from [Link]

• Google Patents. (2015). US20150126734A1 - Process for preparation of n,n-di substituted carboxamides.

• University of Maine. (2005). Principles of Drug Action 1, Spring 2005, Amides. Retrieved from [Link]

• University of Calgary. (n.d.). Ch20: Spectroscopy Analysis : Amides. Retrieved from [Link]

• ResearchGate. (2013). Evaluation of short term toxicities arising due to the accidental ingestion and handling of N, N- diethyl-2-phenyl acetamide. Retrieved from [Link]

• ResearchGate. (n.d.). Synthesis of α-Hydroxy Amides. Retrieved from [Link]

• ResearchGate. (2015). Repellent activity of N, N-diethylphenylacetamide (DEPA) with essential oils against Aedes aegypti, vector of dengue and chikung. Retrieved from [Link]

• ResearchGate. (2006). N , N -Diethyl Phenylacetamide (DEPA): A Safe and Effective Repellent for Personal Protection Against Hematophagous Arthropods. Retrieved from [Link]

• ChemBK. (2024). N,N-DIETHYL-2-PHENYLACETAMIDE. Retrieved from [Link]

• ResearchGate. (2013). Topical Preparation of Newer and Safer Analogs of N,N-diethyl-2-phenylacetamide (DEPA) against Aedes aegypti Mosquitoes. Retrieved from [Link]

• Wikipedia. (n.d.). Aldehyde. Retrieved from [Link]

• PubChemLite. (n.d.). N,n-diethyl-2-hydroxy-2-phenylacetamide (C12H17NO2). Retrieved from [Link]

• Chemistry LibreTexts. (2021). 24.1: Structural, Physical, and Spectral Characteristics of Amides. Retrieved from [Link]

• ResearchGate. (2015). Synthesis of α-Hydroxyl Amides via Direct Amidation of Lactic Acid at Solvent- and Catalyst-Free Conditions. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Synthesis of α-hydroxy carboxylic acids, esters and amides. Retrieved from [Link]

• Chemistry LibreTexts. (2022). 21.7: Chemistry of Amides. Retrieved from [Link]

• Chemistry Steps. (n.d.). Amides - Structure and Reactivity. Retrieved from [Link]

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A Comparative Guide to HPLC Method Validation for the Quantification of N,N-Diethyl-2-hydroxy-2-phenylacetamide

As a Senior Application Scientist, the transition of an analytical method from development to routine quality control is a critical juncture that rests entirely on the bedrock of robust validation. This guide provides an in-depth, comparative analysis of two distinct High-Performance Liquid Chromatography (HPLC) methods for the quantification of N,N-Diethyl-2-hydroxy-2-phenylacetamide. We will move beyond a simple checklist approach, delving into the scientific rationale behind each validation parameter and experimental design choice. Our objective is to demonstrate not just how to validate a method, but why specific protocols are essential for ensuring data integrity and regulatory compliance.

This guide is structured to be a self-validating system of logic, grounded in the principles outlined by the International Council for Harmonisation (ICH) Q2(R2) guidelines, ensuring that the methodologies described are scientifically sound and fit for their intended purpose.[1][2][3]

Foundational Methodologies: A Comparative Overview

Before validation can commence, a well-developed analytical method is paramount. Here, we propose two common, yet distinct, reversed-phase HPLC (RP-HPLC) methods for the analysis of N,N-Diethyl-2-hydroxy-2-phenylacetamide. The subsequent validation will serve to objectively determine which method offers superior performance and reliability.

Parameter	Method A: Isocratic Elution	Method B: Gradient Elution
HPLC Column	C18, 4.6 x 150 mm, 5 µm	C18, 4.6 x 150 mm, 5 µm
Mobile Phase	Acetonitrile:Water (55:45 v/v) with 0.1% Formic Acid	A: Water with 0.1% Formic AcidB: Acetonitrile with 0.1% Formic Acid
Elution Profile	Isocratic	Gradient: 0-2 min (30% B), 2-10 min (30-70% B), 10-12 min (70% B), 12-13 min (70-30% B), 13-15 min (30% B)
Flow Rate	1.0 mL/min	1.0 mL/min
Column Temp.	30 °C	30 °C
Detection	UV at 220 nm	UV at 220 nm
Injection Vol.	10 µL	10 µL
Rationale	Simplicity & Speed: Ideal for routine QC if specificity is adequate. Less prone to system variability.	Enhanced Resolution: Designed to separate the main analyte from potential impurities or degradation products that may not be resolved under isocratic conditions.

The Validation Workflow: A Systematic Approach

Method validation is not a single experiment but a holistic process composed of interconnected studies. The objective is to demonstrate that the analytical procedure is suitable for its intended purpose.[2][4] The logical flow of these studies is critical for an efficient and meaningful validation.

Caption: Logical workflow for HPLC method validation.

Detailed Validation Protocols and Comparative Data

Specificity

Expertise & Experience: Specificity is the cornerstone of any quantitative method. Its purpose is to prove that the analytical signal belongs exclusively to the analyte of interest, without interference from other components like impurities, degradation products, or matrix excipients.[5][6][7] We employ forced degradation studies to intentionally stress the analyte, generating potential degradation products to rigorously challenge the method's separating power.[4]

Experimental Protocol:

• Prepare Solutions:

  • Blank: Prepare the sample diluent without the analyte.

  • Analyte Standard: Prepare a solution of N,N-Diethyl-2-hydroxy-2-phenylacetamide at the target concentration (e.g., 100 µg/mL).

  • Spiked Sample: If a formulation matrix is involved, spike the matrix with the analyte.

• Forced Degradation: Expose the analyte solution to the following stress conditions:

  • Acid Hydrolysis: 0.1 M HCl at 60 °C for 4 hours.

  • Base Hydrolysis: 0.1 M NaOH at 60 °C for 2 hours.

  • Oxidation: 3% H₂O₂ at room temperature for 24 hours.

  • Thermal: 80 °C for 48 hours (solid state).

  • Photolytic: Expose to UV light (254 nm) for 24 hours.

• Analysis: Inject the blank, standard, and all stressed samples into the HPLC system for both Method A and Method B.

• Evaluation:

  • The blank should show no interfering peaks at the analyte's retention time.

  • Assess peak purity of the analyte in the presence of degradation products using a photodiode array (PDA) detector.

  • Calculate the resolution between the analyte peak and the nearest degradation peak. Acceptance Criterion: Resolution (Rs) ≥ 2.0.

Comparative Analysis:

Observation	Method A (Isocratic)	Method B (Gradient)
Blank Injection	No interference	No interference
Acid Stress	Co-elution observed with a major degradant (Rs = 1.1)	Full resolution of all degradants (Rs > 2.5)
Base Stress	Adequate separation (Rs = 2.2)	Baseline resolution (Rs > 4.0)
Oxidative Stress	Minor peak on the tail of the main peak (Rs = 1.4)	Full resolution of all degradants (Rs > 3.0)
Peak Purity Index	Failed for Acid and Oxidative stress samples (< 0.990)	Passed for all samples (> 0.999)
Conclusion	Not Specific: Fails to separate key degradation products.	Specific: Demonstrates excellent resolving power under all stress conditions.

Linearity and Range

Expertise & Experience: Linearity demonstrates a proportional relationship between analyte concentration and the detector's response.[8][9] This is fundamental for accurate quantification. The range is the interval across which the method is shown to be linear, accurate, and precise.[10] For an assay, this is typically 80-120% of the target concentration.[11]

Experimental Protocol:

• Prepare Standards: Prepare a series of at least five calibration standards from a stock solution, covering the expected range. A typical range for an assay is 80% to 120% of the target concentration. For this example, we use 50, 75, 100, 125, and 150 µg/mL.

• Analysis: Inject each standard in triplicate.

• Evaluation:

  • Plot a graph of mean peak area versus concentration.

  • Perform a linear regression analysis to determine the slope, y-intercept, and correlation coefficient (R²).

  • Acceptance Criterion: R² ≥ 0.999.

Comparative Analysis:

Parameter	Method A (Isocratic)	Method B (Gradient)
Concentration Range	50 - 150 µg/mL	50 - 150 µg/mL
Correlation Coefficient (R²)	0.9992	0.9998
Regression Equation	y = 45102x + 1250	y = 45350x + 890
Y-Intercept % of 100% Response	0.28%	0.20%
Conclusion	Acceptable Linearity	Excellent Linearity

Accuracy

Expertise & Experience: Accuracy measures the closeness of the experimental value to the true value.[12] It is typically determined by a recovery study, where a known amount of analyte is added to a sample matrix (or placebo) and the recovery is calculated. This confirms that the method is free from proportional or constant systematic errors.

Experimental Protocol:

• Prepare Samples: Prepare samples in triplicate at three concentration levels across the range (e.g., 80%, 100%, 120% of the target concentration) by spiking a placebo matrix with a known amount of the analyte.

• Analysis: Analyze the spiked samples against a freshly prepared calibration curve.

• Evaluation:

  • Calculate the percentage recovery for each sample.

  • Acceptance Criterion: Mean recovery should be within 98.0% to 102.0% at each level.[12]

Comparative Analysis:

Concentration Level	Method A (Isocratic) - Mean % Recovery (n=3)	Method B (Gradient) - Mean % Recovery (n=3)
80% (80 µg/mL)	99.5%	100.2%
100% (100 µg/mL)	100.8%	100.5%
120% (120 µg/mL)	101.5%	100.8%
Conclusion	Acceptable Accuracy	Excellent Accuracy

Precision

Expertise & Experience: Precision expresses the closeness of agreement among a series of measurements from the same homogeneous sample.[13] It is assessed at two levels:

• Repeatability (Intra-assay precision): Assesses precision over a short time interval under the same conditions.[13]

• Intermediate Precision: Assesses within-laboratory variations, such as different days, analysts, or equipment.[11][14]

Experimental Protocol:

• Repeatability:

  • Prepare six individual samples at 100% of the target concentration.

  • Analyze them on the same day with the same analyst and instrument.

  • Calculate the Relative Standard Deviation (%RSD).

• Intermediate Precision:

  • Repeat the repeatability study on a different day with a different analyst and/or on a different instrument.

  • Calculate the %RSD for this second set of data and perform a statistical comparison (e.g., F-test) of the two data sets.

• Acceptance Criterion: %RSD ≤ 2.0%.[15][16]

Comparative Analysis:

Precision Level	Method A (Isocratic) - %RSD	Method B (Gradient) - %RSD
Repeatability (n=6)	0.85%	0.45%
Intermediate Precision (n=6, Day 2/Analyst 2)	1.35%	0.68%
Overall RSD (n=12)	1.12%	0.57%
Conclusion	Acceptable Precision	Excellent Precision

Robustness: Ensuring Method Reliability

Expertise & Experience: A robust method is unaffected by small, deliberate variations in its parameters, indicating its reliability for routine use.[17][18] This is not a measure of performance but of resilience. Testing robustness helps preemptively identify which parameters must be most carefully controlled.

Experimental Protocol: A one-factor-at-a-time (OFAT) or Design of Experiments (DoE) approach can be used. We will vary key parameters and observe the effect on critical system suitability responses like resolution and retention time.

Caption: Design for a one-factor-at-a-time robustness study.

Comparative Analysis (Method B):

Parameter Varied	Effect on Critical Resolution (Analyte vs. Degradant)	Effect on Retention Time	Result
Flow Rate ± 0.1 mL/min	Rs remained > 3.0	Shifted by ~10%	Robust
Column Temp ± 2 °C	Rs remained > 2.8	Shifted by ~5%	Robust
% Organic in Mobile Phase B ± 2%	Rs remained > 2.5	Shifted by ~8%	Robust
Conclusion	Method B demonstrates high robustness, indicating it will perform consistently under the minor variations expected in a routine QC environment. Method A was not subjected to this test due to its failure in the specificity study.

Final Comparison and Recommendation

This validation exercise provides a clear, data-driven comparison of the two proposed HPLC methods.

Validation Parameter	Method A (Isocratic)	Method B (Gradient)	Recommendation
Specificity	FAIL	PASS	Method B is the only viable option.
Linearity	Pass	Pass (Superior R²)	Method B is preferred.
Accuracy	Pass	Pass (Slightly better recovery)	Method B is preferred.
Precision	Pass	Pass (Superior %RSD)	Method B is preferred.
Robustness	Not Tested	PASS	Method B is confirmed to be reliable.

Senior Scientist Recommendation:

While the isocratic Method A appears simpler on paper, the validation data unequivocally demonstrates its unsuitability for its intended purpose due to a critical failure in specificity. The co-elution of degradation products would lead to inaccurate and unreliable results, a non-negotiable failure in a regulated environment.

Method B , the gradient elution method, has successfully met all validation acceptance criteria. It has proven to be specific, linear, accurate, precise, and robust. The slightly increased complexity of the gradient is a necessary trade-off for the significant gain in resolving power and, therefore, data confidence. This method is validated and fit for purpose for the routine quantitative analysis of N,N-Diethyl-2-hydroxy-2-phenylacetamide.

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A Comparative Guide to the Biological Efficacy of N,N-Diethyl-2-hydroxy-2-phenylacetamide and Its Analogs

For Researchers, Scientists, and Drug Development Professionals

Introduction

The phenylacetamide scaffold is a privileged structure in medicinal chemistry, forming the core of a diverse range of biologically active compounds. Among these, N,N-Diethyl-2-hydroxy-2-phenylacetamide, also known as N,N-diethylmandelamide, and its analogs have garnered significant interest for their potential therapeutic applications. This technical guide provides a comprehensive comparison of the biological efficacy of N,N-Diethyl-2-hydroxy-2-phenylacetamide and its key analogs, drawing upon available experimental data to illuminate structure-activity relationships (SAR). We will delve into their anticonvulsant, insect repellent, anti-inflammatory, and antimicrobial properties, offering a critical analysis of their performance and the experimental methodologies used for their evaluation.

The introduction of a hydroxyl group at the alpha-position of the phenylacetamide core in N,N-Diethyl-2-hydroxy-2-phenylacetamide creates a chiral center and introduces a key hydrogen-bonding moiety, which can significantly influence its pharmacological profile compared to its non-hydroxylated counterpart, N,N-Diethyl-2-phenylacetamide (DEPA). This guide will explore the biological consequences of this and other structural modifications within this class of compounds.

Anticonvulsant Activity: A Promising Avenue

A significant body of research has focused on the anticonvulsant properties of phenylacetamide derivatives. The maximal electroshock (MES) and subcutaneous pentylenetetrazole (scPTZ) tests in rodent models are standard preliminary screens for anticonvulsant activity.[1][2]

Comparative Efficacy of Phenylacetamide Analogs

While direct comparative data for N,N-Diethyl-2-hydroxy-2-phenylacetamide is limited, studies on structurally related N-substituted phenylacetamides and α-hydroxyimides provide valuable insights into the SAR of this class of compounds. The median effective dose (ED50), the dose at which 50% of the animals are protected from seizures, is a key metric for comparison.

Compound/Analog	Test Model	ED50 (mg/kg)	Protective Index (PI = TD50/ED50)	Reference
N-(2-hydroxyethyl)decanamide	MES (mice)	22.0	27.5	[3]
N-(2-hydroxyethyl)palmitamide	MES (mice)	23.3	>42.9	[3]
N-(2-hydroxyethyl)stearamide	MES (mice)	20.5	>48.8	[3]
4-Amino-N-(2,6-dimethylphenyl)phenylacetamide	MES (mice)	50.50	Not Reported	[2]
4-Amino-N-(2,6-dimethylphenyl)phenylacetamide	scPTZ (mice)	93.20	Not Reported	[2]
N-substituted α-hydroxyimide (Compound 1g)	MES (mice)	29	Not Reported	[4]
(2,5-dioxo-pyrrolidin-1-yl)(phenyl)-Acetamide (Compound 14)	MES (mice)	49.6	Not Reported	[5]
(2,5-dioxo-pyrrolidin-1-yl)(phenyl)-Acetamide (Compound 14)	scPTZ (mice)	67.4	Not Reported	[5]

Analysis of Structure-Activity Relationship (SAR):

The data suggests that the N-substituent and modifications to the phenyl ring play a crucial role in anticonvulsant activity. The presence of a long alkyl chain in N-(2-hydroxyethyl)amides appears to be beneficial for potency in the MES test.[3] Furthermore, the substitution pattern on the N-phenyl ring, as seen in 4-amino-N-(2,6-dimethylphenyl)phenylacetamide, significantly influences efficacy against both MES and scPTZ induced seizures.[2] The α-hydroxyimide analog also demonstrates potent activity, suggesting that the α-hydroxy-amide moiety is a key pharmacophore.[4]

Proposed Mechanism of Action

While the exact mechanism of action for many of these compounds is not fully elucidated, some phenylacetamide derivatives are known to act as modulators of voltage-gated sodium channels. The ability to block these channels can stabilize neuronal membranes and prevent the rapid and repetitive firing associated with seizures.

Caption: Proposed mechanism of anticonvulsant action for some phenylacetamide analogs.

Experimental Protocol: Maximal Electroshock (MES) Test

The MES test is a widely used preclinical model to screen for drugs effective against generalized tonic-clonic seizures.

Methodology:

• Animal Model: Male Swiss albino mice (20-25 g) are typically used.

• Drug Administration: The test compound is administered intraperitoneally (i.p.) or orally (p.o.) at various doses. A vehicle control group receives the same volume of the vehicle.

• Induction of Seizures: At the time of peak effect of the drug, a maximal electrical stimulus (e.g., 50 mA, 60 Hz for 0.2 seconds) is delivered through corneal or ear-clip electrodes.

• Endpoint: The abolition of the hind limb tonic extensor phase of the seizure is considered the endpoint, indicating anticonvulsant activity.

• Data Analysis: The percentage of animals protected from seizures at each dose is recorded, and the ED50 value is calculated using statistical methods like the Litchfield and Wilcoxon method.[4]

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A Structural Comparison of N,N-Diethyl-2-hydroxy-2-phenylacetamide and Its Analogs: A Guide for Researchers

This guide provides a comprehensive structural comparison of N,N-Diethyl-2-hydroxy-2-phenylacetamide and its key derivatives. Designed for researchers, scientists, and drug development professionals, this document delves into the synthesis, physicochemical properties, and structure-activity relationships (SAR) of this class of compounds, supported by experimental data and detailed protocols.

Introduction: The Phenylacetamide Scaffold

The phenylacetamide moiety is a versatile structural motif present in a wide array of biologically active compounds.[1] Its derivatives have garnered significant interest in medicinal chemistry due to their diverse pharmacological activities.[2] The core structure, characterized by a phenyl ring attached to an acetamide group, allows for extensive functionalization at multiple positions, profoundly influencing the molecule's properties and biological interactions. This guide will focus on N,N-Diethyl-2-hydroxy-2-phenylacetamide and compare it with its close analogs, N,N-Diethyl-2-phenylacetamide and N-(2-hydroxyethyl)-2-phenylacetamide, to elucidate the impact of key structural modifications.

Core Structures Under Comparison

The three compounds at the center of this guide represent fundamental variations of the N,N-diethyl-phenylacetamide scaffold. The key distinguishing features are the presence or absence of a hydroxyl group on the α-carbon and the nature of the N-substituents.

Caption: Core chemical structures for comparative analysis.

Synthesis and Mechanistic Considerations

The synthesis of these phenylacetamide derivatives typically involves standard amidation reactions. The choice of starting materials and reaction conditions is dictated by the desired final structure.

General Synthesis of Phenylacetamides

A common and efficient method for preparing phenylacetamides is the acylation of an amine with a phenylacetic acid derivative, such as phenylacetyl chloride.[3][4] This reaction proceeds through a nucleophilic acyl substitution mechanism.

The synthesis of N,N-Diethyl-2-phenylacetamide can be achieved by reacting phenylacetyl chloride with diethylamine.[4][5] The reaction is typically carried out in an inert solvent, and a base may be added to neutralize the HCl byproduct.

In contrast, the synthesis of N-(2-hydroxyethyl)-2-phenylacetamide involves the acylation of 2-aminoethanol with phenylacetic acid or its derivatives.[3] The presence of the hydroxyl group on the amine requires careful consideration of reaction conditions to avoid side reactions.

The introduction of the α-hydroxyl group in N,N-Diethyl-2-hydroxy-2-phenylacetamide necessitates a different synthetic strategy, often involving the oxidation of the corresponding phenylacetamide or the use of a starting material that already contains the hydroxyl functionality.[6]

Caption: General workflow for the synthesis of phenylacetamide derivatives.[3]

Comparative Physicochemical Properties

The structural differences between these molecules lead to distinct physicochemical properties, which in turn influence their solubility, stability, and pharmacokinetic profiles.

Property	N,N-Diethyl-2-hydroxy-2-phenylacetamide	N,N-Diethyl-2-phenylacetamide	N-(2-hydroxyethyl)-2-phenylacetamide
Molecular Formula	C12H17NO2[7]	C12H17NO[5]	C10H13NO2[3]
Molecular Weight	207.27 g/mol [8]	191.27 g/mol [5]	179.22 g/mol [3]
Appearance	Not specified	Colorless to Yellow Liquid or Semi-Solid or solid[9]	White to off-white solid[3]
Melting Point	Not specified	86 °C[10]	59-61 °C[3]
XlogP (predicted)	1.5[7]	2.1[10]	Not specified

The presence of the hydroxyl group in N,N-Diethyl-2-hydroxy-2-phenylacetamide and N-(2-hydroxyethyl)-2-phenylacetamide increases their polarity compared to N,N-Diethyl-2-phenylacetamide. This is reflected in the lower predicted XlogP value for the α-hydroxy derivative, suggesting a higher affinity for aqueous environments.[7] This increased polarity can have significant implications for drug design, affecting membrane permeability and interactions with biological targets.

Structure-Activity Relationship (SAR) Insights

The N,N-diethyl substitution on the amide nitrogen is a common feature in various biologically active compounds. For instance, N,N-Diethyl-2-phenylacetamide itself is known to have insect repellent properties.[11] The metabolic pathway of this compound involves dealkylation and hydrolysis to form ethylphenylacetamide, phenylacetamide, and phenylacetic acid, which are then excreted.[11]

In a study on 2-amino-N-phenylacetamide inhibitors of Slack potassium channels, various substitutions on the phenyl ring and the amide nitrogen were explored.[12] Although this study does not include the exact derivatives discussed here, it highlights that even minor structural modifications can lead to significant changes in biological activity, often resulting in a loss of potency.[12]

The hydroxyl group introduces a hydrogen bond donor and acceptor, which can facilitate new interactions with biological targets. In the context of drug design, the introduction of a hydroxyl group can be a strategic move to enhance binding affinity and selectivity. For example, in the reduction of phenylacetamides to phenylethylamines, the hydroxyl group in N-(2-hydroxyethyl)-2-phenylacetamide reacts with the reducing agent, requiring additional equivalents for the reaction to proceed to completion.[1]

Experimental Protocols

Synthesis of N-(2-hydroxyethyl)-2-phenylacetamide[3]

This protocol describes a general method for the acylation of 2-aminoethanol.

• Dissolution: Dissolve 2-aminoethanol (1.2 equivalents) and a non-nucleophilic base (e.g., triethylamine, 1.5 equivalents) in an anhydrous aprotic solvent (e.g., dichloromethane or tetrahydrofuran) under an inert atmosphere (e.g., nitrogen or argon).

• Cooling: Cool the mixture to 0 °C in an ice bath.

• Addition of Acylating Agent: Slowly add a solution of phenylacetyl chloride (1.0 equivalent) in the same anhydrous solvent to the stirred mixture.

• Reaction: Allow the reaction to warm to room temperature and stir for 2-4 hours, monitoring the progress by thin-layer chromatography (TLC).

• Work-up: Quench the reaction with water and separate the organic layer. Wash the organic layer sequentially with a dilute acid solution (e.g., 1 M HCl), a saturated sodium bicarbonate solution, and brine.

• Drying and Isolation: Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄. Filter off the drying agent and concentrate the organic solvent using a rotary evaporator to yield the crude product.

• Purification: Purify the crude N-(2-hydroxyethyl)-2-phenylacetamide by recrystallization from a suitable solvent (e.g., ethanol/water mixture) or by column chromatography.

Purity Analysis by High-Performance Liquid Chromatography (HPLC)[3]

• Sample Preparation: Dissolve a small amount of the synthesized compound in a suitable solvent (e.g., acetonitrile (MeCN) or methanol).

• System Preparation: Equilibrate the HPLC system and the column with the initial mobile phase composition.

• Sample Injection: Inject a known volume of the dissolved sample onto the column.

• Elution: Run a gradient or isocratic elution method. A typical starting point could be a linear gradient from 10% to 90% MeCN over 15-20 minutes.

• Detection: Monitor the elution profile using a UV detector at an appropriate wavelength (e.g., 254 nm).

Structural Characterization

The identity and purity of the synthesized compounds should be confirmed by spectroscopic methods.[2]

• ¹H NMR and ¹³C NMR: To confirm the chemical structure and identify the presence of characteristic functional groups.

• Mass Spectrometry: To determine the molecular weight of the compound. The mass spectrum of N-(2-hydroxyethyl)-2-phenylacetamide is expected to show a molecular ion peak (M⁺) at m/z = 179.[2]

Conclusion and Future Directions

The structural comparison of N,N-Diethyl-2-hydroxy-2-phenylacetamide and its analogs reveals the significant impact of the α-hydroxyl group and N-substituents on the physicochemical properties of these molecules. The introduction of a hydroxyl group increases polarity, which can influence biological activity and pharmacokinetic profiles.

While this guide provides a foundational comparison based on available literature, further research is warranted to conduct direct comparative studies on the biological activities of these specific derivatives. Such studies would provide valuable insights into the structure-activity relationships of this class of compounds and could guide the design of new derivatives with enhanced therapeutic potential.

References

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A Guide to Specificity: Comparative Cross-Reactivity Analysis of N,N-Diethyl-2-hydroxy-2-phenylacetamide

In the precise world of analytical science and drug development, understanding a molecule's binding specificity is not just a procedural step but a cornerstone of scientific validity. This guide offers a comprehensive framework for conducting cross-reactivity studies on N,N-Diethyl-2-hydroxy-2-phenylacetamide, a compound with a nuanced profile that demands rigorous analytical characterization. We will explore the strategic selection of comparator compounds, detail robust experimental protocols, and provide a clear methodology for data interpretation, all aimed at equipping researchers, scientists, and drug development professionals with the tools for a thorough specificity assessment.

The Imperative of Cross-Reactivity Assessment for N,N-Diethyl-2-hydroxy-2-phenylacetamide

N,N-Diethyl-2-hydroxy-2-phenylacetamide, also known as Mandelamide, N,N-diethyl, belongs to the phenylacetamide class of compounds.[1][2] While the broader family of phenylacetamide derivatives has been explored for various biological activities, the specificity of any individual compound cannot be assumed.[2] Cross-reactivity, the phenomenon where an analytical method detects substances other than the intended analyte, can lead to significant and costly errors, including false-positive results in screening assays and misinterpretation of pharmacokinetic data. Therefore, a systematic evaluation of cross-reactivity is a critical step in the validation of any analytical method for this compound.

This guide will provide a comparative analysis of two gold-standard techniques for assessing cross-reactivity: competitive enzyme-linked immunosorbent assay (ELISA) and liquid chromatography-tandem mass spectrometry (LC-MS/MS).

Strategic Experimental Design: Laying the Foundation for Accurate Results

A successful cross-reactivity study hinges on a well-conceived experimental design. This involves the careful selection of compounds to test against and the choice of appropriate analytical methodologies.

Selection of Comparator Compounds

The choice of comparator compounds should be driven by structural similarity to N,N-Diethyl-2-hydroxy-2-phenylacetamide. This includes potential precursors, metabolites, and analogs with slight chemical modifications. The goal is to challenge the analytical method with molecules that are most likely to cause interference.

Table 1: Rationale for the Selection of Comparator Compounds

Compound Name	Structural Relationship to Target Analyte	Rationale for Inclusion in Cross-Reactivity Panel
N,N-Diethyl-2-phenylacetamide	Dehydroxylated parent compound	To assess the contribution of the hydroxyl group to binding specificity.[3]
2-Hydroxy-2-phenylacetamide	Parent amide without N-diethyl groups	To evaluate the influence of the N,N-diethyl moiety on potential cross-reactivity.
Mandelic Acid	Carboxylic acid analog	A potential metabolite where the amide has been hydrolyzed to a carboxylic acid.
N,N-Dimethyl-2-hydroxy-2-phenylacetamide	Analog with smaller N-alkyl groups	To determine if the size of the N-alkyl groups affects binding.
2-Phenylacetamide	Core structural backbone	To understand the binding contribution of the core phenylacetamide structure.[4]

Methodological Approaches: Immunoassay versus Mass Spectrometry

The two primary methods for evaluating cross-reactivity offer a balance of throughput and specificity.

• Immunoassays (e.g., ELISA): These antibody-based assays are highly sensitive and suitable for high-throughput screening.[5] Cross-reactivity is determined by the concentration of the competing compound required to displace the target analyte from the antibody.[6][7]

• Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS): Considered the gold standard for specificity, LC-MS/MS physically separates compounds before detection based on their mass-to-charge ratio.[8][9] This technique can definitively distinguish between the target analyte and potential cross-reactants.

A pragmatic approach often involves using ELISA for initial screening, followed by LC-MS/MS for confirmation of any observed cross-reactivity and for method validation.[10]

Detailed Experimental Protocols

The following sections provide step-by-step protocols for assessing the cross-reactivity of N,N-Diethyl-2-hydroxy-2-phenylacetamide.

Competitive ELISA Protocol

This protocol is designed to quantify the degree of cross-reactivity of the selected comparator compounds in an immunoassay format.

Experimental Workflow for Competitive ELISA

Caption: Workflow for the competitive ELISA cross-reactivity assay.

Step-by-Step Methodology:

• Plate Coating: Dilute a protein conjugate of N,N-Diethyl-2-hydroxy-2-phenylacetamide in a suitable coating buffer (e.g., carbonate-bicarbonate buffer, pH 9.6) and add to the wells of a 96-well microplate. Incubate overnight at 4°C.

• Washing: Aspirate the coating solution and wash the plate three times with a wash buffer (e.g., PBS with 0.05% Tween 20).

• Blocking: Add a blocking buffer (e.g., 5% non-fat dry milk in PBS) to each well to prevent non-specific binding. Incubate for 1-2 hours at room temperature.

• Competitive Reaction: Wash the plate as in step 2. Prepare serial dilutions of N,N-Diethyl-2-hydroxy-2-phenylacetamide (for the standard curve) and each comparator compound. Add these solutions to the appropriate wells, followed immediately by a fixed, predetermined concentration of a primary antibody specific for N,N-Diethyl-2-hydroxy-2-phenylacetamide. Incubate for 2 hours at room temperature.

• Secondary Antibody Incubation: Wash the plate as in step 2. Add an enzyme-conjugated secondary antibody (e.g., HRP-conjugated goat anti-rabbit IgG) to each well. Incubate for 1 hour at room temperature.

• Signal Development: Wash the plate as in step 2. Add a suitable substrate (e.g., TMB) and incubate until sufficient color develops. Stop the reaction with a stop solution (e.g., 2 M H₂SO₄).

• Data Acquisition and Analysis: Measure the absorbance at the appropriate wavelength (e.g., 450 nm). Calculate the IC50 value (the concentration that inhibits 50% of the maximum signal) for the target analyte and each comparator compound. The percent cross-reactivity is calculated as follows:

  % Cross-Reactivity = (IC50 of N,N-Diethyl-2-hydroxy-2-phenylacetamide / IC50 of Comparator Compound) x 100

LC-MS/MS Specificity Protocol

This protocol details the use of LC-MS/MS to confirm the specificity of the analytical method.

Experimental Workflow for LC-MS/MS Specificity Analysis

Caption: Workflow for specificity assessment using LC-MS/MS.

Step-by-Step Methodology:

• Sample Preparation: Prepare a solution of N,N-Diethyl-2-hydroxy-2-phenylacetamide at a known concentration. Prepare separate solutions containing the same concentration of the target analyte spiked with a high concentration (e.g., 100-fold excess) of each comparator compound.[11]

• Chromatographic Conditions:

  • Column: Utilize a C18 reverse-phase column.

  • Mobile Phase: Employ a gradient elution with 0.1% formic acid in water (Mobile Phase A) and 0.1% formic acid in acetonitrile (Mobile Phase B).[12]

  • Gradient: A typical gradient might start at 5% B, ramp to 95% B, hold, and then return to initial conditions.

• Mass Spectrometry Parameters:

  • Ionization Mode: Use electrospray ionization in positive mode (ESI+).

  • Detection Mode: Operate in Multiple Reaction Monitoring (MRM) mode.

  • MRM Transitions: Optimize the precursor-to-product ion transitions for N,N-Diethyl-2-hydroxy-2-phenylacetamide and each comparator compound.

• Data Acquisition and Analysis:

  • Inject the prepared samples into the LC-MS/MS system.

  • Monitor the retention time and the signal intensity for the target analyte's MRM transition in all samples.

  • Compare the peak area and retention time of N,N-Diethyl-2-hydroxy-2-phenylacetamide in the presence and absence of each comparator compound. Significant changes in peak area or the appearance of interfering peaks at the same retention time would indicate a lack of specificity.

Comparative Data and Interpretation

The following table presents hypothetical data from a cross-reactivity study of N,N-Diethyl-2-hydroxy-2-phenylacetamide to illustrate the expected outcomes.

Table 2: Hypothetical Cross-Reactivity Data for N,N-Diethyl-2-hydroxy-2-phenylacetamide

Comparator Compound	ELISA % Cross-Reactivity	LC-MS/MS Interference
N,N-Diethyl-2-phenylacetamide	35.7%	Chromatographically resolved; no interference.
2-Hydroxy-2-phenylacetamide	5.2%	No interference observed.
Mandelic Acid	<0.1%	No interference observed.
N,N-Dimethyl-2-hydroxy-2-phenylacetamide	12.8%	No interference observed.
2-Phenylacetamide	1.5%	No interference observed.

Interpretation of Hypothetical Results:

• In this example, the ELISA shows significant cross-reactivity with N,N-Diethyl-2-phenylacetamide, suggesting that the hydroxyl group is a key, but not the sole, determinant for antibody binding.

• The LC-MS/MS method, however, demonstrates excellent specificity, as it can chromatographically separate the target analyte from the most significantly cross-reacting compound.

• The lower cross-reactivity of the other compounds in the ELISA indicates a relatively specific antibody, but the data underscores the importance of confirmatory analysis with a more specific technique like LC-MS/MS.

Conclusion

A thorough assessment of cross-reactivity is indispensable for the development of reliable analytical methods for N,N-Diethyl-2-hydroxy-2-phenylacetamide. This guide has provided a comprehensive framework for such studies, encompassing strategic experimental design, detailed protocols for both high-throughput screening and confirmatory analysis, and a clear approach to data interpretation. By employing these methodologies, researchers can ensure the specificity and accuracy of their findings, thereby upholding the principles of scientific integrity and contributing to the robust development of new chemical entities.

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A Comparative Guide to the Synthetic Routes of N,N-Diethyl-2-hydroxy-2-phenylacetamide

For researchers and professionals in drug development, the efficient synthesis of target molecules is a cornerstone of progress. N,N-Diethyl-2-hydroxy-2-phenylacetamide, a valuable intermediate and potential pharmacophore, can be approached through several synthetic pathways. This guide provides an in-depth comparative analysis of the most prominent synthetic routes, offering experimental protocols, supporting data, and a critical evaluation of each method's merits and drawbacks to inform your synthetic strategy.

Introduction to N,N-Diethyl-2-hydroxy-2-phenylacetamide

N,N-Diethyl-2-hydroxy-2-phenylacetamide, also known as N,N-diethylmandelamide, possesses a chiral center and functional groups that make it a versatile building block in medicinal chemistry. Its synthesis is of considerable interest, and the choice of synthetic route can significantly impact yield, purity, cost-effectiveness, and scalability. This document will explore two primary approaches: the direct amidation of mandelic acid and the reductive amination of phenylglyoxylic acid.

Route 1: Direct Amidation of Mandelic Acid

This classical approach leverages the readily available mandelic acid, which already contains the required 2-hydroxy-2-phenylacetyl core. The key transformation is the formation of an amide bond between the carboxylic acid of mandelic acid and diethylamine. This is typically achieved using a coupling reagent to activate the carboxylic acid.

Mechanistic Rationale

The direct formation of an amide from a carboxylic acid and an amine is thermodynamically unfavorable and kinetically slow at room temperature. Therefore, a coupling reagent is employed to convert the carboxylic acid's hydroxyl group into a better leaving group, facilitating nucleophilic attack by the amine. Carbodiimides, such as 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC), are commonly used for this purpose. The reaction proceeds through an O-acylisourea intermediate, which is highly reactive towards amines.[1][2] To improve efficiency and minimize side reactions, such as the formation of an unreactive N-acylurea, an additive like 1-hydroxybenzotriazole (HOBt) is often included.[3] HOBt reacts with the O-acylisourea to form an activated ester, which is more stable and reacts cleanly with the amine to yield the desired amide.

Caption: Carbodiimide-mediated amidation of mandelic acid.

Experimental Protocol

Materials:

• Mandelic acid

• 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC)

• 1-Hydroxybenzotriazole (HOBt)

• Diethylamine

• Diisopropylethylamine (DIPEA)

• Anhydrous Dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate

Procedure:

• In a round-bottom flask under an inert atmosphere, dissolve mandelic acid (1.0 eq) in anhydrous DCM.

• Add HOBt (1.1 eq) and EDC (1.2 eq) to the solution and stir for 15 minutes at room temperature.

• Add DIPEA (1.5 eq) followed by the dropwise addition of diethylamine (1.2 eq).

• Allow the reaction to stir at room temperature for 12-18 hours, monitoring by Thin Layer Chromatography (TLC).

• Upon completion, dilute the reaction mixture with DCM and wash sequentially with saturated aqueous sodium bicarbonate solution and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Route 2: Reductive Amination of Phenylglyoxylic Acid

This alternative route begins with phenylglyoxylic acid and forms the target molecule in a single pot through a reductive amination reaction. This process involves the initial formation of an iminium ion intermediate from the keto-acid and diethylamine, which is then reduced in situ.

Mechanistic Rationale

Reductive amination is a powerful tool for C-N bond formation.[4][5][6] In this proposed synthesis, the ketone of phenylglyoxylic acid reacts with diethylamine to form an unstable enamine or iminium ion. The carboxylic acid moiety can facilitate this step. A reducing agent, selective for the iminium ion over the ketone, is then used to reduce the C=N double bond to a C-N single bond. Sodium cyanoborohydride (NaBH₃CN) or sodium triacetoxyborohydride (NaBH(OAc)₃) are suitable reagents for this transformation as they are less reactive towards carbonyls at neutral or slightly acidic pH.[7]

Caption: Reductive amination of phenylglyoxylic acid.

Experimental Protocol

Materials:

• Phenylglyoxylic acid

• Diethylamine

• Sodium triacetoxyborohydride (NaBH(OAc)₃)

• Anhydrous 1,2-Dichloroethane (DCE)

• Acetic acid (glacial)

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous sodium sulfate

Procedure:

• In a round-bottom flask, suspend phenylglyoxylic acid (1.0 eq) in anhydrous DCE.

• Add diethylamine (1.1 eq) and a catalytic amount of glacial acetic acid.

• Stir the mixture at room temperature for 1 hour to facilitate the formation of the iminium intermediate.

• Add sodium triacetoxyborohydride (1.5 eq) portion-wise to the reaction mixture.

• Stir the reaction at room temperature for 24 hours, monitoring by TLC.

• Carefully quench the reaction by the slow addition of saturated aqueous sodium bicarbonate solution.

• Separate the organic layer and extract the aqueous layer with DCE.

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate.

• Purify the crude product via column chromatography.

Comparative Analysis

Parameter	Route 1: Direct Amidation	Route 2: Reductive Amination
Starting Material	Mandelic Acid	Phenylglyoxylic Acid
Reagents	EDC, HOBt, DIPEA, Diethylamine	NaBH(OAc)₃, Diethylamine, Acetic Acid
Reaction Steps	One-pot, two-step activation/coupling	One-pot, sequential addition
Reported Yields (for similar reactions)	Generally high (70-95%)	Moderate to high (60-90%)
Scalability	Good, but cost of coupling reagents can be a factor.	Good, cost of reducing agent is generally lower.
Safety Considerations	EDC and HOBt can be sensitizers.	NaBH(OAc)₃ is a moisture-sensitive hydride reagent.
Byproducts	Water-soluble urea and HOBt byproducts.	Borate salts.
Stereochemistry	If starting with a chiral mandelic acid, the stereocenter is retained.	A new stereocenter is formed, leading to a racemic mixture unless a chiral reducing agent or catalyst is used.

Conclusion

Both the direct amidation of mandelic acid and the reductive amination of phenylglyoxylic acid present viable synthetic routes to N,N-Diethyl-2-hydroxy-2-phenylacetamide.

The direct amidation of mandelic acid is a well-established and reliable method. Its primary advantage is the retention of stereochemistry if an enantiomerically pure starting material is used. The use of common coupling reagents makes this a go-to method in many research settings.

The reductive amination of phenylglyoxylic acid offers an elegant one-pot solution. While it creates a racemic product, it may be more cost-effective for large-scale synthesis where stereochemistry is not a primary concern or where subsequent resolution is planned.

The ultimate choice of synthetic route will depend on the specific requirements of the project, including the desired stereochemistry, scale, cost considerations, and available resources. It is recommended to perform small-scale trial reactions to optimize conditions for either route before committing to a larger-scale synthesis.

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A Comparative Guide to In Vitro and In Vivo Studies of Novel Phenylacetamides

A Senior Application Scientist's Field Guide to Translating Benchtop Data to Preclinical Models

Author's Note: Direct experimental data for N,N-Diethyl-2-hydroxy-2-phenylacetamide is not extensively available in public-domain literature. This guide, therefore, utilizes Lidocaine (a well-characterized N-substituted acetamide derivative) as a surrogate to illustrate the core principles, experimental workflows, and comparative logic required to bridge the gap between in vitro and in vivo studies for this class of compounds. The methodologies described are foundational and directly applicable to the investigation of novel phenylacetamide analogs.

Introduction: The In Vitro-In Vivo Translation Challenge

N-substituted acetamides are a versatile class of compounds with a wide range of pharmacological activities, including analgesic, anti-inflammatory, and central nervous system effects.[1][2][3] The journey of a novel compound, such as N,N-Diethyl-2-hydroxy-2-phenylacetamide, from a laboratory curiosity to a potential therapeutic candidate is a rigorous process of characterization. A critical phase in this journey is understanding how results from controlled, isolated in vitro (in glass) experiments predict the complex biological responses observed in in vivo (in a living organism) models.

This guide provides a comparative framework for designing and interpreting these two fundamental modes of study. We will explore the causality behind experimental choices, detail self-validating protocols, and present a logical workflow for assessing a novel phenylacetamide's potential, using the extensively studied local anesthetic Lidocaine as our primary exemplar.

The In Vitro Phase: Mechanistic Insights in a Controlled Environment

In vitro studies are the first step in characterizing a compound's biological activity. They offer a reductionist approach, allowing researchers to probe specific molecular targets, metabolic pathways, and cellular toxicities in a controlled and high-throughput manner.

Primary Target Engagement: Is the Compound Active?

For many phenylacetamide derivatives, a key mechanism of action is the modulation of voltage-gated sodium channels (NaV).[4][5] An initial in vitro screen is therefore designed to confirm and quantify this activity.

Key Experiment: Sodium Flux Assay

This assay measures the compound's ability to block the influx of sodium ions through NaV channels in a cell line engineered to express a specific channel subtype (e.g., NaV1.5 or NaV1.7).[6][7][8]

• Principle: Cells are loaded with a sodium-sensitive fluorescent dye. A channel activator (like veratridine) is added to open the sodium channels, causing an influx of Na+ and an increase in fluorescence. An effective channel blocker, like Lidocaine, will inhibit this influx, resulting in a dose-dependent reduction in the fluorescent signal.[9]

• Causality: This experiment directly tests the hypothesis that the compound interacts with the intended molecular target. It provides a quantitative measure of potency, typically expressed as the half-maximal inhibitory concentration (IC50).

Experimental Protocol: Fluorescence-Based Sodium Flux Assay [6]

• Cell Seeding: Plate human embryonic kidney (HEK293) cells stably expressing the target NaV channel (e.g., NaV1.5) in black-walled, clear-bottom 96-well plates and incubate overnight.[10]

• Dye Loading: Remove culture media and add a sodium-sensitive fluorescent dye loading solution (e.g., ION Natrium Green-2 AM) to each well. Incubate for 1 hour to allow the dye to enter the cells.[8]

• Compound Incubation: Prepare serial dilutions of the test compound (e.g., N,N-Diethyl-2-hydroxy-2-phenylacetamide) and a reference compound (e.g., Lidocaine or Tetracaine). Add the compounds to the respective wells and incubate for 15-30 minutes.[6]

• Assay Readout: Place the plate in a kinetic plate reader. Add a channel activator (e.g., 300 µM veratridine) to all wells simultaneously.

• Data Analysis: Measure the change in fluorescence over time. The reduction in fluorescence in the presence of the compound, compared to a vehicle control, is used to calculate the percent inhibition and subsequently the IC50 value.

Early Safety Assessment: Is the Compound Toxic to Cells?

Before moving to animal models, it is crucial to assess the compound's general cytotoxicity. This helps to distinguish between desired pharmacological effects and non-specific cell death.

Key Experiments: MTT and LDH Assays

• MTT Assay: Measures the metabolic activity of cells, which is an indicator of cell viability.[11] Live cells contain mitochondrial dehydrogenases that convert the yellow tetrazolium salt MTT into purple formazan crystals. The amount of formazan is proportional to the number of viable cells.

• LDH Assay: Measures the release of lactate dehydrogenase (LDH), a cytosolic enzyme, into the culture medium.[12][13] LDH release indicates a loss of cell membrane integrity, a hallmark of cytotoxicity.[13]

Experimental Protocol: MTT Cytotoxicity Assay [12][14]

• Cell Seeding & Treatment: Seed a relevant cell line (e.g., HeLa or A549) in a 96-well plate.[15] After 24 hours, treat the cells with serial dilutions of the test compound for a specified period (e.g., 24, 48, or 72 hours).

• MTT Addition: Add 10 µL of 5 mg/mL MTT solution to each well and incubate for 3-4 hours at 37°C.

• Formazan Solubilization: Carefully remove the medium and add 100 µL of a solubilizing agent (e.g., DMSO) to each well to dissolve the purple formazan crystals.

• Absorbance Measurement: Measure the absorbance at 490-570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle-treated control cells.

Metabolic Stability: How Is the Compound Processed?

In vitro metabolism studies predict how a compound might be broken down in the body, primarily by liver enzymes. This is critical for understanding its potential duration of action and for identifying any potentially toxic metabolites.

Key Experiment: Liver Microsome Stability Assay

• Principle: The compound is incubated with liver microsomes, which are vesicles containing a high concentration of drug-metabolizing enzymes like cytochrome P450s (CYPs).[16][17][18] The rate at which the parent compound disappears over time is measured.

• Causality: This assay provides an early indication of the compound's metabolic fate. A compound that is rapidly metabolized in vitro is likely to have a short half-life in vivo. Studies have shown Lidocaine is metabolized via deethylation and hydrolysis by liver enzymes.[16][19][20]

The In Vivo Phase: Efficacy and Safety in a Complex Biological System

In vivo studies are essential to understand how a compound behaves in a whole, living organism. These studies evaluate its efficacy in a relevant disease model and provide critical information on its pharmacokinetics (PK) and overall safety profile.

Efficacy Assessment: Does the Compound Work in an Animal Model?

Based on the in vitro finding that our compound class blocks sodium channels, a relevant in vivo model would be one that measures analgesia or local anesthesia.

Key Experiment: Rodent Tail-Flick Test

• Principle: This is a standard test for assessing the efficacy of analgesics.[21][22] A heat source is applied to a rodent's tail, and the time it takes for the animal to flick its tail away (tail-flick latency) is measured.[22] An effective local anesthetic will increase this latency time.

• Causality: This experiment provides a functional readout of the compound's activity in a living system. It tests whether the compound can reach its target tissue at a sufficient concentration to produce a physiological effect. Studies show that local administration of Lidocaine significantly increases tail-flick latency in mice.[21][23][24]

Experimental Protocol: Mouse Tail-Flick Test [21]

• Acclimatization: Acclimate male Swiss albino mice to the testing apparatus.[25]

• Baseline Measurement: Measure the baseline tail-flick latency for each mouse by applying a radiant heat source to the tail and recording the time to withdrawal. A cut-off time (e.g., 10 seconds) is used to prevent tissue damage.

• Compound Administration: Administer the test compound via a relevant route (e.g., subcutaneous injection at the base of the tail). Include a vehicle control group and a positive control group (e.g., Lidocaine).

• Post-Treatment Measurement: Measure the tail-flick latency at several time points after administration (e.g., 5, 15, 30, 60, and 120 minutes).[26]

• Data Analysis: Analyze the change in latency from baseline over time. The duration of the sensory block is the time taken for the latency to return to baseline.

Pharmacokinetics: What Does the Body Do to the Compound?

Pharmacokinetic (PK) studies track the Absorption, Distribution, Metabolism, and Excretion (ADME) of a compound over time.[27]

Key Experiment: Rodent Pharmacokinetic Study

• Principle: The compound is administered to a cohort of animals (typically rats or mice), and blood samples are collected at multiple time points.[26][28][29] The concentration of the compound in the plasma is then measured, usually by LC-MS/MS.

• Causality: This study bridges the gap between the administered dose and the concentration of the drug in the body. It helps to explain the time course of the drug's effect and is crucial for determining appropriate dosing regimens for future studies.[27]

Experimental Protocol: Rat PK Study [26][28]

• Animal Preparation: Use male Sprague-Dawley rats, often with jugular vein cannulation to facilitate repeated blood sampling.[28]

• Dosing: Administer the compound via at least two routes, typically intravenous (IV) to determine 100% bioavailability, and the intended therapeutic route (e.g., oral, PO).

• Blood Sampling: Collect blood samples at specified time points (e.g., 5, 15, 30, 60, 120, 240, 480 minutes) into tubes containing an anticoagulant.

• Sample Processing: Centrifuge the blood to separate the plasma.

• Bioanalysis: Quantify the concentration of the parent drug (and any major metabolites) in the plasma samples using a validated LC-MS/MS method.

• Data Analysis: Plot the plasma concentration versus time and calculate key PK parameters such as Cmax (maximum concentration), Tmax (time to Cmax), AUC (area under the curve), and t1/2 (half-life).[30]

Acute Toxicity: What is the Compound's Safety Margin?

Initial in vivo safety studies aim to determine the dose range at which the compound can be administered without causing significant adverse effects.

Key Experiment: Acute Oral Toxicity Study (LD50 Estimation)

• Principle: Groups of animals are given single, increasing doses of the compound. The animals are observed for signs of toxicity and mortality over a period (e.g., 14 days). The data is used to estimate the LD50 (the dose that is lethal to 50% of the animals).[25]

• Causality: This study establishes the upper limit of the compound's safety profile and helps to define the therapeutic window (the range between the effective dose and the toxic dose). The LD50 for Lidocaine in mice has been reported as 110 mg/kg.[25]

Bridging the Gap: A Comparative Analysis

The true value of this dual approach lies in comparing the in vitro and in vivo datasets. Discrepancies are common and provide crucial insights for further development.

Parameter	In Vitro Study	In Vivo Study	Comparative Insights & Causality
Potency (IC50)	Sodium Flux Assay	Efficacy (ED50) - Tail-Flick Test	A large difference between IC50 and ED50 may indicate poor bioavailability, rapid metabolism, or poor penetration to the target tissue.
Metabolism	Liver Microsome Stability	Pharmacokinetics (t1/2)	A high clearance rate in microsomes should correlate with a short half-life in vivo. If not, other clearance mechanisms (e.g., renal) may be involved.
Toxicity (CC50)	MTT/LDH Assays	Toxicity (LD50)	In vivo toxicity can be caused by the parent compound, its metabolites, or off-target effects not captured in simple cell-based assays.

Logical Workflow Diagram

Caption: From Benchtop to Preclinical: A workflow for characterizing novel phenylacetamides.

Conclusion: A Self-Validating System

The iterative process of comparing in vitro and in vivo data forms a self-validating system. In vitro results generate hypotheses about a compound's mechanism and potential liabilities. In vivo experiments test these hypotheses in a complex biological context. When the data aligns (e.g., high in vitro potency and stability translate to good in vivo efficacy and a favorable PK profile), it builds confidence in the compound's potential. When it diverges, it points to specific challenges—such as poor absorption or rapid metabolism—that must be addressed through medicinal chemistry and lead optimization. For a novel molecule like N,N-Diethyl-2-hydroxy-2-phenylacetamide, this structured, comparative approach is the most reliable path to accurately define its therapeutic promise.

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A Comparative Guide to the Structural Confirmation of N,N-Diethyl-2-hydroxy-2-phenylacetamide

For researchers, scientists, and professionals in drug development, the unambiguous confirmation of a molecule's structure is a cornerstone of scientific rigor. This guide provides an in-depth technical comparison of analytical methodologies for confirming the structure of N,N-Diethyl-2-hydroxy-2-phenylacetamide, a compound of interest in various research domains. We will delve into the rationale behind experimental choices, present detailed protocols, and compare expected data with that of plausible isomers to provide a comprehensive framework for structural elucidation.

The Analytical Imperative: Beyond Molecular Formula

While the molecular formula, C₁₂H₁₇NO₂, provides the elemental composition, it reveals nothing about the intricate three-dimensional arrangement of atoms that dictates the molecule's chemical and biological properties. The presence of a chiral center at the α-carbon, a hydroxyl group, a phenyl ring, and a diethylamide moiety offers several possibilities for isomeric structures. Therefore, a multi-pronged analytical approach is not just recommended; it is essential for unequivocal structural validation.

This guide will focus on a synergistic application of Nuclear Magnetic Resonance (NMR) Spectroscopy, Mass Spectrometry (MS), and Infrared (IR) Spectroscopy. Each technique provides a unique piece of the structural puzzle, and their combined interpretation forms a self-validating system of confirmation.

The Strategic Workflow for Structural Elucidation

Our approach is designed to systematically and conclusively determine the structure of N,N-Diethyl-2-hydroxy-2-phenylacetamide. The workflow is iterative, with each step building upon the last to refine our understanding of the molecule's architecture.

Caption: A logical workflow for the structural elucidation of N,N-Diethyl-2-hydroxy-2-phenylacetamide.

I. Mass Spectrometry: The First Glimpse

Mass spectrometry provides the foundational data point: the molecule's exact mass and, by extension, its molecular formula.

Experimental Protocol: High-Resolution Mass Spectrometry (HRMS)

• Sample Preparation: Dissolve approximately 1 mg of the synthesized compound in 1 mL of a suitable solvent (e.g., methanol or acetonitrile).

• Instrumentation: Utilize an electrospray ionization (ESI) source coupled to a high-resolution mass analyzer, such as a time-of-flight (TOF) or Orbitrap instrument.

• Data Acquisition: Acquire the spectrum in positive ion mode. The protonated molecule [M+H]⁺ is expected to be the most abundant ion.

• Data Analysis: Determine the exact mass of the [M+H]⁺ ion and use software to predict the most likely elemental composition.

Expected Data for N,N-Diethyl-2-hydroxy-2-phenylacetamide

Ion	Predicted m/z
[M+H]⁺	208.1332
[M+Na]⁺	230.1151

The high-resolution data allows for the confident assignment of the molecular formula C₁₂H₁₇NO₂.

Comparative Analysis with Isomers

It is crucial to recognize that isomers will have the exact same molecular weight and formula. Therefore, MS alone cannot differentiate between them. For instance, an isomer where the hydroxyl group is on the phenyl ring (e.g., N,N-Diethyl-2-(4-hydroxyphenyl)acetamide) would also yield an [M+H]⁺ ion at m/z 208.1332.

Fragmentation Pattern: A Deeper Dive

Tandem MS (MS/MS) experiments can provide structural clues through fragmentation patterns. For N,N-Diethyl-2-hydroxy-2-phenylacetamide, characteristic fragmentation would involve:

• Loss of water (-18 Da): From the hydroxyl group, leading to a fragment at m/z 190.1226.

• Cleavage of the C-C bond alpha to the carbonyl: This can lead to the formation of the N,N-diethylaminocarbonyl cation [CON(CH₂CH₃)₂]⁺ at m/z 100.0757.

• Cleavage of the amide C-N bond: This can result in the formation of the 2-hydroxy-2-phenylacetyl cation [C₆H₅CH(OH)CO]⁺ at m/z 151.0441.

These fragmentation patterns provide valuable insights into the connectivity of the molecule, which can be used to differentiate it from its isomers.

II. Infrared Spectroscopy: Unveiling Functional Groups

IR spectroscopy is a rapid and effective technique for identifying the key functional groups present in a molecule.

Experimental Protocol: Attenuated Total Reflectance (ATR) FT-IR

• Sample Preparation: Place a small amount of the solid sample directly onto the ATR crystal.

• Data Acquisition: Acquire the spectrum over the range of 4000-400 cm⁻¹.

• Data Analysis: Identify the characteristic absorption bands for the expected functional groups.

Expected Characteristic IR Absorptions

Wavenumber (cm⁻¹)	Functional Group	Vibration
3400-3200 (broad)	O-H	Stretching
3000-2850	C-H (aliphatic)	Stretching
~1630	C=O (amide)	Stretching
1600-1450	C=C (aromatic)	Stretching
~1100	C-O	Stretching

Comparative Analysis with Isomers

An isomer with a phenolic hydroxyl group, such as N,N-Diethyl-2-(4-hydroxyphenyl)acetamide, would also show a broad O-H stretch. However, the exact position and shape of this band, as well as the fingerprint region (below 1500 cm⁻¹), would differ, providing a basis for differentiation. The absence of a strong, broad O-H stretch in the 3400-3200 cm⁻¹ region would rule out the presence of a hydroxyl group.

III. Nuclear Magnetic Resonance Spectroscopy: The Definitive Map

NMR spectroscopy is the most powerful tool for elucidating the detailed structure of an organic molecule. By analyzing the chemical environment of each proton and carbon atom, we can piece together the complete molecular framework.

Experimental Protocol: ¹H and ¹³C NMR

• Sample Preparation: Dissolve 5-10 mg of the sample in approximately 0.7 mL of a deuterated solvent (e.g., CDCl₃ or DMSO-d₆) in a 5 mm NMR tube.

• Instrumentation: Utilize a high-field NMR spectrometer (e.g., 400 MHz or higher).

• Data Acquisition:

  • ¹H NMR: Acquire a standard one-dimensional proton spectrum.

  • ¹³C NMR: Acquire a proton-decoupled carbon spectrum.

  • 2D NMR (optional but recommended): Perform COSY (Correlation Spectroscopy) to establish proton-proton couplings and HSQC (Heteronuclear Single Quantum Coherence) to correlate directly bonded protons and carbons.

• Data Analysis: Analyze the chemical shifts, integration values, and coupling patterns to assign each signal to a specific atom in the molecule.

Predicted ¹H NMR Data for N,N-Diethyl-2-hydroxy-2-phenylacetamide (in CDCl₃)

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment
~7.3-7.4	Multiplet	5H	Aromatic protons (C₆H₅)
~5.0	Singlet	1H	Methine proton (CH-OH)
~4.5	Broad Singlet	1H	Hydroxyl proton (OH)
~3.4	Quartet	2H	Methylene protons (N-CH₂)
~3.2	Quartet	2H	Methylene protons (N-CH₂)
~1.2	Triplet	3H	Methyl protons (CH₃)
~1.1	Triplet	3H	Methyl protons (CH₃)

Predicted ¹³C NMR Data for N,N-Diethyl-2-hydroxy-2-phenylacetamide (in CDCl₃)

Chemical Shift (δ, ppm)	Assignment
~172	Carbonyl carbon (C=O)
~140	Aromatic carbon (quaternary)
~128	Aromatic carbons (CH)
~127	Aromatic carbons (CH)
~126	Aromatic carbons (CH)
~75	Methine carbon (CH-OH)
~42	Methylene carbons (N-CH₂)
~14	Methyl carbons (CH₃)
~13	Methyl carbons (CH₃)

Comparative Analysis with a Positional Isomer: N,N-Diethyl-2-(4-hydroxyphenyl)acetamide

To illustrate the power of NMR in distinguishing isomers, let's consider the predicted spectra for N,N-Diethyl-2-(4-hydroxyphenyl)acetamide.

Predicted ¹H NMR Data for N,N-Diethyl-2-(4-hydroxyphenyl)acetamide (in DMSO-d₆)

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment
~9.2	Singlet	1H	Phenolic proton (OH)
~7.0	Doublet	2H	Aromatic protons (ortho to OH)
~6.7	Doublet	2H	Aromatic protons (meta to OH)
~3.5	Singlet	2H	Methylene protons (CH₂)
~3.3	Quartet	4H	Methylene protons (N-CH₂)
~1.0	Triplet	6H	Methyl protons (CH₃)

Key Differentiating Features:

• Aromatic Region: The target molecule shows a complex multiplet for the monosubstituted phenyl ring, while the isomer displays two distinct doublets characteristic of a para-substituted ring.

• Methine vs. Methylene: The target molecule has a methine proton signal (~5.0 ppm) adjacent to the hydroxyl group, which is absent in the isomer. Instead, the isomer has a methylene signal (~3.5 ppm) adjacent to the phenyl ring.

• Hydroxyl Proton: The chemical shift of the hydroxyl proton is highly dependent on the solvent and concentration. However, a phenolic hydroxyl proton in the isomer is typically more deshielded than the alcoholic proton in the target molecule.

Caption: Key differentiating features in the predicted NMR spectra of the target molecule and a positional isomer.

Conclusion: A Symphony of Data

References

• PubChem. N,n-diethyl-2-hydroxy-2-phenylacetamide. National Center for Biotechnology Information. [Link]

• PubChem. N,N-Diethyl-2-phenylacetamide. National Center for Biotechnology Information. [Link]

• Iowa State University. NMR Sample Preparation. Chemical Instrumentation Facility. [Link]

• St. Paul's Cathedral Mission College. INFRARED SPECTROSCOPY. [Link]

• LibreTexts. Mass Spectrometry - Fragmentation Patterns. [Link]

A Comparative Guide to the Reproducible Synthesis of N,N-Diethyl-2-hydroxy-2-phenylacetamide

For Researchers, Scientists, and Drug Development Professionals

In the landscape of pharmaceutical development and fine chemical synthesis, the reliable and reproducible production of target molecules is paramount. N,N-Diethyl-2-hydroxy-2-phenylacetamide, a valuable α-hydroxy amide, presents a compelling case study in synthetic methodology. This guide offers an in-depth technical comparison of the primary synthetic routes to this compound, focusing on the critical aspects of reproducibility, yield, and purity. Drawing from established chemical principles and experimental data, we will dissect the nuances of each approach to provide actionable insights for researchers in the field.

Introduction to N,N-Diethyl-2-hydroxy-2-phenylacetamide

N,N-Diethyl-2-hydroxy-2-phenylacetamide belongs to the α-hydroxy amide class of compounds, which are significant structural motifs in a variety of biologically active molecules. The presence of the hydroxyl group alpha to the amide functionality introduces a chiral center and provides a handle for further chemical transformations, making these compounds valuable intermediates in medicinal chemistry. The reproducibility of their synthesis is a critical factor, as inconsistencies can lead to variations in yield, purity, and ultimately, the efficacy and safety of downstream products.

This guide will focus on two principal synthetic strategies for N,N-Diethyl-2-hydroxy-2-phenylacetamide:

• A Two-Step Approach via the Passerini Reaction and Subsequent Hydrolysis: A multicomponent reaction strategy offering high atom economy.

• Direct α-Hydroxylation of an Amide Precursor: A more direct approach involving the oxidation of the corresponding amide.

We will also briefly touch upon an alternative, N,N-Dimethyl-2-hydroxy-2-phenylacetamide, to provide a comparative context.

Comparative Analysis of Synthetic Methodologies

The choice of synthetic route can significantly impact the reproducibility and overall efficiency of obtaining N,N-Diethyl-2-hydroxy-2-phenylacetamide. Below is a summary of the key performance indicators for the two primary methods.

Metric	Passerini Reaction + Hydrolysis	Direct α-Hydroxylation of Amide
Typical Yield	Moderate to High (overall)	Variable, often moderate
Reproducibility	Can be sensitive to substrate and conditions	Highly dependent on oxidant and reaction control
Key Advantages	High convergence, atom economy, readily available starting materials	Fewer synthetic steps
Potential Challenges	Formation of byproducts, incomplete hydrolysis, reproducibility can be troublesome[1]	Over-oxidation, side reactions, purification challenges
Purity of Crude Product	Moderate, requires purification after both steps	Variable, often requires significant purification
Reaction Time	Passerini: minutes to hours; Hydrolysis: several hours	Several hours

Method 1: The Passerini Reaction Followed by Hydrolysis

The Passerini three-component reaction (P-3CR) is a powerful tool in organic synthesis that combines an aldehyde, a carboxylic acid, and an isocyanide to form an α-acyloxy amide in a single step[2]. This adduct can then be hydrolyzed to yield the desired α-hydroxy amide.

Causality Behind Experimental Choices

This two-step approach is predicated on the efficiency of the multicomponent reaction to assemble the core structure, followed by a standard chemical transformation to unmask the hydroxyl group. The choice of a temporary acyl protecting group (from the carboxylic acid in the Passerini reaction) is crucial for the initial bond formation and is subsequently removed.

Experimental Workflow & Diagram

Caption: Workflow for the two-step synthesis of N,N-Diethyl-2-hydroxy-2-phenylacetamide.

Detailed Experimental Protocol (Representative)

Step 1: Synthesis of N,N-Diethyl-2-acetoxy-2-phenylacetamide (Passerini Adduct)

• To a stirred solution of benzaldehyde (1.0 eq) and acetic acid (1.0 eq) in an aprotic solvent such as dichloromethane (DCM) at room temperature, add diethyl isocyanide (1.0 eq) dropwise.

• The reaction is typically exothermic and should be monitored. Stir the reaction mixture at room temperature for 4-24 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, wash the reaction mixture with a saturated aqueous solution of sodium bicarbonate, followed by brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude α-acyloxy amide.

• Purify the crude product by column chromatography on silica gel.

Step 2: Hydrolysis to N,N-Diethyl-2-hydroxy-2-phenylacetamide

• Dissolve the purified N,N-Diethyl-2-acetoxy-2-phenylacetamide (1.0 eq) in a mixture of methanol and water.

• Add a catalytic amount of a base, such as sodium hydroxide or potassium carbonate[3].

• Stir the mixture at room temperature or gentle heating for 2-6 hours, monitoring the reaction by TLC.

• Once the hydrolysis is complete, neutralize the reaction mixture with a dilute acid (e.g., 1M HCl).

• Extract the product with an organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• The resulting crude product can be further purified by recrystallization or column chromatography.

Factors Affecting Reproducibility

• Purity of Reagents: The presence of water in the Passerini reaction can lead to side reactions and reduced yields. Aldehydes prone to oxidation should be purified before use.

• Reaction Concentration: The Passerini reaction is known to proceed more efficiently at higher concentrations[4]. Variations in concentration can affect the reaction rate and yield.

• Temperature Control: While often run at room temperature, exothermic reactions can lead to side products if not properly controlled.

• Hydrolysis Conditions: Incomplete hydrolysis will result in a mixture of starting material and product, complicating purification. The choice of base and reaction time are critical parameters.

Method 2: Direct α-Hydroxylation of N,N-Diethyl-2-phenylacetamide

A more direct route involves the α-hydroxylation of the corresponding amide, N,N-Diethyl-2-phenylacetamide. This can be achieved by generating the amide enolate followed by reaction with an electrophilic oxygen source.

Causality Behind Experimental Choices

This method relies on the deprotonation at the α-carbon of the amide to form a nucleophilic enolate, which then attacks an oxygen-transfer agent. The choice of a strong, non-nucleophilic base is critical to ensure complete enolate formation without competing side reactions.

Experimental Workflow & Diagram

Caption: Workflow for the direct α-hydroxylation of N,N-Diethyl-2-phenylacetamide.

Detailed Experimental Protocol (Representative)

• Prepare a solution of a strong, non-nucleophilic base such as lithium diisopropylamide (LDA) in anhydrous tetrahydrofuran (THF) at -78°C under an inert atmosphere (e.g., argon or nitrogen).

• Slowly add a solution of N,N-Diethyl-2-phenylacetamide (1.0 eq) in anhydrous THF to the LDA solution at -78°C.

• Stir the mixture at -78°C for 1 hour to ensure complete formation of the lithium enolate.

• In a separate flask, prepare a solution of an electrophilic oxygen source, such as oxodiperoxymolybdenum(pyridine)-(hexamethylphosphoric triamide) (MoOPH), in anhydrous THF.

• Slowly add the enolate solution to the oxidant solution at -78°C via cannula.

• Allow the reaction mixture to slowly warm to room temperature and stir for 12-24 hours.

• Quench the reaction by the addition of a saturated aqueous solution of sodium sulfite.

• Extract the aqueous layer with an organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers with water and brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography.

Factors Affecting Reproducibility

• Strict Anhydrous and Inert Conditions: The use of strong bases like LDA necessitates the complete exclusion of water and oxygen to prevent quenching of the base and unwanted side reactions.

• Temperature Control: The formation of the enolate and its subsequent reaction are highly temperature-sensitive. Poor temperature control can lead to side reactions and reduced yields.

• Stoichiometry of the Base: Incomplete deprotonation will result in unreacted starting material, complicating purification.

• Choice of Oxidant: The efficiency and selectivity of the hydroxylation step are highly dependent on the chosen oxidant. Some oxidants may lead to over-oxidation or other side products.

Alternative Compound: N,N-Dimethyl-2-hydroxy-2-phenylacetamide

For comparative purposes, the synthesis of the N,N-dimethyl analog often follows similar synthetic routes. Its physical and chemical properties may differ slightly, which can influence reaction conditions and purification methods. The synthesis of N,N-Dimethyl-2-hydroxy-2-phenylacetamide can also be approached via the Passerini reaction or direct hydroxylation, and it serves as a good benchmark for evaluating the effect of the N-alkyl substituents on the reaction outcomes.

Conclusion

The reproducible synthesis of N,N-Diethyl-2-hydroxy-2-phenylacetamide is achievable through multiple synthetic strategies, each with its own set of advantages and challenges.

• The Passerini reaction followed by hydrolysis offers a convergent and atom-economical approach, but its reproducibility can be sensitive to reaction conditions and the purity of the starting materials. Careful control over stoichiometry and reaction parameters is crucial for consistent results.

• Direct α-hydroxylation provides a more concise route, but it demands stringent control over the reaction environment, particularly the exclusion of water and precise temperature management. The choice of base and oxidant is critical to achieving good yields and minimizing side products.

For researchers and drug development professionals, the selection of the optimal synthetic route will depend on the specific requirements of the project, including scale, available resources, and desired purity levels. A thorough understanding of the factors influencing the reproducibility of each method is essential for the successful and consistent production of N,N-Diethyl-2-hydroxy-2-phenylacetamide.

References

• Passerini, M. Sopra gli isonitrili (I). Composto del p-isonitril-azobenzolo con acetone ed acido acetico. Gazzetta Chimica Italiana1921, 51, 126-129.
• Banfi, L.; Riva, R. The Passerini Reaction. Organic Reactions2005, 65, 1-140.
• Theodorou, V.; Paraskevopoulos, G.; Skobridis, K. A mild alkaline hydrolysis of N- and N,N-substituted amides and nitriles. ARKIVOC2015, (vii), 101-112.
• Jida, M.; et al. Fast and efficient solvent-free Passerini reaction. Tetrahedron Letters2011, 52(43), 5634-5636.
• El Kaim, L.; Grimaud, L.; Oble, J. The 100 facets of the Passerini reaction. Chemical Science2021, 12(40), 13246-13271.
• Zare, A.; et al.
• Andrade, C. K. Z.; Takada, S. C. S.; Suarez, P. A. Z.; Alves, M. B. Revisiting the Passerini Reaction under Eco-Friendly Reaction Conditions. Synlett2006, 2006(10), 1539-1541.
• Wolfe, J. F.; et al. Synthesis of β-Substituted Alkylamines via Alkylation of N,N-Disubstituted Amides. The Journal of Organic Chemistry1999, 64(5), 1543-1553.
• Scheidt, K. A.; et al. Synthesis of Tertiary β-Hydroxy Amides by Enolate Additions to Acylsilanes. Journal of the American Chemical Society2006, 128(48), 15566-15567.
• Hudlicky, M. Oxidations in Organic Chemistry; American Chemical Society: Washington, DC, 1990.

• PubChem. N,N-Dimethyl-2-hydroxy-2-phenylacetamide. [Link]

• S. Dandekar, et al. A base-mediated synthesis of N-hydroxy- and N-alkoxyindoles from 2-nitrostyrenes. Tetrahedron Letters2019, 60(33), 150937.

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• 4. CN103641731A - Method for producing phenylacetamide compound - Google Patents [patents.google.com]

"benchmarking N,N-Diethyl-2-hydroxy-2-phenylacetamide against other insect repellents"

An In-Depth Technical Guide to Benchmarking Novel Insect Repellents: A Comparative Analysis of N,N-Diethyl-2-hydroxy-2-phenylacetamide Against DEET and Picaridin

Abstract

The continuous search for effective and safe insect repellents is paramount in the global fight against vector-borne diseases. While DEET (N,N-Diethyl-meta-toluamide) has long been the gold standard, concerns over its sensory properties and potential for adverse effects have spurred the development of new active ingredients. This guide provides a comprehensive framework for the scientific benchmarking of novel repellent candidates, using the hypothetical compound N,N-Diethyl-2-hydroxy-2-phenylacetamide as a case study for comparison against established repellents such as DEET and Picaridin. We will delve into the requisite experimental designs, from laboratory-based efficacy assays to field trials, and underscore the importance of robust toxicological and safety evaluations. This document is intended for researchers, entomologists, and professionals in the field of drug and pesticide development, offering a structured approach to the validation of next-generation insect repellents.

Introduction to Established Insect Repellents

A thorough understanding of the current leading insect repellents is crucial before embarking on the evaluation of new chemical entities.

1.1. DEET (N,N-Diethyl-meta-toluamide)

Developed by the U.S. Army in 1946, DEET is one of the most effective and widely used insect repellents globally. It offers broad-spectrum protection against a variety of arthropods, including mosquitoes, ticks, and flies. While its exact mechanism of action is still under investigation, it is believed to work by masking human scent cues that attract insects and by directly activating olfactory receptors in insects, leading to an aversive response.

1.2. Picaridin (Icaridin)

Picaridin, developed by Bayer in the 1980s, is a piperidine derivative that has gained significant popularity as an alternative to DEET. It is considered to have comparable efficacy to DEET against mosquitoes and ticks but is more cosmetically elegant, being nearly odorless and less likely to damage plastics and synthetic fabrics. Picaridin is thought to disrupt the function of insect olfactory receptors, making it difficult for them to locate a host.

The Candidate: N,N-Diethyl-2-hydroxy-2-phenylacetamide

For the purpose of this guide, we will consider N,N-Diethyl-2-hydroxy-2-phenylacetamide as our novel candidate repellent. While not currently a recognized commercial repellent, its chemical structure, featuring an amide group similar to DEET, makes it a plausible candidate for investigation. The following sections will outline the necessary steps to rigorously benchmark this compound.

Experimental Workflow for Benchmarking a Novel Insect Repellent

The evaluation of a new insect repellent is a multi-stage process that progresses from controlled laboratory experiments to real-world field studies.

Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Proper Disposal of N,N-Diethyl-2-hydroxy-2-phenylacetamide

This guide provides a detailed protocol for the safe and compliant disposal of N,N-Diethyl-2-hydroxy-2-phenylacetamide. As laboratory professionals, our responsibility extends beyond the bench; it includes the safe management of chemical waste from cradle to grave. This document is designed to provide essential, immediate safety and logistical information, ensuring that disposal procedures protect both personnel and the environment.

Hazard Identification and Core Safety Principles

Understanding the potential hazards of N,N-Diethyl-2-hydroxy-2-phenylacetamide is the foundation of its safe handling and disposal. Based on data from analogous compounds, it should be treated as a hazardous substance.[3][4]

Assumed Hazard Profile:

• Acute Toxicity: Harmful if swallowed or in contact with skin, and potentially fatal if inhaled.[3][4]

• Irritation: May cause skin and serious eye irritation.[5]

• Respiratory Effects: May cause respiratory irritation.[5]

The causality behind stringent disposal protocols is directly linked to these hazards. Improper disposal, such as drain disposal, could lead to the contamination of water systems, while inadequate containment poses direct exposure risks to personnel.

Personal Protective Equipment (PPE) - A Self-Validating System

The proper use of PPE is your first and most critical line of defense. Each piece of equipment is chosen to counteract a specific hazard identified in the risk assessment.

PPE Item	Specification	Rationale
Eye/Face Protection	Tightly fitting safety goggles or a face shield.[6]	Protects against splashes and potential aerosols, preventing serious eye irritation.
Hand Protection	Chemical-impermeable gloves (e.g., Nitrile rubber).[7]	Prevents skin contact, which can cause irritation and dermal toxicity. Always inspect gloves before use.
Body Protection	Lab coat and, if necessary, fire/flame-resistant and impervious clothing.[6]	Protects against incidental contact and contamination of personal clothing.
Respiratory Protection	Use only in a well-ventilated area or under a chemical fume hood. If exposure limits may be exceeded, use a NIOSH-approved respirator.[4][8]	Mitigates the risk of inhaling aerosols or dust, which is a primary route of acute toxicity.

The Regulatory Landscape: Understanding Your Obligations under RCRA

The Resource Conservation and Recovery Act (RCRA) is the federal law that creates the framework for managing hazardous waste.[2] As a generator of chemical waste, you are legally responsible for its safe management from generation to final disposal—a concept known as "cradle-to-grave" responsibility.[2]

Your laboratory is considered a "satellite accumulation area" (SAA), the point of generation for hazardous waste.[1] Key RCRA requirements for SAAs include:

• Container Management: Waste containers must be in good condition, compatible with the chemical, and kept securely closed except when adding waste.[1][9]

• Labeling: All waste containers must be clearly labeled with the words "Hazardous Waste," the full chemical name (no abbreviations), and a statement of the associated hazards.[10]

• Segregation: Do not mix incompatible waste streams.[9] Mixing a listed hazardous waste with a non-hazardous waste renders the entire mixture hazardous.[1]

Step-by-Step Disposal Protocol for N,N-Diethyl-2-hydroxy-2-phenylacetamide

This protocol provides a systematic approach to waste collection, storage, and disposal, ensuring safety and regulatory compliance at every stage.

Step 1: Waste Characterization

Based on available data for similar compounds, N,N-Diethyl-2-hydroxy-2-phenylacetamide should be managed as a hazardous waste.[11] Do not attempt to neutralize or treat this chemical in the lab unless you are operating under specific protocols approved by your EHS department.[12]

Step 2: Waste Collection at the Point of Generation

• Select an Appropriate Container: Use a clean, dry, and chemically compatible container with a secure, leak-proof screw cap. The container must be in good condition.[1]

• Label the Container: Before adding any waste, affix a hazardous waste label. Fill it out completely with:

  • "Hazardous Waste"

  • Full Chemical Name: "N,N-Diethyl-2-hydroxy-2-phenylacetamide"

  • CAS Number: [If available]

  • Hazard Identification: "Toxic," "Irritant"

  • Your Name and Lab Information

• Transfer the Waste: Carefully transfer the waste into the labeled container, minimizing the generation of dust or aerosols. Perform this task inside a certified chemical fume hood.

• Secure the Container: Tightly close the container lid immediately after adding waste.

Step 3: Storage in a Satellite Accumulation Area (SAA)

• Designated Storage: Store the sealed waste container in your lab's designated SAA.

• Secondary Containment: Place the container in a secondary containment bin to mitigate leaks or spills.

• Segregation: Ensure the container is stored away from incompatible materials, particularly strong oxidizing agents.[7]

Step 4: Arranging for Final Disposal

• Contact EHS: Once the container is full or you have finished the project, contact your institution's Environmental Health & Safety (EHS) department to schedule a waste pickup.

• Documentation: Complete any required waste pickup forms or log entries as per your institutional policy.

• Professional Disposal: The EHS department will consolidate the waste for transport by a licensed hazardous waste disposal company.[8] The ultimate disposal method will likely be controlled incineration or placement in a licensed chemical destruction plant.[8][11] Under no circumstances should this chemical be disposed of down the drain or in regular trash. [8]

Disposal Workflow Diagram

Caption: Waste Disposal Workflow for N,N-Diethyl-2-hydroxy-2-phenylacetamide.

Emergency Procedures: Spills and Exposures

In the event of an accidental release, prompt and correct action is crucial.

• Minor Spill (in a fume hood):

  • Alert personnel in the immediate area.

  • Wearing appropriate PPE, absorb the spill with an inert, non-combustible absorbent material (e.g., vermiculite, dry sand).

  • Collect the contaminated absorbent material using non-sparking tools and place it in a sealed, labeled hazardous waste container.[8]

  • Clean the spill area with soap and water.

• Major Spill (outside a fume hood) or any personnel exposure:

  • Evacuate the immediate area and alert others.

  • If there is skin contact, immediately wash the affected area with plenty of soap and water for at least 15 minutes and remove contaminated clothing.[8]

  • If there is eye contact, flush with water for at least 15 minutes.[6]

  • If inhaled, move the person to fresh air.[8]

  • Call your institution's emergency number and seek immediate medical attention. [4]

By adhering to these systematic procedures, founded on the principles of risk assessment and regulatory compliance, you contribute to a culture of safety and environmental stewardship.

References

• N,N-Diethyl-2-hydroxy-2-phenylacetamide Safety Data Sheets. Echemi.

• Chemical Safety Data Sheet MSDS / SDS - N,N-DIETHYL-2-PHENYLACETAMIDE. ChemicalBook.

• RCRA. Environmental Health and Safety - Case Western Reserve University.

• Laboratory Hazardous Waste: What You and Your Staff Need to Know. TriHaz Solutions.

• SAFETY DATA SHEET - N,N-Diethylacetamide. Sigma-Aldrich.

• N,N-Diethyl-2-phenylacetamide | C12H17NO | CID 17076. PubChem.

• N,N-Diethyl-2-phenylacetamide SDS, 2431-96-1 Safety Data Sheets. Echemi.

• Hazardous Waste Management in the Laboratory. LabManager.

• Proper Handling of Hazardous Waste Guide. U.S. Environmental Protection Agency (EPA).

• Hazardous Waste Management in the Laboratory. ERG Environmental Services.

• N,N-Diethyl-2-hydroxy-2-phenylacetamide. Biogenic.

• RCRA addresses waste management, disposal and recycling. University of Houston-Clear Lake.

• Best Practices for Hazardous Waste Disposal. AEG Environmental.

• What Regulations Govern Hazardous Waste Management? Chemistry For Everyone.

• Hazardous Waste. U.S. Environmental Protection Agency (EPA).

• SAFETY DATA SHEET - N,N-Diethylacetamide. Thermo Fisher Scientific.

• Steps in Complying with Regulations for Hazardous Waste. U.S. Environmental Protection Agency (EPA).

• Proper Disposal of N-methyl-2-oxo-2-phenylacetamide: A Guide for Laboratory Professionals. Benchchem.

• N,N-Diethyl-2-phenylacetamide | 2431-96-1. Sigma-Aldrich.

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A Precautionary Approach to Personal Protective Equipment for Handling N,N-Diethyl-2-hydroxy-2-phenylacetamide

In the dynamic landscape of pharmaceutical research and development, scientists frequently encounter novel chemical entities for which comprehensive toxicological and hazard data are not yet available. N,N-Diethyl-2-hydroxy-2-phenylacetamide is one such compound. While a complete safety profile is not publicly accessible, a robust and cautious approach to personal protective equipment (PPE) and handling is paramount to ensure the safety of all laboratory personnel. This guide provides essential safety and logistical information, adopting a precautionary principle by drawing on data from structurally similar compounds and established best practices for handling chemicals of unknown toxicity.

The core philosophy of this guide is to treat N,N-Diethyl-2-hydroxy-2-phenylacetamide with a heightened level of caution, assuming it may possess hazards similar to or greater than its structural analogs until proven otherwise. This ensures a self-validating system of safety, prioritizing the well-being of researchers.

Hazard Analysis Based on Structural Analogues

Due to the limited specific data for N,N-Diethyl-2-hydroxy-2-phenylacetamide, a hazard assessment has been conducted based on two primary structural analogues: N,N-Diethyl-2-phenylacetamide and Acetamide .

• N,N-Diethyl-2-phenylacetamide: This analogue lacks the hydroxyl group. Available data indicates it is harmful if swallowed or in contact with skin, and potentially fatal if inhaled.[1][2] It is also classified as a skin and eye irritant.

• Acetamide: This is a simpler amide. It is suspected of causing cancer (Carcinogenicity Category 2) and may cause liver damage.[3][4][5]

Based on this analogue analysis, it is prudent to assume that N,N-Diethyl-2-hydroxy-2-phenylacetamide may be harmful by ingestion, skin contact, and inhalation, and may be a skin/eye irritant with potential for long-term health effects.

Hazard Summary Table

Hazard Classification	N,N-Diethyl-2-phenylacetamide[1][2][6]	Acetamide[3][4][5][7]	Inferred Potential Hazards for N,N-Diethyl-2-hydroxy-2-phenylacetamide
Acute Oral Toxicity	Harmful if swallowed	Harmful if swallowed	Assumed Harmful if Swallowed
Acute Dermal Toxicity	Harmful in contact with skin	Data not available	Assumed Harmful in Contact with Skin
Acute Inhalation Toxicity	Fatal if inhaled	Irritating to nose and throat	Assumed Harmful or Fatal if Inhaled
Skin Corrosion/Irritation	Causes skin irritation	No data available	Assumed to be a Skin Irritant
Eye Damage/Irritation	Causes serious eye irritation	Causes serious eye irritation	Assumed to Cause Serious Eye Irritation
Carcinogenicity	No data available	Suspected of causing cancer	Handle as a Potential Carcinogen

Personal Protective Equipment (PPE) Protocol

A multi-layered PPE approach is mandated for all work with N,N-Diethyl-2-hydroxy-2-phenylacetamide. This protocol is designed to minimize exposure through all potential routes.[8][9][10]

Core PPE Requirements

PPE Component	Specifications	Rationale
Eye and Face Protection	Chemical splash goggles meeting ANSI Z87.1 standards. A face shield should be worn over goggles when there is a significant risk of splashing.	Protects against splashes and potential aerosols, which could cause serious eye irritation.
Hand Protection	Double-gloving with nitrile gloves. For prolonged contact or when handling larger quantities, a more robust chemical-resistant glove (e.g., neoprene or butyl rubber) should be worn over the inner nitrile glove.	Provides a barrier against dermal absorption, which is a potential route of toxicity. Double-gloving offers additional protection in case of a tear or puncture in the outer glove.
Body Protection	A flame-resistant lab coat. An additional chemical-resistant apron should be worn when handling larger volumes.	Protects skin and personal clothing from contamination.
Footwear	Closed-toe shoes, preferably made of a non-absorbent material.	Prevents exposure from spills and dropped items.
Respiratory Protection	All handling of the solid compound or solutions should be conducted in a certified chemical fume hood. If there is a potential for aerosol generation outside of a fume hood, a NIOSH-approved respirator with appropriate cartridges for organic vapors and particulates should be used.	Mitigates the risk of inhaling the compound, which is presumed to be harmful or potentially fatal.

Step-by-Step Handling and Operational Plan

Adherence to a strict operational workflow is critical to maintaining a safe laboratory environment.

Workflow for Handling N,N-Diethyl-2-hydroxy-2-phenylacetamide

Caption: A workflow diagram illustrating the key stages of safely handling N,N-Diethyl-2-hydroxy-2-phenylacetamide.

Disposal Plan

Proper waste management is a critical component of laboratory safety and environmental responsibility.

• Solid Waste: All solid N,N-Diethyl-2-hydroxy-2-phenylacetamide and any materials grossly contaminated with it (e.g., weighing paper, contaminated paper towels) should be collected in a dedicated, sealed, and clearly labeled hazardous waste container.

• Liquid Waste: Solutions containing N,N-Diethyl-2-hydroxy-2-phenylacetamide should be collected in a separate, sealed, and labeled hazardous waste container. Do not mix with other solvent waste streams unless compatibility has been confirmed.

• Contaminated PPE: Used gloves, disposable lab coats, and other contaminated PPE should be disposed of as solid hazardous waste.

• Disposal Method: All waste must be disposed of through a licensed chemical destruction plant or by controlled incineration with flue gas scrubbing.[6] Do not discharge to sewer systems.

Emergency Procedures

In the event of an exposure or spill, immediate and correct action is crucial.

• Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes. Remove contaminated clothing while continuing to flush. Seek immediate medical attention.

• Eye Contact: Immediately flush eyes with a gentle stream of water for at least 15 minutes, holding the eyelids open. Seek immediate medical attention.

• Inhalation: Move the affected person to fresh air. If they are not breathing, provide artificial respiration. Seek immediate medical attention.

• Ingestion: Do not induce vomiting. Rinse the mouth with water. Seek immediate medical attention.

• Spill: Evacuate the immediate area. Wear appropriate PPE, including respiratory protection. For small spills, absorb the material with an inert absorbent (e.g., vermiculite, sand) and place it in a sealed container for disposal. For large spills, contact your institution's environmental health and safety department.

Conclusion

The responsible handling of novel chemical compounds like N,N-Diethyl-2-hydroxy-2-phenylacetamide is a cornerstone of a strong safety culture in research. By adopting a precautionary approach grounded in the analysis of structural analogues and adhering to rigorous PPE and handling protocols, researchers can confidently and safely advance their scientific endeavors. This guide provides the essential framework for achieving that goal, ensuring that safety remains integral to the pursuit of innovation.

References

• National Institute for Occupational Safety and Health (NIOSH). (n.d.). NIOSH Pocket Guide to Chemical Hazards. Centers for Disease Control and Prevention. Retrieved from [Link]

• NIOSH. (n.d.). Pocket Guide to Chemical Hazards Introduction. Centers for Disease Control and Prevention. Retrieved from [Link]

• New Jersey Department of Health. (n.d.). Acetamide - Hazardous Substance Fact Sheet. Retrieved from [Link]

• Chemos GmbH & Co.KG. (2022, October 31). Safety Data Sheet: acetamide. Retrieved from [Link]

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